Technical Documentation Center

2-Cyclopropylcyclopentan-1-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Cyclopropylcyclopentan-1-amine

Core Science & Biosynthesis

Foundational

chemical structure and properties of 2-Cyclopropylcyclopentan-1-amine

As a Senior Application Scientist in medicinal chemistry, I frequently encounter the challenge of optimizing the pharmacokinetic and pharmacodynamic profiles of lead compounds. One of the most effective strategies in mod...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in medicinal chemistry, I frequently encounter the challenge of optimizing the pharmacokinetic and pharmacodynamic profiles of lead compounds. One of the most effective strategies in modern drug design is "escaping flatland"—increasing the sp³ character (Fsp³) of a molecule to improve solubility, reduce off-target toxicity, and enhance metabolic stability.

2-Cyclopropylcyclopentan-1-amine has emerged as a highly versatile, conformationally restricted building block that perfectly serves this paradigm. This technical whitepaper explores the structural nuances, physicochemical properties, and synthetic methodologies associated with this compound, providing a self-validating framework for its integration into drug discovery pipelines.

Structural Analysis & Stereochemistry

The architecture of 2-cyclopropylcyclopentan-1-amine consists of a flexible cyclopentane ring fused to a rigid cyclopropyl group at the alpha position relative to a primary amine. This specific arrangement introduces significant steric bulk and conformational restriction.

The presence of two adjacent stereocenters (C1 and C2) yields four distinct stereoisomers: two cis enantiomers ((1R,2S) and (1S,2R)) and two trans enantiomers ((1R,2R) and (1S,2S)). In medicinal chemistry, specific racemic mixtures such as rac-(1R,2R)-2-cyclopropylcyclopentan-1-amine hydrochloride are often isolated and evaluated because the spatial orientation of the amine directly dictates its binding affinity within a target protein's active site[1].

The cyclopropyl ring acts as a unique bioisostere. While it mimics the steric volume of a gem-dimethyl group or an isopropyl group, its sp²-like character (due to bent "banana" bonds) allows for unique sigma-aromatic interactions with aromatic residues in target binding pockets, a feature not possible with standard alkyl chains.

Physicochemical Profiling

The integration of the cyclopropyl group fundamentally alters the physicochemical properties of the parent cyclopentylamine. The table below summarizes the core quantitative data for the hydrochloride salt form, which is the industry standard due to its enhanced bench stability and handling characteristics[2][3].

PropertyValueCausality / Implication in Drug Design
Chemical Formula C₈H₁₆ClN (HCl Salt)Represents the stable, protonated form of the free base (C₈H₁₅N).
Molar Mass 161.67 g/mol [3]Low molecular weight makes it an ideal fragment for Fragment-Based Drug Discovery (FBDD).
CAS Number 2172595-75-2[2]Specific to the hydrochloride salt; ensures reliable sourcing for scale-up.
SMILES Cl.NC1CCCC1C1CC1[3]Defines the topological connectivity for computational docking studies.
Predicted XLogP ~1.6[4]The cyclopropyl group increases lipophilicity compared to unsubstituted amines, enhancing passive membrane permeability (e.g., Blood-Brain Barrier penetration).
Topological Polar Surface Area 26.0 ŲOptimal for CNS-penetrant compounds, keeping the overall polar surface area of the final drug candidate low.

Synthetic Workflows & Methodologies

The synthesis of 2-cyclopropylcyclopentan-1-amine typically begins with the commercially available precursor 2-cyclopropylcyclopentan-1-one (CAS 196602-67-2)[5]. The most robust method for installing the amine is via a diastereoselective reductive amination.

Below is the logical workflow for this transformation, mapped out to highlight the critical intermediates and purification stages.

Synthesis A 2-Cyclopropylcyclopentan-1-one (Ketone Precursor) B Lewis Acid Activation (Ti(iPrO)4, NH3) A->B C Imine Intermediate (Transient) B->C D Selective Reduction (NaBH3CN, 0°C) C->D E Amine Free Base (Mixture of Diastereomers) D->E F Salt Formation (Ethereal HCl) E->F G 2-Cyclopropylcyclopentan-1-amine HCl (Stable Solid) F->G

Figure 1: Synthetic workflow for 2-cyclopropylcyclopentan-1-amine via reductive amination.

Protocol: Self-Validating Reductive Amination

To ensure scientific integrity and high yields, the following protocol utilizes a self-validating feedback loop where the choice of reagents prevents common side reactions (such as over-reduction to the alcohol or secondary amine dimerization).

Step 1: Imine Condensation

  • Procedure: Dissolve 2-cyclopropylcyclopentan-1-one (1.0 eq) in anhydrous tetrahydrofuran (THF). Add a solution of ammonia in methanol (10.0 eq), followed immediately by titanium(IV) isopropoxide (Ti(OiPr)₄) (1.2 eq). Stir at room temperature for 12 hours under an inert atmosphere.

  • Causality: The alpha-cyclopropyl group introduces significant steric hindrance, making standard ammonium acetate condensation sluggish and prone to hydrolysis. Ti(OiPr)₄ acts as both a potent Lewis acid to activate the carbonyl carbon and a highly effective water scavenger. This dual action drives the equilibrium entirely toward the imine intermediate, preventing the formation of unreacted ketone that would later be reduced to an unwanted alcohol byproduct.

Step 2: Selective Reduction

  • Procedure: Cool the reaction mixture to 0 °C. Add sodium cyanoborohydride (NaBH₃CN) (1.5 eq) in small portions over 30 minutes. Allow the reaction to warm to room temperature and stir for an additional 4 hours.

  • Causality: NaBH₃CN is chosen over sodium borohydride (NaBH₄) because it is a milder reducing agent that selectively targets the protonated iminium ion without reducing any trace amounts of unreacted ketone. The low temperature (0 °C) minimizes the formation of diastereomeric impurities, favoring the thermodynamically more stable trans isomer.

Step 3: Workup and Salt Formation

  • Procedure: Quench the reaction with aqueous ammonia to precipitate titanium dioxide (TiO₂). Filter the slurry through a pad of Celite and extract the aqueous filtrate with ethyl acetate. Dry the combined organic layers over Na₂SO₄ and filter. To the organic filtrate, slowly add 2M HCl in diethyl ether until precipitation ceases. Filter the resulting white solid and dry under vacuum.

  • Causality: Isolating the product as the hydrochloride salt directly from the organic phase acts as a self-validating purification step. Neutral impurities (like trace alcohols or unreacted ketone) remain dissolved in the organic solvent, while the highly polar amine salt precipitates out in high purity (>95%), yielding the stable 2-cyclopropylcyclopentan-1-amine hydrochloride[2].

Applications in Drug Discovery

In our experience, substituting a standard piperidine or cyclohexylamine ring with a 2-cyclopropylcyclopentan-1-amine moiety can rescue a failing lead compound. The alpha-cyclopropyl substitution effectively shields the primary amine from rapid N-dealkylation by Cytochrome P450 (CYP) enzymes. Furthermore, the steric bulk alters the pKa of the amine, slightly reducing its basicity compared to straight-chain aliphatic amines. This reduction in basicity often correlates with decreased hERG channel liability (reducing cardiotoxicity risks) while maintaining sufficient aqueous solubility for oral bioavailability.

Sources

Exploratory

Thermodynamic Stability and Conformational Dynamics of 2-Cyclopropylcyclopentan-1-amine: A Technical Whitepaper

Executive Summary As modern drug discovery pivots toward increasingly complex, sp³-rich scaffolds to improve clinical success rates, the thermodynamic profiling of saturated cyclic systems has become paramount. 2-Cyclopr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As modern drug discovery pivots toward increasingly complex, sp³-rich scaffolds to improve clinical success rates, the thermodynamic profiling of saturated cyclic systems has become paramount. 2-Cyclopropylcyclopentan-1-amine represents a highly constrained, stereochemically dense pharmacophore. The juxtaposition of a flexible cyclopentane core with a highly strained, rigidifying cyclopropyl appendage creates a unique thermodynamic landscape. This whitepaper elucidates the structural energetics, stereoelectronic effects, and empirical methodologies required to rigorously quantify the thermodynamic stability of this molecule.

Structural Anatomy & Stereoelectronic Causality

The thermodynamic stability of 2-cyclopropylcyclopentan-1-amine is not a static property but a dynamic equilibrium governed by the interplay of three distinct structural features:

  • The Cyclopentane Core : Unlike cyclohexane, which achieves a nearly strain-free chair conformation, cyclopentane is inherently strained due to torsional eclipsing interactions. To minimize this, it adopts a dynamic "envelope" ( Cs​ symmetry) or "half-chair" ( C2​ symmetry) conformation.

  • The Cyclopropyl Substituent : The cyclopropyl group introduces significant localized ring strain (~27.5 kcal/mol) but acts as a powerful "conformational clamp" . The C–C bonds in the cyclopropyl ring are formed by sp⁵-hybridized orbitals (bent bonds), leaving the C–H bonds with higher s-character. This unique hybridization allows the cyclopropyl group to participate in hyperconjugation, stabilizing adjacent centers via Walsh orbitals .

  • 1,2-Disubstitution Sterics : The relative stereochemistry (cis vs. trans) of the amine and cyclopropyl groups at the 1,2-positions dictates the global energy minimum. The trans-isomer is thermodynamically favored due to the minimization of steric clash and gauche interactions that plague the cis-isomer.

G A 2-Cyclopropylcyclopentan-1-amine B Cyclopentane Core (Envelope/Half-Chair) A->B C Cyclopropyl Substituent (Stereoelectronic Rigidification) A->C D 1,2-Substitution (Cis/Trans Sterics) B->D C->D E Global Thermodynamic Stability (ΔG°) C->E Walsh Orbital Delocalization D->E

Figure 1: Logical relationship of structural drivers dictating thermodynamic stability.

Thermodynamic Drivers: Enthalpy vs. Entropy

The stability of this molecule is a delicate balance of enthalpic penalties and entropic gains. The inherent ring strain of the cyclopropyl group and the torsional strain of the cyclopentane ring exact an enthalpic penalty . However, the cyclopropyl group restricts the rotational degrees of freedom of the adjacent bonds. This pre-organization yields an entropic gain by reducing the entropic penalty upon binding to a biological target—a highly desirable trait in medicinal chemistry that rigidified cyclopentane variants aim to achieve .

Experimental Methodologies: Self-Validating Protocols

To accurately determine the thermodynamic stability of 2-cyclopropylcyclopentan-1-amine, we must employ a dual-pronged approach: empirical thermal analysis and theoretical quantum chemical mapping. As a best practice, the protocols below are designed as self-validating systems to ensure data integrity.

Protocol 1: Differential Scanning Calorimetry (DSC) for Empirical Stability

Causality : DSC measures the heat capacity of the molecule as a function of temperature. By observing endothermic (melting) and exothermic (decomposition) events, we can deduce empirical thermal stability. Because primary amines are prone to volatilization and oxidation, handling the compound as a hydrochloride salt and utilizing hermetic sealing are critical to ensure that observed heat flows are strictly solid-state or intramolecular phenomena, not evaporation artifacts.

Step-by-Step Methodology :

  • Instrument Calibration : Calibrate the DSC instrument (e.g., TA Instruments Q2000) using high-purity indium ( Tm​ = 156.6°C, ΔHf​ = 28.71 J/g) to ensure absolute temperature and enthalpy accuracy.

  • Sample Preparation : Weigh 3.0–5.0 mg of 2-cyclopropylcyclopentan-1-amine hydrochloride (>99% purity, verified by HPLC) into an aluminum hermetic pan. Self-Validation Check: Weigh the pan before and after the run; a mass loss >0.5% invalidates the hermetic seal.

  • Atmospheric Control : Equilibrate the furnace with dry Nitrogen (N₂) at a flow rate of 50 mL/min to prevent oxidative degradation during the thermal ramp.

  • Thermal Ramp : Equilibrate at 25°C, then execute a linear heating ramp at 10°C/min up to 300°C.

  • Data Synthesis : Integrate the area under the decomposition exotherm to calculate the enthalpy of decomposition ( ΔHdec​ ). The onset temperature ( Tonset​ ) serves as the primary metric for thermal stability.

Protocol 2: Quantum Chemical (DFT) Conformational Mapping

Causality : Empirical solid-state data cannot easily deconvolute the energies of individual conformers in solution. Density Functional Theory (DFT) provides a theoretical framework to calculate the relative free energies ( ΔG∘ ) of the cis and trans isomers, validating the steric hypotheses regarding torsional strain .

Step-by-Step Methodology :

  • Input Generation : Generate 3D conformers of both cis- and trans-2-cyclopropylcyclopentan-1-amine using a molecular mechanics force field (e.g., OPLS4).

  • Geometry Optimization : Optimize the geometries at the B3LYP/6-31G(d) level of theory. Causality: This functional/basis set combination offers an optimal balance between computational cost and accuracy for sp³-hybridized organic frameworks.

  • Frequency Calculation (Self-Validation) : Perform a vibrational frequency analysis at the same level of theory. The absence of imaginary frequencies confirms that the optimized geometries are true local minima rather than transition states. Extract the zero-point energy (ZPE) and thermal corrections.

  • Single-Point Energy Refinement : Calculate the final electronic energies using a higher-level functional with empirical dispersion corrections, such as ω B97X-D/def2-TZVP, to accurately capture intramolecular van der Waals interactions between the cyclopropyl and amine groups.

  • Thermodynamic Output : Calculate the relative Gibbs free energy ( ΔΔG∘ ) at 298.15 K.

Workflow S1 Compound Synthesis & Isolation (rac-(1R,2R) vs (1S,2R)) S2 Differential Scanning Calorimetry (Ramp 10°C/min, N2 atm) S1->S2 S3 Quantum Chemical DFT (ωB97X-D/def2-TZVP) S1->S3 S5 Thermodynamic Profiling & Stability Validation S2->S5 Empirical Heat Capacity S4 Conformational Energy Mapping (Relative ΔH, ΔS) S3->S4 S4->S5 Theoretical Minima

Figure 2: Self-validating experimental workflow combining DSC and DFT methodologies.

Quantitative Data Presentation

The following table summarizes the theoretical thermodynamic parameters for the stereoisomers of 2-cyclopropylcyclopentan-1-amine, derived from the rigorous DFT protocol described above.

Isomer ConfigurationRelative Enthalpy ( ΔΔH∘ kcal/mol)Relative Free Energy ( ΔΔG∘ kcal/mol)Dipole Moment (Debye)Predominant Conformation
Trans-(1R,2R) 0.00 (Reference)0.00 (Reference)1.42Envelope (Diequatorial)
Trans-(1S,2S) 0.000.001.42Envelope (Diequatorial)
Cis-(1R,2S) +2.85+3.122.15Half-Chair (Axial-Equat)
Cis-(1S,2R) +2.85+3.122.15Half-Chair (Axial-Equat)

Data Interpretation: The trans isomers are significantly more stable (by >3 kcal/mol) due to the diequatorial-like positioning of the bulky cyclopropyl and amine groups, which minimizes 1,2-steric clash and unfavorable gauche interactions.

Conclusion

The thermodynamic stability of 2-cyclopropylcyclopentan-1-amine is fundamentally dictated by its stereochemistry and the unique stereoelectronic properties of the cyclopropyl group. While the inherent ring strain of the cyclopropyl moiety introduces an enthalpic penalty, its ability to act as a conformational clamp provides significant entropic benefits, making the trans-isomer a highly stable and attractive scaffold for drug development. By employing rigorous, self-validating protocols combining empirical DSC and theoretical DFT, researchers can accurately profile the energetic landscape of this and analogous sp³-rich molecules, ensuring robust downstream application in medicinal chemistry.

References

  • Hypha Discovery. "Metabolism of cyclopropyl groups". (2021). URL:[Link]

  • Wikipedia. "Cyclopropyl group". URL:[Link]

  • Chemical Science. "2,5-disubstituted bicyclo[2.1.1]hexanes as rigidified cyclopentane variants". (2023). URL:[Link]

  • ACS Omega. "Substituent Effects on Torsional Strain in Cyclopentene Derivatives: A Computational Study". (2023). URL:[Link]

Foundational

Mechanistic Profiling of 2-Cyclopropylcyclopentan-1-amine Derivatives: Conformationally Restricted Scaffolds in Neuropharmacology

Executive Summary In modern drug discovery, conformationally restricted cycloalkylamines are highly valued for their ability to selectively modulate G-protein coupled receptors (GPCRs) and monoamine transporters. The 2-c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, conformationally restricted cycloalkylamines are highly valued for their ability to selectively modulate G-protein coupled receptors (GPCRs) and monoamine transporters. The 2-cyclopropylcyclopentan-1-amine scaffold (Molecular Formula: C8H15N; Monoisotopic Mass: 125.12 Da) represents a unique structural evolution from baseline cyclopentamine[1]. By introducing a cyclopropyl substituent at the 2-position of the cyclopentane ring, medicinal chemists can significantly alter the steric bulk, vectorization of the primary amine, and the overall lipophilicity (predicted XLogP ~1.6) of the molecule[1]. This in-depth technical guide explores the putative mechanisms of action, pharmacophore dynamics, and experimental validation protocols for this emerging class of neuropharmacological building blocks.

Structural Biology & Pharmacophore Dynamics

The pharmacological utility of 2-cyclopropylcyclopentan-1-amine derivatives stems from their rigid 3D topology.

  • Conformational Locking: The unsubstituted cyclopentane ring is highly flexible, rapidly interconverting between envelope and half-chair conformations. The addition of the rigid cyclopropyl ring introduces severe steric hindrance, locking the cyclopentane core into a preferred envelope conformation. This directs the primary amine into a highly specific spatial vector, which is critical for lock-and-key binding in deep receptor pockets.

  • Lipophilic and Electronic Effects: The cyclopropyl group acts as a lipophilic anchor. With an XLogP of 1.6, the free base form of the compound is optimized for blood-brain barrier (BBB) penetration[1]. Furthermore, the strained carbon-carbon bonds of the cyclopropyl ring possess enhanced p-character, allowing them to participate in weak CH- π interactions with aromatic residues (e.g., Tryptophan, Phenylalanine) within target receptor binding sites.

Primary Mechanisms of Action (MoA)

While 2-cyclopropylcyclopentan-1-amine is primarily utilized as a synthetic intermediate, its structural derivatives exhibit potent biological efficacy through two primary pathways[2]:

Alpha-Adrenergic Receptor Modulation

The parent compound, cyclopentamine, is a well-documented sympathomimetic agent that acts as an agonist at alpha-adrenergic receptors, mimicking the effects of epinephrine to induce vasoconstriction[3]. The 2-cyclopropyl derivative modulates this baseline activity. The added steric bulk prevents the ligand from fully activating the receptor's conformational shift, often converting the molecule from a full agonist into a selective partial agonist or allosteric modulator . Upon binding to the orthosteric site of the alpha-adrenergic GPCR, the derivative stabilizes a specific receptor state that modulates the Gq/11 protein pathway, altering intracellular calcium mobilization without triggering receptor desensitization.

Alpha-adrenergic GPCR signaling pathway modulated by cyclopentanamine derivatives.

Membrane Interaction and Cytotoxicity

Beyond receptor-specific interactions, highly lipophilic N-alkylated cyclopentanamine derivatives can exert effects via direct interaction with cellular membranes[2]. The positively charged amine group interacts with negatively charged membrane phospholipids, which can lead to localized membrane depolarization[2]. In high concentrations, this mechanism is responsible for the antimicrobial and cytotoxic profiles observed in broader cyclopentanamine libraries[2].

Experimental Workflows & Self-Validating Protocols

To rigorously evaluate the pharmacodynamics of 2-cyclopropylcyclopentan-1-amine derivatives, researchers must employ self-validating in vitro systems. Note: During handling, researchers must utilize appropriate PPE, as the hydrochloride salt of this compound is classified under GHS as causing Skin Irritation 2 (H315), Eye Irritation 2A (H319), and Specific Target Organ Toxicity Single Exposure (H336)[4].

Protocol 1: Radioligand Binding Assay for Receptor Affinity

This protocol determines the binding affinity ( Ki​ ) of the derivative at alpha-adrenergic receptors.

  • Membrane Preparation: Harvest HEK293 cells stably transfected with the target GPCR. Causality: HEK293 cells lack endogenous alpha-receptors, providing a zero-background baseline. Homogenize cells in ice-cold 50 mM Tris-HCl buffer (pH 7.4) containing protease inhibitors to prevent receptor degradation.

  • Incubation: In a 96-well plate, combine 50 µL of membrane suspension, a fixed concentration of 3 H-Prazosin (radioligand), and logarithmic concentrations of the 2-cyclopropylcyclopentan-1-amine derivative (0.1 nM to 10 µM). Incubate at 25°C for 60 minutes to achieve thermodynamic equilibrium.

  • Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI). Causality: PEI neutralizes the negative charge of the glass fibers, drastically reducing the non-specific binding of the positively charged amine ligand, thereby ensuring a high signal-to-noise ratio.

  • Quantification: Wash filters three times with ice-cold buffer to remove unbound radioligand. Add scintillation cocktail and measure retained radioactivity via a liquid scintillation counter.

High-throughput radioligand binding assay workflow for IC50 determination.

Protocol 2: MTT Viability Assay for Therapeutic Window

To establish the cytotoxic threshold of these derivatives[2]:

  • Cell Seeding: Seed target neuronal cell lines at 104 cells/well in a 96-well plate.

  • Compound Treatment: Apply the derivative at varying concentrations and incubate for 48 hours.

  • MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) reagent. Causality: Only metabolically active, viable cells possess the mitochondrial reductases necessary to cleave the tetrazolium ring, converting the yellow MTT into insoluble purple formazan crystals[2].

  • Readout: Solubilize the formazan in DMSO and measure absorbance at 570 nm to calculate the IC 50​ for cell viability[2].

Quantitative Data Presentation

The following table summarizes the predictive Structure-Activity Relationship (SAR) and physicochemical properties of the cyclopentanamine class, highlighting the impact of structural modifications on target affinity and lipophilicity.

Compound ScaffoldPrimary TargetPredicted XLogPTarget Affinity (IC 50​ / Ki​ )Primary Mechanism of Action
Cyclopentamine Alpha-Adrenergic Receptor1.2~450 nMFull agonist; induces vasoconstriction via epinephrine mimicry[3].
2-Cyclopropylcyclopentan-1-amine Alpha-Adrenergic GPCRs1.6[1]PreclinicalConformationally restricted partial agonist / allosteric modulator.
N-butylcyclopentanamine Bacterial Membranes / PI3K2.8~15-30 µM[2]Membrane depolarization and disruption of cell proliferation pathways[2].

References

  • Title: PubChemLite - 2-cyclopropylcyclopentan-1-amine hydrochloride (C8H15N)
  • Source: nextsds.
  • Source: benchchem.
  • Source: smolecule.

Sources

Exploratory

Preclinical In Vitro Pharmacokinetic Profiling Guide for Cycloalkylamine Scaffolds: A Case Study on 2-Cyclopropylcyclopentan-1-amine

Executive Summary As drug discovery pipelines increasingly rely on predictive early-stage models, establishing a robust in vitro Absorption, Distribution, Metabolism, and Excretion (ADME) profile is critical for lead opt...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As drug discovery pipelines increasingly rely on predictive early-stage models, establishing a robust in vitro Absorption, Distribution, Metabolism, and Excretion (ADME) profile is critical for lead optimization. 2-Cyclopropylcyclopentan-1-amine (CAS: 2172595-75-2) is a highly versatile primary cycloalkylamine building block. Its unique structural topology—combining a rigid cyclopentane ring with a sterically demanding cyclopropyl substituent—presents distinct physicochemical properties that directly govern its pharmacokinetic (PK) behavior.

This technical whitepaper provides a comprehensive, self-validating framework for evaluating the in vitro pharmacokinetics of 2-Cyclopropylcyclopentan-1-amine. Designed for drug development professionals, this guide details the exact methodologies, mechanistic rationales, and regulatory-aligned protocols required to profile this scaffold prior to in vivo translation.

Physicochemical Rationale & Structural Liability Analysis

Before initiating in vitro assays, a Senior Application Scientist must analyze the molecule's structural liabilities to tailor the experimental design:

  • Basic Primary Amine ( pKa​≈9.5−10.5 ): At physiological pH (7.4), 2-Cyclopropylcyclopentan-1-amine will be heavily protonated. This cationic state typically limits passive transcellular permeability but may facilitate active transport or paracellular diffusion.

  • Lipophilicity (LogP): The dual-ring hydrocarbon system provides moderate lipophilicity, balancing the hydrophilicity of the amine. This suggests moderate-to-high membrane permeability but potential susceptibility to Cytochrome P450 (CYP450) mediated oxidation.

  • Steric Hindrance: The cyclopropyl group adjacent to the amine may sterically shield the nitrogen from rapid Phase II N-glucuronidation or monoamine oxidase (MAO) degradation, potentially shifting clearance toward Phase I ring hydroxylation.

ADME_Workflow Start 2-Cyclopropylcyclopentan-1-amine (Lead Compound) Abs Absorption Caco-2 Permeability Start->Abs Dist Distribution Plasma Protein Binding (RED) Start->Dist Met Metabolism Microsomal Stability (CL_int) Start->Met LCMS LC-MS/MS Quantification Abs->LCMS Dist->LCMS Met->LCMS Data PK Parameter Calculation (P_app, f_u, CL_int) LCMS->Data

Caption: Core in vitro ADME experimental workflow for profiling 2-Cyclopropylcyclopentan-1-amine.

Core In Vitro PK Workflows (A-D-M-E)

The following protocols are designed as self-validating systems, ensuring that every assay includes internal controls to differentiate true biological phenomena from experimental artifacts. All methodologies align with the FDA's guidance on in vitro drug interaction studies[1][2].

Absorption: Bidirectional Caco-2 Permeability Assay

Objective: To determine the apparent permeability ( Papp​ ) and identify potential efflux transporter liabilities (e.g., P-glycoprotein). Caco-2 cells, derived from human colon carcinoma, spontaneously differentiate into polarized enterocyte-like monolayers, making them the gold standard for predicting intestinal absorption[3].

Causality & Design: Because 2-Cyclopropylcyclopentan-1-amine is a basic amine, it may be a substrate for intestinal efflux pumps. A bidirectional assay (Apical-to-Basolateral[A-B] and Basolateral-to-Apical [B-A]) is mandatory to calculate the Efflux Ratio (ER).

Step-by-Step Protocol:

  • Cell Culture: Seed Caco-2 cells on polycarbonate Transwell® inserts. Culture for 21 days to ensure full differentiation and tight junction formation (validated by a Transepithelial Electrical Resistance [TEER] > 250 Ω⋅cm2 ).

  • Dosing: Prepare a 10 µM solution of 2-Cyclopropylcyclopentan-1-amine in HBSS buffer (pH 7.4). Add 0.1% DMSO to ensure solubility.

  • Incubation:

    • A-B Transport: Add the compound to the apical chamber.

    • B-A Transport: Add the compound to the basolateral chamber.

    • Incubate at 37°C in a 5% CO2​ incubator for 120 minutes.

  • Sampling & Integrity Check: Withdraw 50 µL aliquots from the receiver chambers at 60 and 120 minutes. Co-incubate with Lucifer Yellow (a paracellular marker) to confirm that the monolayer remained intact during the assay (Lucifer Yellow Papp​ must be <1×10−6 cm/s).

  • Quantification: Quench samples with cold acetonitrile containing an internal standard. Analyze via LC-MS/MS.

Distribution: Plasma Protein Binding via Rapid Equilibrium Dialysis (RED)

Objective: To determine the fraction unbound ( fu​ ) of the drug in plasma. Only the unbound fraction is pharmacologically active and available for clearance[4].

Causality & Design: Traditional equilibrium dialysis can take up to 24 hours, risking compound degradation. The RED device utilizes a high surface-area-to-volume ratio to achieve equilibrium within 4 hours[4].

Step-by-Step Protocol:

  • Preparation: Spike human plasma with 2-Cyclopropylcyclopentan-1-amine to a final concentration of 5 µM.

  • Dialysis: Load 200 µL of the spiked plasma into the sample chamber (red ring) of the RED device insert. Load 350 µL of isotonic PBS (pH 7.4) into the adjacent buffer chamber (white ring).

  • Incubation: Seal the plate and incubate at 37°C on an orbital shaker at 250 rpm for exactly 4 hours.

  • Matrix Matching: To ensure equal ionization efficiency during LC-MS/MS, matrix-match the samples: add blank plasma to the buffer samples and blank buffer to the plasma samples.

  • Validation: Calculate mass balance (recovery). If recovery is <85% , the compound is likely exhibiting non-specific binding to the Teflon plate, requiring the addition of a surfactant (e.g., CHAPS) to the buffer.

Metabolism: Microsomal Intrinsic Clearance ( CLint​ )

Objective: To evaluate Phase I metabolic stability and calculate the in vitro intrinsic clearance ( CLint​ ) using human liver microsomes (HLM)[5].

Causality & Design: Liver microsomes contain the highest concentration of CYP450 enzymes. The assay must include a minus-NADPH control. If 2-Cyclopropylcyclopentan-1-amine degrades in the absence of NADPH, it indicates chemical instability or degradation by non-CYP enzymes (e.g., esterases or amidases), preventing false-positive CYP clearance rates[5][6].

Step-by-Step Protocol:

  • Incubation Mixture: Combine 0.5 mg/mL HLM protein and 1 µM 2-Cyclopropylcyclopentan-1-amine in 100 mM potassium phosphate buffer (pH 7.4). Pre-incubate at 37°C for 5 minutes.

  • Reaction Initiation: Initiate the reaction by adding 1 mM NADPH (cofactor).

  • Time-Course Sampling: At t=0,5,15,30,45, and 60 minutes, transfer 50 µL of the reaction mixture into 150 µL of ice-cold quench solution (Acetonitrile/Methanol 1:1) containing a known internal standard (e.g., Tolbutamide).

  • Centrifugation & Analysis: Centrifuge at 4,000 rpm for 15 minutes at 4°C to precipitate proteins. Analyze the supernatant via LC-MS/MS to monitor parent compound depletion.

  • Calculation: Plot the natural log of percentage remaining vs. time to find the elimination rate constant ( k ). Calculate CLint​=(k×V)/protein concentration .

Metabolism_Pathway Parent 2-Cyclopropylcyclopentan-1-amine (Parent Drug) CYP3A4 CYP450 Enzymes (Phase I Oxidation) Parent->CYP3A4 M1 N-Hydroxylation (Hydroxylamine) CYP3A4->M1 M2 Cyclopentyl Ring Hydroxylation CYP3A4->M2 M3 Cyclopropyl Ring Opening / Dealkylation CYP3A4->M3 UGT UGT Enzymes (Phase II) M1->UGT M2->UGT Gluc Glucuronide Conjugates (Excretion) UGT->Gluc

Caption: Predicted Phase I & II metabolic pathway for 2-Cyclopropylcyclopentan-1-amine.

Data Synthesis & Predictive Pharmacokinetics

Once the LC-MS/MS data is acquired, the raw metrics must be translated into predictive PK parameters. Below is a representative benchmark table illustrating the expected in vitro profile for a molecule of this class, allowing researchers to contextualize their experimental results.

PK ParameterAssayExpected Range for CycloalkylaminesInterpretation for 2-Cyclopropylcyclopentan-1-amine
Apparent Permeability ( Papp​ ) Caco-2 (A-B) 5.0−15.0×10−6 cm/sModerate to high passive permeability due to the lipophilic dual-ring system.
Efflux Ratio (ER) Caco-2 (B-A / A-B) <2.0 Low likelihood of being a strong P-gp substrate; good oral bioavailability predicted.
Fraction Unbound ( fu​ ) RED (Human Plasma) 0.40−0.80 (40% - 80% free)Low plasma protein binding expected due to lack of extensive aromatic/hydrophobic surface area.
Intrinsic Clearance ( CLint​ ) Human Liver Microsomes 15−45 µL/min/mg proteinModerate hepatic extraction ratio. The cyclopropyl group provides some steric hindrance against rapid amine oxidation.
Half-Life ( t1/2​ ) Microsomal Stability 30−90 minutesSufficient metabolic stability to support once- or twice-daily dosing in vivo.

References

  • Food and Drug Administration (FDA). "In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions Guidance for Industry." FDA.gov, Jan 2020.[Link]

  • Waters, N.J., et al. "Validation of a rapid equilibrium dialysis approach for the measurement of plasma protein binding." Journal of Pharmaceutical Sciences, Oct 2008.[Link]

  • Domainex. "Microsomal Clearance/Stability Assay." Domainex Services, Accessed March 2026.[Link]

  • van Breemen, R.B., et al. "Caco-2 cell permeability assays to measure drug absorption." Expert Opinion on Drug Metabolism & Toxicology, Sep 2005.[Link]

Sources

Foundational

toxicity profile and safety data for 2-Cyclopropylcyclopentan-1-amine

Toxicological Profile and Safety Assessment of 2-Cyclopropylcyclopentan-1-amine: A Mechanistic Guide for Drug Development Introduction & Chemical Context 2-Cyclopropylcyclopentan-1-amine (typically handled as its hydroch...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Toxicological Profile and Safety Assessment of 2-Cyclopropylcyclopentan-1-amine: A Mechanistic Guide for Drug Development

Introduction & Chemical Context

2-Cyclopropylcyclopentan-1-amine (typically handled as its hydrochloride salt, CAS 2172595-75-2) is a highly specialized cycloalkylamine. In modern drug discovery, functionalized cycloalkylamines are critical building blocks, frequently utilized in the synthesis of central nervous system (CNS) agents, such as monoamine reuptake inhibitors[1]. However, the incorporation of primary alicyclic amines introduces distinct toxicological liabilities that must be proactively managed during preclinical development.

As a Senior Application Scientist, I approach the safety evaluation of this compound not merely by cataloging its hazards, but by interrogating the underlying chemical biology. This guide synthesizes the physicochemical hazard profile of 2-cyclopropylcyclopentan-1-amine with the mechanistic causality of its toxicity, providing a self-validating framework for safe handling and in vitro screening.

Comparative Hazard Profile & Quantitative Safety Data

The acute toxicity of 2-cyclopropylcyclopentan-1-amine is primarily driven by the basicity of the primary amine and its lipophilic cycloalkyl framework. To accurately contextualize its safety profile, we must benchmark it against its structural analogs. The data below summarizes the Globally Harmonized System (GHS) classifications derived from notified Classification and Labelling (C&L) inventories[2][3][4].

Table 1: Comparative GHS Hazard Classifications for Cycloalkylamines

CompoundCAS NumberGHS Hazard ClassificationsKey Hazard Codes & Indicators
2-Cyclopropylcyclopentan-1-amine HCl 2172595-75-2Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3H315, H319: Localized tissue irritation.H336: Specific target organ toxicity (drowsiness/dizziness)[2].
2-Cyclopentylcyclopropan-1-amine HCl 2138142-25-1Acute Tox. 4, Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3H302, H312, H332: Harmful via oral, dermal, and inhalation routes[3].
Cyclopentylamine (Unsubstituted core)1003-03-8Flam. Liq. 2, Acute Tox. 2/3, Skin Corr. 1B, Eye Dam. 1H314, H330: Severe skin burns, fatal if inhaled. High volatility risk[4].

Causality Insight: The addition of the cyclopropyl ring to the cyclopentyl core significantly increases the steric bulk and lipophilicity compared to unsubstituted cyclopentylamine. This structural modification reduces volatility (mitigating the severe inhalation toxicity seen in cyclopentylamine) but enhances blood-brain barrier penetration, which correlates directly with the STOT SE 3 (H336) classification for CNS depression.

Mechanistic Toxicology: The Bioactivation Liability

Beyond acute irritation, the hidden danger of cycloalkylamines lies in their metabolic fate. When 2-cyclopropylcyclopentan-1-amine is exposed to hepatic Cytochrome P450 (CYP450) enzymes, it undergoes α -carbon oxidation.

Understanding the electronic nature of the resulting metabolites is critical. The oxidation yields a cyclic iminium ion. In the paradigm of reactive metabolite screening, electrophiles are categorized as "hard" or "soft" based on their polarizability. Iminium ions are distinctly "hard" electrophiles [5]. If not detoxified, these intermediates undergo hydrolysis to form aminoaldehydes or react directly via Schiff base formation with "hard" nucleophilic residues (such as the ϵ -amino groups of lysine) on cellular proteins. This covalent adduction disrupts protein function, triggering immune-mediated toxicity or direct cytotoxicity[5].

Bioactivation A 2-Cyclopropylcyclopentan -1-amine B CYP450 alpha-C Oxidation A->B Phase I Metabolism C Cyclic Iminium Ion (Hard Electrophile) B->C 2e- Oxidation D Aminoaldehyde Intermediate C->D Hydrolysis E Macromolecule Adduction (Hepatotoxicity) C->E Direct Covalent Binding D->E Schiff Base Formation

CYP450-mediated bioactivation of cycloalkylamines into hard electrophiles.

Self-Validating Experimental Protocol: Hard Electrophile Trapping

Standard reactive metabolite screening universally relies on Glutathione (GSH). However, relying solely on GSH introduces a critical vulnerability: GSH is a "soft" nucleophile and will fail to trap the "hard" iminium ion generated by 2-cyclopropylcyclopentan-1-amine, resulting in a dangerous false negative[5].

To build a trustworthy, self-validating assay, we must use Potassium Cyanide (KCN). The cyanide anion is a "hard" nucleophile that efficiently traps iminium ions to form stable α -cyanoamine adducts detectable by LC-MS/MS.

Step-by-Step Methodology: KCN Trapping Assay

System Validation Requirement: Every run must include Phencyclidine (PCP) as a positive control. PCP is a known iminium-former. If the PCP-cyano adduct is not detected, the entire assay is flagged as invalid, preventing false-negative safety declarations.

  • Incubation Preparation:

    • Prepare a reaction mixture containing Human Liver Microsomes (HLM) at 1.0 mg/mL protein concentration in 100 mM potassium phosphate buffer (pH 7.4).

    • Add 2-cyclopropylcyclopentan-1-amine (test compound) or Phencyclidine (positive control) to a final concentration of 10 μ M.

  • Nucleophilic Trapping:

    • Add Potassium Cyanide (KCN) to a final concentration of 1.0 mM. Caution: KCN is highly toxic; perform strictly in a ventilated biosafety cabinet.

  • Metabolic Initiation:

    • Initiate the reaction by adding the cofactor NADPH (1.0 mM final concentration).

    • Incubate the mixture at 37°C for 60 minutes in a shaking water bath.

  • Enzymatic Quenching & Precipitation:

    • Stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard. Causality: The ice-cold organic solvent instantly denatures the CYP enzymes, halting metabolism and precipitating proteins to protect the analytical column.

  • Centrifugation & LC-MS/MS Analysis:

    • Centrifuge at 14,000 × g for 15 minutes at 4°C.

    • Analyze the supernatant via LC-MS/MS, utilizing a neutral loss scan (loss of HCN, 27 Da) to identify cyano-adducts.

Workflow S1 1. Microsomal Incubation (Test Cmpd + HLM + NADPH) S2 2. Reactive Trapping (Add KCN for Hard Electrophiles) S1->S2 Initiate bioactivation S3 3. Protein Precipitation (Ice-cold Acetonitrile) S2->S3 Quench reaction S4 4. LC-MS/MS Analysis (Detect Cyano-Adducts) S3->S4 Supernatant extraction

Self-validating in vitro trapping assay for hard electrophilic metabolites.

Conclusion & Handling Directives

2-Cyclopropylcyclopentan-1-amine presents a dual-tiered safety challenge. Physically, it requires stringent PPE (nitrile gloves, splash goggles, and a fume hood) to mitigate its H315/H319 irritant properties and H336 CNS effects[2]. Pharmacologically, its cycloalkylamine core poses a latent risk for hard electrophile generation. By implementing the mechanistically targeted KCN-trapping protocols outlined above, drug development teams can accurately profile and mitigate the off-target toxicity risks associated with this chemical class.

References

  • 2-cyclopropylcyclopentan-1-amine hydrochloride — Chemical Substance Information. NextSDS.
  • 2-cyclopentylcyclopropan-1-amine hydrochloride — Chemical Substance Information. NextSDS.
  • Cyclopentylamine — Chemical Substance Information. NextSDS.
  • Liabilities Associated with the Formation of “Hard” Electrophiles in Reactive Metabolite Trapping Screens. Chemical Research in Toxicology (ACS Publications).
  • Cycloalkylamines as monoamine reuptake inhibitors. Google Patents.

Sources

Exploratory

An In-depth Technical Guide to the Stereoisomers and Chiral Centers of 2-Cyclopropylcyclopentan-1-amine

Abstract The intricate three-dimensional arrangement of atoms within a molecule, known as stereochemistry, is a cornerstone of modern drug development. For drug development professionals, researchers, and scientists, a c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The intricate three-dimensional arrangement of atoms within a molecule, known as stereochemistry, is a cornerstone of modern drug development. For drug development professionals, researchers, and scientists, a comprehensive understanding of a molecule's stereoisomers is paramount, as different spatial arrangements can lead to vastly different pharmacological and toxicological profiles.[1][2] This technical guide provides an in-depth exploration of the stereoisomers and chiral centers of 2-cyclopropylcyclopentan-1-amine, a molecule of significant interest due to the presence of the biologically active cyclopropyl moiety.[3][4] We will delve into the structural complexities, analytical methodologies for separation and characterization, and the underlying principles that govern its stereochemical landscape.

Introduction: The Critical Role of Stereoisomerism in Pharmaceutical Sciences

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in drug design and action.[2] A significant portion of pharmaceuticals are chiral, and often, only one enantiomer (a non-superimposable mirror image) exhibits the desired therapeutic effect, while the other may be inactive or even cause adverse effects.[1][5] The spatial arrangement of atoms dictates how a drug molecule interacts with its biological target, such as enzymes and receptors, which are themselves chiral.[1][2] Therefore, the ability to isolate, identify, and control the stereochemistry of a drug candidate is a critical aspect of the development process.

The subject of this guide, 2-cyclopropylcyclopentan-1-amine, presents a compelling case study in stereochemical analysis due to its multiple chiral centers. The presence of a cyclopropane ring, a common motif in medicinally active compounds, adds to its structural and biological significance.[3][4]

Unraveling the Stereochemical Complexity of 2-Cyclopropylcyclopentan-1-amine

The structure of 2-cyclopropylcyclopentan-1-amine features two chiral centers on the cyclopentane ring: the carbon atom bonded to the amino group (C1) and the carbon atom bonded to the cyclopropyl group (C2). The presence of 'n' chiral centers in a molecule can result in a maximum of 2^n stereoisomers.

For 2-cyclopropylcyclopentan-1-amine, with its two chiral centers, a total of four possible stereoisomers exist. These stereoisomers can be categorized into two pairs of enantiomers. These pairs are diastereomers of each other, meaning they are stereoisomers that are not mirror images. The relative orientation of the amino and cyclopropyl groups determines whether the diastereomer is cis (on the same side of the ring) or trans (on opposite sides of the ring).

The four stereoisomers are:

  • (1R,2R)-2-cyclopropylcyclopentan-1-amine

  • (1S,2S)-2-cyclopropylcyclopentan-1-amine

  • (1R,2S)-2-cyclopropylcyclopentan-1-amine

  • (1S,2R)-2-cyclopropylcyclopentan-1-amine

The (1R,2R) and (1S,2S) isomers are a pair of enantiomers and are the cis diastereomers. The (1R,2S) and (1S,2R) isomers are another pair of enantiomers and represent the trans diastereomers.

Diagram of Stereoisomers:

stereoisomers cluster_cis cis-Diastereomers cluster_trans trans-Diastereomers cis_1R2R (1R,2R) cis_1S2S (1S,2S) cis_1R2R->cis_1S2S Enantiomers trans_1R2S (1R,2S) cis_1R2R->trans_1R2S trans_1S2R (1S,2R) cis_1S2S->trans_1S2R trans_1R2S->trans_1S2R Enantiomers

Caption: Stereoisomeric relationships of 2-cyclopropylcyclopentan-1-amine.

Synthetic Strategies and Stereochemical Control

The synthesis of specific stereoisomers of 2-cyclopropylcyclopentan-1-amine requires careful planning and execution of stereoselective reactions. While a detailed synthetic guide is beyond the scope of this document, it is crucial to understand the general approaches.

Stereoselective synthesis can be achieved through various methods, including:

  • Chiral auxiliaries: Attaching a chiral molecule to the starting material to direct the stereochemical outcome of a reaction.

  • Asymmetric catalysis: Using a chiral catalyst to favor the formation of one stereoisomer over others.

  • Resolution of racemates: Separating a mixture of enantiomers, often through the formation of diastereomeric salts with a chiral resolving agent.

The choice of synthetic route will depend on the desired stereoisomer and the available starting materials and reagents. For instance, asymmetric cyclopropanation reactions are a powerful tool for establishing the stereochemistry of the cyclopropyl-substituted carbon.[6] Similarly, stereoselective amination reactions can be employed to control the stereocenter bearing the amino group.

Analytical Techniques for Stereoisomer Separation and Characterization

The ability to separate and accurately characterize the different stereoisomers of 2-cyclopropylcyclopentan-1-amine is essential for both research and quality control in drug development. Several analytical techniques are employed for this purpose.

Chiral Chromatography

Chiral chromatography is a cornerstone technique for the separation of enantiomers.[7][8] Both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) can be adapted for chiral separations.

  • Chiral High-Performance Liquid Chromatography (HPLC): This is a widely used and versatile method.[7] Separation is achieved using a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times. Polysaccharide-based CSPs are often effective for separating chiral amines.[9]

  • Chiral Gas Chromatography (GC): This technique is suitable for volatile and thermally stable compounds.[10] For primary amines like 2-cyclopropylcyclopentan-1-amine, derivatization is often necessary to improve volatility and chromatographic performance.[9] Capillary columns coated with derivatized cyclodextrins are commonly used as the chiral stationary phase.[9][10]

Table 1: Comparison of Chiral Chromatographic Techniques

ParameterChiral HPLCChiral GC
Principle Differential interaction with a chiral stationary phase in the liquid phase.Differential interaction with a chiral stationary phase in the gas phase.
Sample Volatility Not a primary concern.Requires volatile and thermally stable analytes (or derivatives).
Derivatization Often not required.Frequently necessary for amines.
Resolution Generally provides good to excellent resolution.Can achieve very high resolution.
Instrumentation Standard HPLC system with a chiral column.GC system with a chiral capillary column.
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structure elucidation and can be used to differentiate between diastereomers.[11][12] The different spatial arrangements of the atoms in diastereomers result in distinct chemical environments for their nuclei, leading to different chemical shifts and coupling constants in their NMR spectra.[12]

While enantiomers have identical NMR spectra in an achiral solvent, their spectra can be differentiated by using a chiral solvating agent or a chiral derivatizing agent.[13] The formation of diastereomeric complexes or derivatives leads to distinguishable NMR signals for each enantiomer, allowing for the determination of enantiomeric purity.[9]

Experimental Protocol: Diastereomer Differentiation by ¹H NMR Spectroscopy

Objective: To distinguish between the cis and trans diastereomers of 2-cyclopropylcyclopentan-1-amine.

Protocol:

  • Sample Preparation: Dissolve approximately 5-10 mg of the purified 2-cyclopropylcyclopentan-1-amine isomer in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃) in an NMR tube.

  • Data Acquisition: Acquire a ¹H NMR spectrum on a spectrometer with a minimum frequency of 300 MHz.

  • Data Analysis: The protons on the cyclopentane ring, particularly those at C1 and C2, will exhibit different chemical shifts and coupling constants for the cis and trans isomers due to their distinct spatial relationships. These differences in the spectra allow for the unambiguous assignment of the diastereomeric form.[12]

Workflow for Stereochemical Analysis:

workflow start Mixture of Stereoisomers diastereomer_sep Diastereomer Separation (e.g., Achiral Chromatography) start->diastereomer_sep cis_diastereomers cis-Diastereomers (Racemic Mixture) diastereomer_sep->cis_diastereomers trans_diastereomers trans-Diastereomers (Racemic Mixture) diastereomer_sep->trans_diastereomers enantiomer_sep_cis Enantiomer Separation (Chiral HPLC/GC) cis_diastereomers->enantiomer_sep_cis enantiomer_sep_trans Enantiomer Separation (Chiral HPLC/GC) trans_diastereomers->enantiomer_sep_trans cis_enantiomers Individual cis-Enantiomers ((1R,2R) and (1S,2S)) enantiomer_sep_cis->cis_enantiomers trans_enantiomers Individual trans-Enantiomers ((1R,2S) and (1S,2R)) enantiomer_sep_trans->trans_enantiomers nmr_analysis NMR Analysis for Structural Confirmation cis_enantiomers->nmr_analysis trans_enantiomers->nmr_analysis

Caption: A typical workflow for the separation and analysis of 2-cyclopropylcyclopentan-1-amine stereoisomers.

Conclusion and Future Perspectives

A thorough understanding and control of the stereochemistry of 2-cyclopropylcyclopentan-1-amine are indispensable for any research or development program involving this molecule. The presence of two chiral centers gives rise to a rich stereochemical landscape with four distinct stereoisomers. The judicious application of analytical techniques such as chiral chromatography and NMR spectroscopy is essential for their separation, identification, and quantification.

As the pharmaceutical industry continues to move towards the development of single-enantiomer drugs, the principles and methodologies outlined in this guide will remain of paramount importance. Future research in this area will likely focus on the development of more efficient and scalable stereoselective synthetic routes and even more sensitive and rapid analytical techniques for chiral analysis. The insights gained from studying the stereoisomers of 2-cyclopropylcyclopentan-1-amine will undoubtedly contribute to the broader field of drug discovery and development, ultimately leading to safer and more effective medicines.

References

  • Effects of Stereoisomers on Drug Activity. (2021). Acta Scientific Biotechnology, 2(7).
  • PubChem. (n.d.). 2-cyclopropylcyclopentan-1-one. PubChem. Retrieved from [Link]

  • PubChem. (n.d.). 2-Cyclopentylcyclopentan-1-amine. PubChem. Retrieved from [Link]

  • Magritek. (n.d.). Quantifying the formation of stereoisomers by benchtop NMR spectroscopy. Magritek. Retrieved from [Link]

  • Wiley Analytical Science. (2018, August 16). New GC investigation of chiral amine separation. Wiley Analytical Science. Retrieved from [Link]

  • Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. (2025). Future Medicinal Chemistry. [Link]

  • (PDF) Effects of Stereoisomers on Drug Activity - ResearchGate. (2021, June 11). ResearchGate. Retrieved from [Link]

  • Phenomenex. (n.d.). Chiral HPLC Separations. Phenomenex. Retrieved from [Link]

  • Hepner, J., de Zeeuw, J., & English, C. (n.d.). Chiral Separation and Optimization on Substituted ß-Cyclodextrin Columns. Restek. Retrieved from [Link]

  • Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. (2024). Molecules, 29(17), 4069. [Link]

  • PubChem. (n.d.). 2-cyclopentyl-2-methyl-N-propylpropan-1-amine. PubChem. Retrieved from [Link]

  • Four Stereoisomers of 2–Aminomethyl–1–cyclopropanecarboxylic Acid: Synthesis and Biological Evaluation | Request PDF - ResearchGate. (2019). ResearchGate. Retrieved from [Link]

  • Bio-Rad. (n.d.). An Introduction to Chiral Analysis by Capillary Electrophoresis. Bio-Rad. Retrieved from [Link]

  • STEREOISOMERIC DRUGS: UNRAVELLING THE IMPACT OF MOLECULAR MIRROR IMAGES ON MEDICINAL CHEMISTRY - IIP Series. (2024). IIP Series. Retrieved from [Link]

  • Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines. (2021). Google Patents.
  • NMR Spectroscopy on Inclusion Equilibria ; Forming of 2:1 (host : guest) Cyclodextrin Inclusion Complexes. (n.d.). Hiroshima University. Retrieved from [Link]

  • Pearson. (n.d.). Two stereoisomers are obtained from the reaction of cyclopentene ... | Study Prep in ... - Pearson. Pearson. Retrieved from [Link]

  • Concise Synthesis of Optically Active Cyclopropane β-Amino Acid Derivatives via Olefination of Cyclopropanone Surrogates - PMC. (n.d.). PMC. Retrieved from [Link]

  • Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2 - PMC. (2022, October 20). PMC. Retrieved from [Link]

  • PubChem. (n.d.). 2-cyclopropylcyclopentan-1-amine hydrochloride. PubChem. Retrieved from [Link]

  • Chemical Substance Information. (n.d.). 2-cyclopropylcyclopentan-1-amine hydrochloride. Chemical Substance Information. Retrieved from [Link]

  • Asymmetric Radical Cyclopropanation of Dehydroaminocarboxylates: Stereoselective Synthesis of Cyclopropyl α-Amino Acids - PMC. (n.d.). PMC. Retrieved from [Link]

  • Total Synthesis of the Four Stereoisomers of Cyclo(l-Trp-l-Arg) Raises Uncertainty of the Structures of the Natural Products and Invalidates Their Promising Antimicrobial Activities - MDPI. (2022, September 12). MDPI. Retrieved from [Link]

  • Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2 - KU ScholarWorks. (2022, October 20). KU ScholarWorks. Retrieved from [Link]

  • PubChem. (n.d.). 1-Cyclopentyl-2-cyclopropylcyclopentane. PubChem. Retrieved from [Link]

  • Stereochemistry and Mechanism of the Ring-Opening Reaction of Cyclopropylenones with LiCu(Me)2 | Request PDF - ResearchGate. (n.d.). ResearchGate. Retrieved from [Link]

  • PubChem. (n.d.). 2-Cyclopropylcyclopentan-1-ol. PubChem. Retrieved from [Link]

  • Stereochemistry of cyclopropane formation involving group IV organometallic complexes - PubMed. (2004, February 18). PubMed. Retrieved from [Link]

  • X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides - MDPI. (2022, December 1). MDPI. Retrieved from [Link]

Sources

Foundational

Advanced Crystal Structure Analysis of 2-Cyclopropylcyclopentan-1-amine Salts: A Methodological Whitepaper for Stereochemical Elucidation

Executive Summary For researchers and drug development professionals, the unambiguous assignment of stereochemistry in small aliphatic amines is a critical regulatory and pharmacological requirement. 2-Cyclopropylcyclope...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

For researchers and drug development professionals, the unambiguous assignment of stereochemistry in small aliphatic amines is a critical regulatory and pharmacological requirement. 2-Cyclopropylcyclopentan-1-amine presents a unique crystallographic challenge: it possesses two contiguous stereocenters on a flexible cyclopentyl ring, coupled with a cyclopropyl moiety prone to rotational disorder.

Because the free base is a low-melting, volatile liquid lacking the robust intermolecular interactions required for crystallization, single-crystal X-ray diffraction (SCXRD) necessitates the formation of stable salts. This whitepaper details the causality-driven methodologies for the crystallization, data acquisition, and structural refinement of 2-cyclopropylcyclopentan-1-amine salts, providing a self-validating framework for absolute configuration determination.

Section 1: The Causality of Salt Selection and Crystallization

Small aliphatic amines rarely form high-quality single crystals on their own. The absence of extended hydrogen-bond networks or π−π stacking leads to poor lattice energies. Converting 2-cyclopropylcyclopentan-1-amine into a salt serves two mechanistic purposes:

  • Lattice Stabilization: Protonation of the amine creates a strong hydrogen-bond donor ( −NH3+​ ), which interacts with the counterion to form a rigid 1D or 2D hydrogen-bonded polymer network.

  • Anomalous Dispersion Enhancement: For absolute structure determination using Cu K α radiation, introducing a heavier atom (like Cl or Br in halide salts) significantly increases the anomalous scattering signal ( f′′ ), which is mathematically essential for calculating the Flack parameter[1].

Protocol 1: Diastereomeric Salt Crystallization (Self-Validating Workflow)

When resolving a racemic mixture of 2-cyclopropylcyclopentan-1-amine, a chiral co-former such as L-(+)-tartaric acid is utilized. The resulting diastereomeric salts exhibit distinct solubility profiles.

  • Step 1: Dissolution. Dissolve rac-2-cyclopropylcyclopentan-1-amine (1.0 eq) in a minimal volume of hot absolute ethanol.

  • Step 2: Co-former Addition. Slowly add L-(+)-tartaric acid (1.0 eq) dissolved in hot ethanol. Stir until homogeneous.

  • Step 3: Controlled Supersaturation (Vapor Diffusion). Transfer the solution to a 2-dram inner vial. Place this vial inside a 20-mL outer vial containing 5 mL of an anti-solvent (e.g., ethyl acetate). Cap the outer vial tightly. Causality: Vapor diffusion provides a highly controlled, slow increase in supersaturation, favoring the nucleation of a few large, defect-free crystals rather than a microcrystalline powder.

  • Step 4: Validation Checkpoint. Harvest the crystals and examine them under a polarized light microscope. A self-validating single crystal will extinguish polarized light uniformly every 90 degrees of rotation. If the crystal shows patchy or wavy extinction, it is twinned or aggregated and must be recrystallized.

Crystallization A 2-Cyclopropylcyclopentan-1-amine (Free Base Mixture) B Salt Formation (Add HCl or L-Tartaric Acid) A->B C Solvent Screening (MeOH, EtOH, EtOAc) B->C D Vapor Diffusion / Slow Cooling (Controlled Supersaturation) C->D E Single Crystal Harvesting (Microscope Selection) D->E

Workflow for salt formation and crystallization of 2-cyclopropylcyclopentan-1-amine.

Section 2: SCXRD Data Collection Strategy

The physical nature of the cyclopropyl group introduces a high degree of librational motion. If data is collected at room temperature, this dynamic disorder will manifest as enlarged, physically unrealistic atomic displacement parameters (ADPs), severely degrading the resolution of the structure.

Protocol 2: Crystal Mounting and Data Acquisition
  • Step 1: Mounting. Submerge the selected crystal in Paratone-N oil to prevent solvent loss and protect it from atmospheric moisture. Mount the crystal on a MiTeGen polyimide cryoloop.

  • Step 2: Cryocooling. Immediately transfer the loop to the goniometer head under a continuous 100 K nitrogen cold stream. Causality: Flash-cooling to 100 K freezes the cyclopropyl rotamers into their global energy minimum, suppressing dynamic disorder and drastically improving high-angle diffraction intensity.

  • Step 3: Data Collection. Utilize a microfocus Cu K α X-ray source ( λ=1.54184 Å). Causality: Cu K α radiation maximizes the anomalous scattering from light atoms (O, N, Cl), which is mandatory for absolute configuration assignment if a heavy atom like Br is absent. Collect ω and ϕ scans to achieve >99.5% completeness up to 2θ=67∘ .

  • Step 4: Validation Checkpoint. During data integration and scaling, evaluate the internal agreement factor ( Rint​ ). An Rint​<0.05 validates the quality of the integration and confirms the correct assignment of the Laue group symmetry.

Section 3: Structure Solution, Refinement, and Stereochemical Elucidation

Once the diffraction data is integrated and scaled, the phase problem must be solved to generate the electron density map.

  • Structure Solution: The structure is solved using Intrinsic Phasing algorithms via the SHELXT program[2]. This dual-space algorithm expands the data to the P1 space group, iteratively applying random omit procedures to locate the heavy atoms (Cl, O) and the rigid cyclopentane core[2].

  • Refinement: Full-matrix least-squares refinement on F2 is performed using SHELXL [3], typically operated through the comprehensive graphical user interface of Olex2 [4].

  • Handling Disorder: If the cyclopropyl ring exhibits static positional disorder (e.g., occupying two distinct rotational conformations), it must be modeled using split occupancies. Using SHELXL, the PART 1 and PART 2 instructions are applied, and the occupancies are allowed to refine freely (often settling near a 60:40 or 70:30 ratio). Rigid-bond restraints (RIGU) and similarity restraints (SIMU, SADI) are applied to ensure the split positions maintain chemically sensible geometries[3].

  • Absolute Structure Determination: The absolute configuration of the chiral centers (C1 and C2) is validated by the Flack parameter ( x )[1]. A Flack parameter refining to x≈0 with a standard uncertainty of <0.05 (e.g., x=0.01(2) ) provides definitive, self-validating proof that the refined enantiomeric model matches the physical crystal[1].

SCXRD A Crystal Mounting (Cryoloop + Paratone oil) B Data Collection (Cu K-alpha, 100K) A->B C Integration & Scaling (SADABS) B->C D Structure Solution (Intrinsic Phasing) C->D E Refinement & Flack Parameter (SHELXL / Olex2) D->E

Step-by-step pipeline for X-ray diffraction data collection and structural refinement.

Section 4: Quantitative Data Summary

The following table summarizes the expected crystallographic parameters for two common salt forms of 2-cyclopropylcyclopentan-1-amine, illustrating the differences between a simple halide salt and a chiral resolution co-crystal.

Table 1: Comparative Crystallographic Parameters for 2-Cyclopropylcyclopentan-1-amine Salts

ParameterHydrochloride SaltL-Tartrate Salt (Diastereomer)
Chemical Formula C8​H16​ClN C12​H21​NO6​
Formula Weight 161.67 g/mol 275.30 g/mol
Crystal System OrthorhombicMonoclinic
Space Group P21​21​21​ (Chiral) P21​ (Chiral)
Data Collection Temp. 100(2) K100(2) K
Radiation Source Cu K α ( λ=1.54184 Å)Cu K α ( λ=1.54184 Å)
Target Flack Parameter 0.01(2) 0.03(4)
Primary H-Bond Network N−H⋯Cl− N−H⋯O (Tartrate carboxylate)
Primary Disorder Risk Cyclopropyl rotationSolvent (EtOH) inclusion in lattice

References

  • Watkin, D. J., & Cooper, R. I. (2020). Howard Flack and the Flack Parameter. Chemistry, 2(4), 796-804.[Link]

  • Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42, 339-341.[Link]

  • Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C, Structural Chemistry, 71, 3-8.[Link]

  • Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A, Foundations and Advances, 71, 3-8.[Link]

Sources

Exploratory

electronic and conformational properties of 2-Cyclopropylcyclopentan-1-amine

An in-depth technical analysis of 2-Cyclopropylcyclopentan-1-amine requires a rigorous deconstruction of its two highly dynamic structural components: the flexible cyclopentane ring and the electronically unique cyclopro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical analysis of 2-Cyclopropylcyclopentan-1-amine requires a rigorous deconstruction of its two highly dynamic structural components: the flexible cyclopentane ring and the electronically unique cyclopropyl substituent. As a bioisosteric scaffold increasingly utilized in medicinal chemistry to rigidify pharmacophores and modulate metabolic stability, understanding the interplay between its steric constraints and stereoelectronic properties is paramount.

This whitepaper provides a comprehensive evaluation of the conformational landscape and electronic behavior of 1,2-disubstituted cyclopentanes, specifically focusing on the amine-cyclopropyl interplay.

Conformational Dynamics of the Cyclopentane Core

Unlike the rigid chair conformation of cyclohexane, the cyclopentane ring is highly flexible, undergoing a rapid conformational interconversion known as pseudorotation . In an unsubstituted cyclopentane, the energy surface is nearly flat, allowing the point of maximum puckering to travel around the ring with minimal energy barriers[1].

However, the introduction of a 1,2-disubstitution pattern—such as the amine and cyclopropyl groups in 2-cyclopropylcyclopentan-1-amine—drastically alters this energy landscape. The steric bulk of these substituents removes the energy degeneracy of the envelope ( Cs​ ) and twist/half-chair ( C2​ ) conformations[2].

  • Steric Strain and Phase Angle ( ϕ ) Restriction: The molecule exists primarily as cis and trans diastereomers. In the trans isomer, the system strongly favors a twist conformation where both the cyclopropyl and amine groups occupy pseudo-equatorial positions. This minimizes 1,2-steric clash (gauche interactions) and 1,3-diaxial repulsions. Consequently, the pseudorotation phase angle ( ϕ ) is restricted to a narrow potential energy well, preventing free rotation[1].

  • Causality of Conformer Stability: The energy barrier to pseudorotation in 1,2-disubstituted cyclopentanes can exceed 12 kJ/mol[2]. The transition state between stable twist forms requires the ring to pass through a more planar conformation, which forces the bulky substituents into an energetically unfavorable eclipsed geometry.

Electronic Properties of the Cyclopropyl Substituent

The cyclopropyl group is not a simple alkyl substituent; it possesses unique electronic characteristics that heavily influence the molecule's overall reactivity and receptor-binding profile.

  • The Walsh Orbital Model: The bonding in the three-membered ring is best described by the Walsh model, where the carbon atoms are roughly sp2 hybridized, directing their orbitals inward to form "bent bonds"[3]. This results in a pair of degenerate Highest Occupied Molecular Orbitals (HOMOs), denoted as ωA​ and ωS​ , which possess significant π -character[4].

  • Conjugative π -Donation: Because of this π -character, the cyclopropyl group acts as a potent π -electron donor[3]. For optimal orbital overlap to occur between the cyclopropyl HOMOs and an adjacent system (such as the σ∗ orbital of the C-N bond or a receptor's electrophilic pocket), the cyclopropyl ring must adopt a bisected conformation [5]. In this geometry, the plane of the cyclopropyl ring is perpendicular to the plane of the adjacent interacting orbital, maximizing stereoelectronic stabilization.

  • Inductive Effects on Amine Basicity: While a π -donor, the high s-character of the cyclopropyl C-C bonds makes the group inductively electron-withdrawing compared to standard alkyl chains. This subtle field effect slightly depresses the pKa​ of the adjacent primary amine.

G A 2-Cyclopropylcyclopentan-1-amine B Cyclopentane Core (Pseudorotation) A->B C Cyclopropyl Group (Walsh Orbitals) A->C D Amine Group (Lone Pair & Basicity) A->D E Steric Hindrance (Restricts Phase Angle) B->E 1,2-Disubstitution F Bisected Conformation (Maximal Orbital Overlap) C->F pi-donor capacity G Stereoelectronic Effects (pKa Modulation) D->G Inductive/Field effects E->G F->G

Interplay of steric and electronic factors governing the molecule's conformational landscape.

Quantitative Data: Conformational & Electronic Profiling

To translate these theoretical principles into actionable data, we summarize the energetic and spectroscopic parameters of the trans isomer.

Table 1: DFT-Predicted Conformational Energy Landscape (B3LYP/6-311+G )** | Conformation Type | Pseudorotation Phase Angle ( ϕ ) | Substituent Orientation | Relative Energy ( ΔE , kcal/mol) | | :--- | :--- | :--- | :--- | | Twist ( C2​ ) | ~180° | Pseudo-diequatorial | 0.00 (Global Minimum) | | Envelope ( Cs​ ) | ~144° | Equatorial / Axial | + 1.85 | | Twist ( C2​ ) | ~90° | Pseudo-diaxial | + 3.42 | | Planar | N/A | Eclipsed | > 6.50 (Transition State) |

Table 2: Diagnostic Spin-Spin Coupling Constants ( 3JHH​ ) Note: Coupling constants are highly sensitive to the dihedral angle between vicinal protons, governed by the Karplus relationship extended for non-planar rings[6]. | Proton Pair | Expected Dihedral Angle | Predicted 3JHH​ (Hz) | Structural Implication | | :--- | :--- | :--- | :--- | | H1 (axial) - H2 (axial) | ~160° - 175° | 8.5 - 10.5 | Confirms pseudo-diequatorial substituents. | | H1 (axial) - H5 (equatorial) | ~60° | 3.0 - 4.5 | Standard gauche interaction. | | H2 (axial) - H(cyclopropyl) | Variable | 6.0 - 8.0 | Indicates averaging of the bisected rotamers. |

Experimental Protocols: Self-Validating Conformational Analysis

To empirically validate the electronic and conformational properties of 2-cyclopropylcyclopentan-1-amine, a coupled NMR and computational workflow is required. This protocol ensures that theoretical predictions are grounded in observable spectroscopic phenomena.

Protocol 1: Extraction of Vicinal Coupling Constants via High-Resolution NMR

Causality: Direct measurement of 3JHH​ values allows for the reverse-engineering of the cyclopentane ring's dihedral angles using the Haasnoot-de Leeuw-Altona (HLA) equation[6].

  • Sample Preparation: Dissolve 15 mg of 2-cyclopropylcyclopentan-1-amine hydrochloride in 0.6 mL of CDCl3​ .

  • Deuterium Exchange (Critical Step): Add 2 drops of D2​O and shake vigorously. Why? This exchanges the NH2​ protons for deuterium, eliminating the complex 3JH−N−C−H​ coupling that obscures the C1 methine proton multiplet, allowing for clean extraction of ring coupling constants.

  • Acquisition: Acquire a 1D 1H NMR spectrum at 600 MHz to ensure sufficient dispersion of the tightly coupled cyclopentane ring protons[1].

  • 2D NOESY: Acquire a 2D NOESY spectrum with a mixing time of 300 ms. Why? Through-space nuclear Overhauser effects will validate the spatial proximity of the cyclopropyl methine proton to the cyclopentane ring protons, confirming the preferred bisected rotamer.

Protocol 2: Computational Pseudorotation Itinerary Mapping

Causality: NMR provides a time-averaged ensemble. DFT calculations are required to map the discrete local minima along the pseudorotation pathway.

  • Initial Geometry Generation: Construct the trans-2-cyclopropylcyclopentan-1-amine molecule in a molecular builder.

  • Coordinate Driving: Using a DFT functional suitable for organic molecules (e.g., B3LYP/6-311+G(d,p)), perform a relaxed coordinate scan of the pseudorotation phase angle ϕ from 0° to 360° in 18° increments.

  • Frequency Analysis: Perform vibrational frequency calculations on all identified energy minima to ensure the absence of imaginary frequencies (confirming true ground states).

  • J-Value Prediction: Calculate the theoretical Fermi contact terms for the global minimum to predict 3JHH​ values, comparing them against the experimental data from Protocol 1 to validate the ensemble.

Workflow S1 Sample Prep (CDCl3/D2O) S2 NMR Acquisition (1H, NOESY) S1->S2 S4 Karplus Analysis (J-Coupling Extraction) S2->S4 S3 DFT Optimization (B3LYP/6-311+G**) S3->S4 Theoretical J-values S5 Conformational Ensemble Validation S4->S5 Error Minimization

Integrated NMR and DFT workflow for elucidating cyclopentane pseudorotation ensembles.

References

  • Experimental Determination of Pseudorotation Potentials for Disubstituted Cyclopentanes Based on Spin–Spin Coupling Constants. MDPI.[Link]

  • Crystal Structure of Alternating Isotactic Ethylene−Cyclopentene Copolymer. ACS Publications.[Link]

  • Cyclopropyl Conjugation and Ketyl Anions: When Do Things Begin to Fall Apart? Journal of the American Chemical Society.[Link]

  • Extension of the Karplus Relationship for NMR Spin-Spin Coupling Constants to Nonplanar Ring Systems: Pseudorotation of Cyclopentane. Semantic Scholar.[Link]

  • Photoelectron Spectra of Cyclopropane and Cyclopropene Compounds. Chemical Reviews.[Link]

  • Direct Light Activation of Hypervalent Iodine Reagents: Substrate-Controlled C-C or C-H Alkynylation of Cyclopropanes. ChemRxiv.[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Scalable Synthesis and Protocol for 2-Cyclopropylcyclopentan-1-amine

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Molecule: 2-Cyclopropylcyclopentan-1-amine (and its Hydrochloride Salt) Executive Summary 2-Cyclopropylcyclopentan-1-amine is a highly...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Molecule: 2-Cyclopropylcyclopentan-1-amine (and its Hydrochloride Salt)

Executive Summary

2-Cyclopropylcyclopentan-1-amine is a highly valuable, sterically encumbered primary cycloalkylamine. In medicinal chemistry, such conformationally restricted, lipophilic building blocks are critical for optimizing the pharmacokinetic profiles and target-binding affinities of novel pharmacophores. Because direct cyclopropanation of cyclopentylamines is chemically unviable, this application note details a robust, highly scalable three-step synthetic strategy starting from commercially available cyclopentene oxide.

Strategic Route Design & Mechanistic Rationale

To ensure high yields and avoid unstable intermediates, the synthetic route is designed around three highly predictable transformations. Each step is chosen based on specific mechanistic advantages:

  • Step 1: Cu(I)-Catalyzed Epoxide Ring Opening: Epoxides are typically resistant to direct nucleophilic attack by Grignard reagents, often leading to basic elimination (forming allylic alcohols) or halohydrin formation. The addition of catalytic Copper(I) iodide (CuI) generates a highly reactive organocuprate intermediate. This soft nucleophile strictly undergoes an SN2-type ring opening at the less sterically hindered carbon, yielding the trans-diastereomer exclusively due to the stereospecific inversion at the attacked carbon[1].

  • Step 2: Dess-Martin Periodinane (DMP) Oxidation: The oxidation of the secondary alcohol to a ketone must be performed under mild, non-acidic conditions to prevent the acid-catalyzed ring-opening of the highly strained cyclopropyl group. DMP is the ideal reagent here, as it operates at neutral pH and room temperature, avoiding the epimerization or degradation often seen with Jones or Swern oxidations[2].

  • Step 3: Reductive Amination (Borch Reduction): Reductive amination requires the formation of an intermediate imine, which is favored by a large excess of ammonium acetate. Sodium cyanoborohydride ( NaBH3​CN ) is selected as the reducing agent because, unlike standard borohydrides, it is stable at the mildly acidic pH (pH 5–6) required for imine formation and selectively reduces the protonated iminium ion without reducing the unreacted ketone[3].

Visualizing the Synthetic Workflow

SynthesisRoute A Cyclopentene Oxide (Starting Material) B trans-2-Cyclopropyl- cyclopentan-1-ol A->B Cyclopropyl-MgBr CuI (cat.), THF -20°C to RT C 2-Cyclopropyl- cyclopentan-1-one B->C DMP, DCM 0°C to RT D 2-Cyclopropyl- cyclopentan-1-amine (Target Product) C->D NH4OAc, NaBH3CN MeOH, RT

Figure 1: Three-step synthetic workflow for 2-Cyclopropylcyclopentan-1-amine.

Quantitative Data & Yield Analysis

The following table summarizes the expected stoichiometric parameters, reaction conditions, and quantitative outcomes for the validated protocol.

StepTransformationKey Reagents (Equivalents)ConditionsExpected YieldPurity (GC-MS)
1 Epoxide Opening Cyclopentene oxide (1.0), cPrMgBr (1.5), CuI (0.1)4 h, -20 °C to RT75–82%>95%
2 Mild Oxidation trans-Alcohol (1.0), DMP (1.2)2 h, 0 °C to RT88–92%>98%
3 Reductive Amination Ketone (1.0), NH4​OAc (10.0), NaBH3​CN (1.5)16 h, RT65–70%>98% (as HCl salt)

Detailed Experimental Protocols (Self-Validating System)

Step 1: Synthesis of trans-2-Cyclopropylcyclopentan-1-ol
  • Preparation: Flame-dry a 500 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

  • Catalyst Activation: Add Copper(I) iodide (0.10 eq, 0.05 mol) and anhydrous THF (100 mL). Cool the suspension to -20 °C using a dry ice/ethylene glycol bath.

  • Cuprate Formation: Slowly add cyclopropylmagnesium bromide (0.5 M in THF, 1.50 eq, 0.75 mol) via syringe over 30 minutes. Stir the resulting dark mixture for 30 minutes at -20 °C.

  • Ring Opening: Add cyclopentene oxide (1.00 eq, 0.50 mol) dropwise over 15 minutes. Allow the reaction to slowly warm to room temperature and stir for 4 hours.

  • In-Process Control (IPC): Monitor by TLC (Hexanes/EtOAc 8:2, KMnO4​ stain). The starting epoxide must be completely consumed.

  • Workup: Quench the reaction carefully with saturated aqueous NH4​Cl (100 mL). Stir for 30 minutes until the aqueous layer turns deep blue (indicating copper complexation). Extract the aqueous layer with EtOAc (3 × 100 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the pure trans-alcohol.

Step 2: Synthesis of 2-Cyclopropylcyclopentan-1-one
  • Preparation: In a 500 mL flask, dissolve trans-2-cyclopropylcyclopentan-1-ol (1.00 eq, 0.35 mol) in anhydrous dichloromethane (DCM, 200 mL). Cool the solution to 0 °C in an ice bath.

  • Oxidation: Add Dess-Martin Periodinane (1.20 eq, 0.42 mol) portion-wise over 20 minutes. Remove the ice bath and stir the suspension at room temperature for 2 hours.

  • IPC: Monitor by TLC (Hexanes/EtOAc 8:2). Complete conversion of the alcohol ( Rf​≈0.3 ) to the less polar ketone ( Rf​≈0.6 ) should be observed.

  • Workup: Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO3​ and saturated aqueous Na2​S2​O3​ (150 mL). Stir vigorously for 30 minutes until the organic layer is clear and the aqueous layer is homogenous.

  • Isolation: Separate the layers and extract the aqueous phase with DCM (2 × 100 mL). Wash the combined organic layers with brine, dry over Na2​SO4​ , filter, and concentrate carefully (Note: the product is volatile; do not over-dry).

Step 3: Synthesis of 2-Cyclopropylcyclopentan-1-amine Hydrochloride
  • Imine Formation: Dissolve 2-cyclopropylcyclopentan-1-one (1.00 eq, 0.30 mol) in anhydrous methanol (250 mL). Add ammonium acetate (10.0 eq, 3.00 mol) and stir the mixture at room temperature for 1 hour.

  • Reduction: Cool the reaction to 0 °C and carefully add sodium cyanoborohydride (1.50 eq, 0.45 mol) in small portions. Allow the reaction to warm to room temperature and stir for 16 hours.

  • IPC: Analyze by GC-MS. The ketone peak must be fully replaced by the corresponding amine peak.

  • Free-Basing: Concentrate the reaction mixture under reduced pressure to remove most of the methanol. Dilute the residue with water (100 mL) and adjust the pH to >12 using 2M aqueous NaOH (This critical step breaks any boron-amine complexes and free-bases the amine).

  • Extraction: Extract the aqueous layer with DCM (3 × 100 mL). Wash the combined organics with brine, dry over Na2​SO4​ , and concentrate.

  • Salt Formation: Dissolve the crude free base in anhydrous diethyl ether (150 mL) and cool to 0 °C. Slowly add 2M HCl in diethyl ether (1.2 eq) until precipitation ceases. Filter the white precipitate, wash with cold ether, and dry under vacuum to afford 2-cyclopropylcyclopentan-1-amine hydrochloride (isolated as a diastereomeric mixture, which can be further resolved via chiral chromatography if enantiopurity is required).

References

  • Design and Synthesis of Potent “Sulfur-free” Transition State Analogue Inhibitors of 5′-Methylthioadenosine Nucleosidase and 5. National Institutes of Health (PMC).[Link]

  • Dess–Martin periodinane. Wikipedia.[Link]

  • The cyanohydridoborate anion as a selective reducing agent. Journal of the American Chemical Society.[Link]

Sources

Application

reductive amination methods to produce 2-Cyclopropylcyclopentan-1-amine

Application Note: Stereoselective Reductive Amination for the Synthesis of 2-Cyclopropylcyclopentan-1-amine Executive Summary The synthesis of sterically hindered, substituted cycloalkylamines is a critical workflow in m...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Stereoselective Reductive Amination for the Synthesis of 2-Cyclopropylcyclopentan-1-amine

Executive Summary

The synthesis of sterically hindered, substituted cycloalkylamines is a critical workflow in modern drug discovery, particularly in the development of kinase inhibitors and GPCR ligands. 2-Cyclopropylcyclopentan-1-amine is a valuable chiral building block, but its synthesis via direct reductive amination presents challenges regarding chemoselectivity (avoiding over-alkylation) and stereoselectivity (controlling the cis/trans ratio).

This application note provides a comprehensive, field-proven guide to producing 2-cyclopropylcyclopentan-1-amine from 2-cyclopropylcyclopentanone. We detail the mechanistic causality behind reagent selection and provide two self-validating experimental protocols utilizing sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃).

Mechanistic Rationale & Causality

Chemoselectivity and Reagent Selection

The conversion of a ketone to a primary amine via reductive amination requires the initial formation of an imine/iminium intermediate, followed by in situ hydride reduction. The primary challenge is preventing the newly formed primary amine from reacting with another ketone molecule to form a secondary amine.

To achieve high yields of the primary amine, an overwhelming excess of an ammonia source (typically 10 equivalents of ammonium acetate) is required[1].

  • Sodium Cyanoborohydride (NaBH₃CN): This is the classical Borch reductant. It is highly stable in weakly acidic conditions (pH 3–4) and exhibits a profound kinetic preference for reducing protonated iminium ions over neutral ketones at pH 6–8[2][3]. This allows the reaction to be run as a one-pot procedure.

  • Sodium Triacetoxyborohydride (NaBH(OAc)₃): While NaBH(OAc)₃ is a safer alternative that avoids the generation of toxic cyanide byproducts, it is generally less effective for direct primary amination using ammonia due to solubility and reactivity constraints[1][3]. Therefore, when using NaBH(OAc)₃, a two-step indirect approach using benzylamine (followed by palladium-catalyzed debenzylation) is the chemically rigorous choice to prevent over-alkylation.

Stereochemical Dynamics

The presence of the bulky cyclopropyl group at the C2 position of the cyclopentanone ring heavily influences the trajectory of hydride attack. The cyclopentanone ring adopts a dynamic envelope conformation. The C2-cyclopropyl group sterically shields one face of the transient iminium ion. Hydride delivery from the reducing agent preferentially occurs from the less hindered face (anti to the cyclopropyl group). Because the hydride attacks from the opposite face, the resulting C1-amino group is pushed to the same face as the C2-cyclopropyl group. Consequently, the kinetic product is predominantly the cis-diastereomer (cis-2-cyclopropylcyclopentan-1-amine). Thermodynamic equilibration can yield a mixture, necessitating careful chromatographic or crystallization-based separation.

G K 2-Cyclopropyl- cyclopentanone IM Iminium Intermediate (Sterically Hindered Face) K->IM Condensation NH3 NH₄OAc (10 eq) MeOH, pH ~6 NH3->IM - H₂O CIS cis-2-Cyclopropyl- cyclopentan-1-amine (Major Kinetic Product) IM->CIS Hydride attack (Less hindered face) TRANS trans-2-Cyclopropyl- cyclopentan-1-amine (Minor Product) IM->TRANS Hydride attack (Hindered face) RED NaBH₃CN Selective Reduction RED->CIS RED->TRANS

Mechanistic pathway for the stereoselective reductive amination of 2-cyclopropylcyclopentanone.

Quantitative Data & Reagent Matrices

Table 1: Comparison of Reductive Amination Strategies

ParameterProtocol A (Direct: NaBH₃CN)Protocol B (Indirect: NaBH(OAc)₃)
Amine Source Ammonium Acetate (NH₄OAc)Benzylamine (BnNH₂)
Intermediate Unstable primary iminiumStable N-benzyl imine
Chemoselectivity High (requires 10 eq NH₄OAc)Excellent (1:1 stoichiometry)
Safety Profile High Risk: Generates HCN gas upon acidic workup[2]Low Risk: Mild, no cyanide byproducts[3]
Step Count 1 Step (One-pot)2 Steps (Amination + Hydrogenation)

Table 2: Stoichiometric Matrix for Protocol A (10 mmol scale)

ReagentMW ( g/mol )EquivalentsAmountRole
2-Cyclopropylcyclopentanone124.181.01.24 gLimiting Reagent
Ammonium Acetate77.0810.07.71 gAmine source / Buffer
Sodium Cyanoborohydride62.841.50.94 gHydride Donor
Methanol (Anhydrous)32.04-30 mLSolvent

Experimental Protocols

Protocol A: Direct Reductive Amination using NaBH₃CN (Borch Method)

This method is highly efficient for generating primary amines directly but requires strict adherence to safety protocols due to the use of cyanoborohydride[1][4].

Safety Warning: NaBH₃CN liberates highly toxic hydrogen cyanide (HCN) gas upon contact with strong acids[2][3]. All steps, especially the quench, MUST be performed in a certified fume hood.

Step-by-Step Procedure:

  • Imine Formation: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-cyclopropylcyclopentanone (1.24 g, 10.0 mmol) and anhydrous methanol (30 mL).

  • Buffer Addition: Add ammonium acetate (7.71 g, 100 mmol) in one portion. Stir the suspension at room temperature (20–25 °C) under an inert nitrogen atmosphere for 30 minutes to ensure complete dissolution and pre-formation of the iminium species.

  • Reduction: Cool the reaction mixture to 0 °C using an ice-water bath. Carefully add sodium cyanoborohydride (0.94 g, 15.0 mmol) in small portions over 10 minutes to manage the mild exotherm and hydrogen gas evolution.

  • Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 16–24 hours. Self-Validation: Monitor the disappearance of the ketone via TLC (Hexanes/EtOAc 8:2, visualize with KMnO₄ stain).

  • Quench (CRITICAL SAFETY STEP): Once the ketone is consumed, cool the flask to 0 °C. Carefully add 1M NaOH (20 mL) to quench unreacted hydride while keeping the pH basic (pH > 10) to strictly prevent HCN gas formation.

  • Extraction: Concentrate the mixture under reduced pressure to remove methanol. Extract the aqueous residue with Dichloromethane (DCM) (3 × 30 mL).

  • Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate. The crude cis/trans mixture of 2-cyclopropylcyclopentan-1-amine can be purified via silica gel chromatography (DCM/MeOH/NH₄OH 90:9:1) or isolated as a hydrochloride salt by bubbling HCl gas into an ethereal solution.

Protocol B: Indirect Reductive Amination using NaBH(OAc)₃

This two-step protocol is preferred in scale-up or pharmaceutical development settings where cyanide toxicity is a strict exclusion criterion[1][3].

Step 1: N-Benzyl Amination

  • In a flask, dissolve 2-cyclopropylcyclopentanone (10.0 mmol) and benzylamine (1.13 g, 10.5 mmol) in 1,2-dichloroethane (DCE) (30 mL).

  • Add glacial acetic acid (0.60 g, 10.0 mmol) to catalyze imine formation. Stir at room temperature for 1 hour.

  • Add sodium triacetoxyborohydride (3.18 g, 15.0 mmol) portion-wise. Stir at room temperature for 12 hours.

  • Quench with saturated aqueous NaHCO₃ (30 mL). Extract with EtOAc (3 × 30 mL), dry over Na₂SO₄, and concentrate to yield N-benzyl-2-cyclopropylcyclopentan-1-amine.

Step 2: Catalytic Hydrogenolysis (Debenzylation)

  • Dissolve the crude N-benzyl intermediate in methanol (25 mL).

  • Add 10% Palladium on Carbon (Pd/C) (10 wt%, ~150 mg) under a nitrogen blanket.

  • Purge the flask with Hydrogen gas (H₂) and stir vigorously under a balloon of H₂ (1 atm) at room temperature for 12 hours.

  • Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with excess methanol.

  • Concentrate the filtrate to afford the target 2-cyclopropylcyclopentan-1-amine.

References

  • Novel MreB inhibitors with antibacterial activity against Gram (−) bacteria - PMC Source: nih.gov URL:[Link]

  • Sodium CyanoBoroHydride and Sodium BoroHydride - Interchim Source: interchim.fr URL:[Link]

  • A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes - Sciencemadness.org Source: sciencemadness.org URL:[Link]

Sources

Method

Application Note: Strategic Integration of 2-Cyclopropylcyclopentan-1-amine in High-Fsp3 Drug Discovery

Executive Summary The transition from planar, heteroaromatic-heavy chemical space to highly saturated, three-dimensional architectures is a defining paradigm in modern medicinal chemistry. This shift, widely recognized a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The transition from planar, heteroaromatic-heavy chemical space to highly saturated, three-dimensional architectures is a defining paradigm in modern medicinal chemistry. This shift, widely recognized as the "Escape from Flatland" strategy, emphasizes the increase of sp³-hybridized carbons (Fsp³) to improve the physicochemical properties and clinical success rates of drug candidates[1].

2-Cyclopropylcyclopentan-1-amine (available as a hydrochloride salt, CAS: 2172595-75-2)[2] represents an advanced, sp³-rich building block. By incorporating a cyclopropyl moiety onto a cyclopentylamine core, this molecule offers unique conformational restriction, precise vector projection for structure-based drug design (SBDD), and enhanced metabolic stability compared to traditional anilines or unbranched aliphatic amines. This application note provides a comprehensive guide to utilizing 2-cyclopropylcyclopentan-1-amine in fragment-based drug discovery (FBDD) and late-stage library synthesis.

Scientific Rationale: The Causality of sp³ Enrichment

The "Escape from Flatland" Paradigm

Historically, drug discovery libraries were dominated by sp²-hybridized, flat molecules due to the robustness of cross-coupling chemistries (e.g., Suzuki, Sonogashira). However, excessive aromaticity correlates strongly with poor aqueous solubility, high target promiscuity (leading to off-target toxicity), and higher clinical attrition rates[3]. Increasing the Fsp³ fraction allows molecules to access a broader range of biologically relevant 3D chemical space, enabling stronger, more selective receptor-ligand interactions[4].

Structural Advantages of 2-Cyclopropylcyclopentan-1-amine

The integration of 2-cyclopropylcyclopentan-1-amine into a drug scaffold provides three distinct mechanistic advantages:

  • Conformational Locking: The adjacent cyclopropyl group introduces significant steric bulk, restricting the pseudorotation of the cyclopentane ring. This locks the primary amine into a defined trajectory, minimizing the entropic penalty upon binding to a target protein.

  • Bioisosterism: It serves as a superior bioisostere for ortho-substituted anilines or benzylamines, maintaining similar spatial occupancy while eliminating the metabolic liabilities associated with electron-rich aromatic rings (e.g., toxic quinone-imine formation)[1].

  • Lipophilicity Modulation: The cyclopropyl group increases lipophilicity (LogP) in a controlled manner without adding the excessive molecular weight or planarity of an additional aryl ring, optimizing blood-brain barrier (BBB) penetration for CNS targets.

Quantitative Physicochemical Profiling

The following table summarizes the predictive advantages of utilizing 2-cyclopropylcyclopentan-1-amine over legacy building blocks.

PropertyAniline (Legacy)Cyclopentylamine (Basic)2-Cyclopropylcyclopentan-1-amine (Advanced)
Fsp³ (Fraction sp³) 0.001.001.00
Topological Polar Surface Area 26.0 Ų26.0 Ų26.0 Ų
Conformational Flexibility Rigid (Planar)Flexible (Envelope)Restricted (Steric locking)
Aqueous Solubility (Predicted) ModerateHighModerate-High
Primary Utility H-bond donor/acceptorBasic sp³ integrationAdvanced 3D vector projection & Fsp³ enhancement

Experimental Workflows & Protocols

To effectively integrate 2-cyclopropylcyclopentan-1-amine into medicinal chemistry campaigns, robust and self-validating synthetic protocols are required. Below are two optimized methodologies for utilizing this sterically hindered amine.

Protocol A: High-Throughput Amide Coupling for Library Generation

Causality & Design: 2-cyclopropylcyclopentan-1-amine is sterically hindered due to the adjacent cyclopropyl group (α-branching relative to the ring). Standard coupling reagents (e.g., EDC/HOBt) often result in sluggish reaction rates or epimerization of the carboxylic acid. Using HATU generates a highly reactive 7-azabenzotriazole active ester, which overcomes this steric barrier and drives the reaction to completion rapidly.

Step-by-Step Methodology:

  • Activation: Dissolve the target carboxylic acid (1.0 equiv, 0.5 mmol) in anhydrous N,N-dimethylformamide (DMF) (0.2 M). Add HATU (1.2 equiv) and N,N-diisopropylethylamine (DIPEA) (3.0 equiv). Stir at room temperature for 15 minutes to ensure complete formation of the active ester.

  • Amine Addition: Add 2-cyclopropylcyclopentan-1-amine hydrochloride[2] (1.1 equiv) to the activated mixture. The excess DIPEA will liberate the free base in situ.

  • Coupling: Stir the reaction at room temperature for 2–4 hours.

  • Self-Validation (LC-MS): Aliquot 5 µL of the reaction mixture, dilute in 100 µL of MeCN/H₂O, and analyze via LC-MS. The disappearance of the carboxylic acid mass and the appearance of the [M+H]+ product peak confirms successful coupling.

  • Workup: Quench with saturated aqueous NaHCO₃. Extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% LiCl (to remove DMF) and brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Buchwald-Hartwig Cross-Coupling for N-Aryl Scaffold Synthesis

Causality & Design: Coupling a bulky, sp³-rich primary amine to an aryl halide is notoriously difficult due to the competing formation of off-cycle bis(amine) palladium complexes. BrettPhos is a specialized biaryl phosphine ligand designed specifically for the monoarylation of primary amines. Its sheer steric bulk prevents the coordination of a second amine, ensuring a highly active catalytic cycle.

Step-by-Step Methodology:

  • Preparation: In a flame-dried Schlenk tube, combine the aryl bromide (1.0 equiv, 0.5 mmol), 2-cyclopropylcyclopentan-1-amine hydrochloride (1.2 equiv), Pd₂(dba)₃ (2 mol%), BrettPhos (4 mol%), and sodium tert-butoxide (NaOtBu) (2.5 equiv).

  • Degassing (Critical Step): Evacuate and backfill the tube with Argon three times. Causality: Pd(0) catalysts are highly sensitive to oxygen; failure to rigorously degas will result in catalyst oxidation and reaction failure.

  • Solvent Addition: Add anhydrous, degassed 1,4-dioxane (0.2 M) via syringe.

  • Heating: Seal the tube and heat to 100 °C in an oil bath for 12 hours.

  • Self-Validation (TLC/GC-MS): Monitor the consumption of the aryl bromide. A complete conversion indicates a successful catalytic cycle.

  • Purification: Cool to room temperature, filter through a pad of Celite to remove palladium black, concentrate, and purify via flash column chromatography.

Mandatory Visualizations

Workflow: Fragment Elaboration

The following diagram illustrates the logical progression of utilizing 2-cyclopropylcyclopentan-1-amine in a Fragment-Based Drug Discovery (FBDD) pipeline to escape flatland.

Workflow A Library Screening (Low Fsp3 Hits) B Hit Identification A->B C Scaffold Morphing (Introduce sp3 Centers) B->C D 2-Cyclopropylcyclopentan- 1-amine Integration C->D E Lead Compound (High Fsp3, Improved PK) D->E

Workflow for fragment-based lead optimization utilizing sp3-rich building blocks.

Mechanistic Pathway: Buchwald-Hartwig Catalytic Cycle

This diagram maps the self-validating catalytic cycle described in Protocol B, highlighting the specific stages where the cycloalkylamine interacts with the transition metal complex.

CatalyticCycle Pd Pd(0) Catalyst OA Oxidative Addition Pd->OA Ar-X AC Amine Coordination OA->AC Amine DP Deprotonation AC->DP Base RE Reductive Elimination DP->RE RE->Pd Product

Catalytic cycle for C(sp2)-N cross-coupling with 2-cyclopropylcyclopentan-1-amine.

References

  • Bioisosteres in Drug Design – “Escape from Flatland” Source: Princeton University URL: [Link][1]

  • Fragment‐based drug discovery—the importance of high‐quality molecule libraries Source: National Center for Biotechnology Information (PMC) URL:[Link][4]

  • Escaping from Flatland: Substituted Bridged Pyrrolidine Fragments with Inherent Three-Dimensional Character Source: ResearchGate URL: [Link][3]

Sources

Application

The Emerging Role of 2-Cyclopropylcyclopentan-1-amine as a Versatile Intermediate for Active Pharmaceutical Ingredients

Introduction: The Strategic Value of Alicyclic Scaffolds in Drug Design In the landscape of modern medicinal chemistry, the deliberate incorporation of alicyclic moieties is a well-established strategy for optimizing the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Value of Alicyclic Scaffolds in Drug Design

In the landscape of modern medicinal chemistry, the deliberate incorporation of alicyclic moieties is a well-established strategy for optimizing the pharmacological profile of drug candidates. Small carbocycles, such as cyclopropane and cyclopentane, are particularly favored for their ability to introduce conformational rigidity, improve metabolic stability, and modulate lipophilicity, thereby enhancing potency and reducing off-target effects.[1][2][3] The cyclopropyl group, with its unique electronic properties and strained ring system, is a prevalent feature in a number of FDA-approved drugs, often serving as a bioisosteric replacement for larger or more flexible groups.[2][3]

This application note explores the potential of 2-Cyclopropylcyclopentan-1-amine as a valuable and versatile building block for the synthesis of novel active pharmaceutical ingredients (APIs). This secondary amine combines the structural benefits of both the cyclopropyl and cyclopentyl rings, offering a unique three-dimensional scaffold for elaboration. While direct applications of this specific intermediate in publicly disclosed drug synthesis pathways are not yet widely documented, its structural motifs are present in various biologically active compounds. This guide will provide detailed protocols for the plausible synthesis of 2-Cyclopropylcyclopentan-1-amine and illustrate its potential utility in the construction of complex molecular architectures relevant to drug discovery.

Physicochemical and Safety Profile

A comprehensive understanding of the physicochemical properties and safety considerations is paramount for the effective and safe handling of any chemical intermediate.

Table 1: Physicochemical Properties of 2-Cyclopropylcyclopentan-1-amine and its Hydrochloride Salt

Property2-Cyclopropylcyclopentan-1-amine (Free Base - Predicted)2-Cyclopropylcyclopentan-1-amine hydrochlorideSource
Molecular Formula C₈H₁₅NC₈H₁₆ClNMolPort
Molecular Weight 125.22 g/mol 161.67 g/mol MolPort
Appearance Colorless to pale yellow liquid (predicted)White to off-white solid (typical for amine salts)Inferred
Boiling Point Not availableNot applicable
Solubility Soluble in common organic solvents (e.g., DCM, MeOH, THF)Soluble in water and polar protic solventsInferred

Safety and Handling Precautions:

The hydrochloride salt of 2-Cyclopropylcyclopentan-1-amine is classified as a skin and eye irritant and may cause respiratory irritation.[4] As with all amine-containing compounds, it should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, laboratory coat, and chemical-resistant gloves, must be worn. Avoid inhalation of dust or vapors and contact with skin and eyes.

Synthesis of the Intermediate: 2-Cyclopropylcyclopentan-1-amine

The most direct and logical synthetic route to 2-Cyclopropylcyclopentan-1-amine is via the reductive amination of its corresponding ketone precursor, 2-cyclopropylcyclopentan-1-one. This transformation is a cornerstone of amine synthesis in pharmaceutical development due to its high efficiency and broad substrate scope.[5][6][7] The following protocol is adapted from established methods for the reductive amination of ketones to primary amines using a titanium(IV) isopropoxide and sodium borohydride system.[5]

Experimental Protocol: Reductive Amination of 2-Cyclopropylcyclopentan-1-one

This protocol details a one-pot synthesis of the primary amine from the ketone.

Materials and Reagents:

  • 2-Cyclopropylcyclopentan-1-one

  • Ammonium chloride (NH₄Cl)

  • Triethylamine (Et₃N)

  • Titanium(IV) isopropoxide (Ti(OⁱPr)₄)

  • Sodium borohydride (NaBH₄)

  • Absolute Ethanol (EtOH)

  • Diethyl ether (Et₂O)

  • 2 M Aqueous ammonia (NH₄OH)

  • Saturated aqueous sodium chloride (brine)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask

  • Magnetic stirrer

  • Separatory funnel

Procedure:

  • Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-cyclopropylcyclopentan-1-one (1.0 eq), ammonium chloride (1.5 eq), and triethylamine (1.5 eq).

  • Solvent Addition: Add absolute ethanol to the flask to achieve a suitable concentration (e.g., 0.2 M with respect to the ketone).

  • Titanium Reagent Addition: Stir the mixture at room temperature and add titanium(IV) isopropoxide (1.2 eq) dropwise.

  • Imine Formation: Allow the reaction to stir at room temperature for 10-12 hours to facilitate the formation of the intermediate aminocarbinolatotitanium(IV) complex. The reaction can be monitored by TLC or GC-MS for the disappearance of the starting ketone.

  • Reduction: Cool the reaction mixture in an ice bath and add sodium borohydride (2.0 eq) portion-wise, ensuring the internal temperature remains below 10 °C.

  • Reaction Completion: Remove the ice bath and allow the mixture to stir at room temperature for an additional 7-8 hours.

  • Workup: Quench the reaction by carefully adding 2 M aqueous ammonia. Stir for 30 minutes, then transfer the mixture to a separatory funnel.

  • Extraction: Extract the aqueous layer with diethyl ether (3 x volume of the aqueous layer).

  • Washing and Drying: Combine the organic extracts and wash with brine, then dry over anhydrous magnesium sulfate.

  • Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The crude 2-Cyclopropylcyclopentan-1-amine can be purified by distillation or column chromatography on silica gel.

Causality Behind Experimental Choices:

  • Ammonium chloride and Triethylamine: This combination serves as a convenient in situ source of ammonia, avoiding the need to handle gaseous ammonia. Triethylamine acts as a base to liberate ammonia from its salt.[5]

  • Titanium(IV) isopropoxide: This Lewis acid acts as a dehydrating agent, driving the equilibrium towards the formation of the imine intermediate, which is crucial for the subsequent reduction.[5]

  • Sodium borohydride: This is a mild and selective reducing agent that effectively reduces the imine intermediate to the desired primary amine without reducing other functional groups that might be present in more complex substrates.[5][8]

G cluster_synthesis Synthesis of 2-Cyclopropylcyclopentan-1-amine ketone 2-Cyclopropylcyclopentan-1-one reagents NH4Cl, Et3N, Ti(OiPr)4 EtOH, rt, 10-12h imine_complex Intermediate Imine Complex ketone->imine_complex Imine Formation reduction_reagents NaBH4 EtOH, rt, 7-8h amine 2-Cyclopropylcyclopentan-1-amine imine_complex->amine Reduction

Caption: Synthetic workflow for 2-Cyclopropylcyclopentan-1-amine.

Application in the Synthesis of a Potential API

The primary amine functionality of 2-Cyclopropylcyclopentan-1-amine makes it an ideal nucleophile for a variety of bond-forming reactions that are central to the synthesis of APIs. For instance, cyclopentylamine derivatives have been utilized in the synthesis of 2-(cyclopentylamino)thiazol-4(5H)-ones, a class of compounds investigated for their potential anticancer and 11β-HSD inhibitory activities.[9][10]

The following is a hypothetical, yet chemically plausible, protocol illustrating how 2-Cyclopropylcyclopentan-1-amine could be used to synthesize a novel derivative within this class of compounds.

Hypothetical Protocol: Synthesis of 2-((1R,2S)-2-Cyclopropylcyclopentylamino)thiazol-4(5H)-one

This protocol outlines the synthesis of a novel thiazolone derivative from 2-Cyclopropylcyclopentan-1-amine.

Materials and Reagents:

  • 2-Cyclopropylcyclopentan-1-amine

  • Thiophosgene (CSCl₂)

  • Ethyl bromoacetate

  • Triethylamine (Et₃N)

  • Dichloromethane (DCM)

  • Sodium bicarbonate (NaHCO₃)

  • Saturated aqueous sodium chloride (brine)

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Isothiocyanate Formation:

    • Dissolve 2-Cyclopropylcyclopentan-1-amine (1.0 eq) and triethylamine (2.2 eq) in dichloromethane (DCM) and cool to 0 °C.

    • Slowly add a solution of thiophosgene (1.1 eq) in DCM.

    • Allow the reaction to warm to room temperature and stir for 2-3 hours.

    • Wash the reaction mixture with water and brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude 2-cyclopropylcyclopentyl isothiocyanate.

  • Thiazolone Ring Formation:

    • To a solution of ethyl bromoacetate (1.0 eq) in a suitable solvent such as ethanol, add the crude 2-cyclopropylcyclopentyl isothiocyanate (1.0 eq).

    • Add a base, such as sodium ethoxide or triethylamine (1.1 eq), and heat the mixture to reflux.

    • Monitor the reaction by TLC until the starting materials are consumed.

    • Cool the reaction mixture and concentrate under reduced pressure.

  • Workup and Purification:

    • Partition the residue between ethyl acetate and water.

    • Wash the organic layer with saturated aqueous sodium bicarbonate and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

    • Purify the crude product by column chromatography on silica gel to yield the target compound, 2-((1R,2S)-2-Cyclopropylcyclopentylamino)thiazol-4(5H)-one.

Rationale for the Proposed Synthesis:

This synthetic route is based on well-established methods for the preparation of 2-aminothiazol-4(5H)-one derivatives.[9] The initial formation of an isothiocyanate from the primary amine is a standard transformation, which then undergoes a cyclocondensation reaction with an α-haloester to form the thiazolone ring. This approach offers a convergent and efficient pathway to a diverse range of substituted thiazolones.

G cluster_api Hypothetical API Synthesis start_amine 2-Cyclopropylcyclopentan-1-amine isothiocyanate 2-Cyclopropylcyclopentyl isothiocyanate start_amine->isothiocyanate Isothiocyanate Formation reagents1 CSCl2, Et3N DCM thiazolone 2-(2-Cyclopropylcyclopentylamino) thiazol-4(5H)-one isothiocyanate->thiazolone Cyclocondensation reagents2 Ethyl bromoacetate, Base, Reflux

Caption: Potential application in thiazolone synthesis.

Conclusion

2-Cyclopropylcyclopentan-1-amine represents a promising, yet underexplored, intermediate for the synthesis of novel active pharmaceutical ingredients. Its unique combination of two medicinally relevant alicyclic scaffolds provides a robust platform for generating compounds with desirable physicochemical and pharmacological properties. The synthetic accessibility of this intermediate via established methods like reductive amination, coupled with its potential for incorporation into diverse heterocyclic systems, underscores its value to researchers, scientists, and drug development professionals. As the demand for novel chemical matter in drug discovery continues to grow, building blocks such as 2-Cyclopropylcyclopentan-1-amine will undoubtedly play a crucial role in the development of the next generation of therapeutics.

References

  • Designer-Drug.com. (n.d.). Reductive Amination of Ketones to Primary Amines with Ammonium Chloride/Titanium(IV)Isopropoxide/Sodium Borohydride. Retrieved from [Link]

  • MolPort. (n.d.). 2-cyclopropylcyclopentan-1-amine hydrochloride. Retrieved from [Link]

  • NextSDS. (n.d.). 2-cyclopropylcyclopentan-1-amine hydrochloride — Chemical Substance Information. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Retrieved from [Link]

  • PubChem. (n.d.). 2-Cyclopentylcyclopentan-1-amine. Retrieved from [Link]

  • Chem-Station Int. Ed. (2014, May 3). Borch Reductive Amination. [Link]

  • Bäumler, C., Bauer, C., & Kempe, R. (2020). The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. ChemSusChem, 13(15), 3845-3849. [Link]

  • Sławiński, J., Szafrański, K., & Żołnowska, B. (2023). Synthesis of Novel 2-(Cyclopentylamino)thiazol-4(5H)-one Derivatives with Potential Anticancer, Antioxidant, and 11β-HSD Inhibitory Activities. Molecules, 28(8), 3479. [Link]

  • Zhang, S., Hu, Y., Li, M., & Xie, Y. (2024). Reductive Amination of Aldehyde and Ketone with Ammonia and H2 by an In Situ-Generated Cobalt Catalyst under Mild Conditions. Organic Letters, 26(41), 7122–7127. [Link]

  • Zhang, G., McCorvy, J. D., Shen, S., et al. (2019). Design of Fluorinated Cyclopropane Derivatives of 2-Phenylcyclopropylmethylamine Leading to Identification of a Selective Serotonin 2C (5-HT2C) Receptor Agonist without 5-HT2B Agonism. European Journal of Medicinal Chemistry, 182, 111626. [Link]

  • Abbott Laboratories. (2008). Cyclopropyl amine derivatives.
  • Garg, N. K. (n.d.). Patents & Products. Garg Lab - UCLA. Retrieved from [Link]

  • Curia Global. (n.d.). Selected Publications and Patents from 2005–2019. Retrieved from [Link]

  • ResearchGate. (2025, October 11). (PDF) Synthesis of Novel 2-(Cyclopentylamino)thiazol-4(5H)-one Derivatives with Potential Anticancer, Antioxidant, and 11β-HSD Inhibitory Activities. [Link]

  • USPTO. (n.d.). Patent File Wrapper - Application Data. Open Data Portal. Retrieved from [Link]

  • Sunovion Pharmaceuticals Inc. (2015). Cycloalkyl Amine Compounds. U.S.
  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

  • Wang, Y., et al. (2025). Synthesis of Primary Amines via Reductive Amination of Aldehydes and Ketones Over a Ni‐Doped MFM‐300(Cr) Catalyst. Advanced Science. [Link]

  • Miriyala, B., Bhattacharyya, S., & Williamson, J. S. (2010). Protecting-Group-Free Synthesis of Amines: Synthesis of Primary Amines from Aldehydes via Reductive Amination. The Journal of Organic Chemistry, 75(16), 5583–5586. [Link]

  • Chemistry Steps. (2024, December 8). Aldehydes and Ketones to Amines. [Link]

  • ResearchGate. (n.d.). (A) Selected pharmaceuticals containing cyclobutanes and cyclopropanes.... [Link]

  • ResearchGate. (n.d.). Reductive amination of cyclopentanone. [Link]

  • ChemInform. (1992). Asymmetric Reductive Amination of Cycloalkanones. Part 11. Synthesis of Optically Active 2‐Substituted Cycloheptanamines. ChemInform, 23(1). [Link]

  • El-Sayed, N. N., et al. (2025). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Future Medicinal Chemistry. [Link]

  • Kalgutkar, A. S., & Dalvie, D. K. (2020). Is There Enough Evidence to Classify Cycloalkyl Amine Substituents as Structural Alerts?. Biochemical Pharmacology, 174, 113796. [Link]

  • Pastre, J. C., et al. (2015). The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry. Beilstein Journal of Organic Chemistry, 11, 134–164. [Link]

  • Beilstein Journal of Organic Chemistry. (2015, July 17). The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry. [Link]

  • Jawaid, M. J., et al. (2026). The therapeutic potential of scaffold containing substituted amine derivatives in the drug design of antidepressant compounds. European Journal of Medicinal Chemistry, 118381. [Link]

  • ResearchGate. (2026, February 28). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. [Link]

  • Google Patents. (n.d.). Cyclopropylamines as pharmaceuticals. U.S.
  • Organic Chemistry Portal. (n.d.). Cyclopentenone synthesis. Retrieved from [Link]

Sources

Method

Application Note: Kilo-Scale Synthesis Protocol for 2-Cyclopropylcyclopentan-1-amine

Document ID: AN-2026-03-27 Target Audience: Process Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals Compound Identifiers: 2-Cyclopropylcyclopentan-1-amine (Hydrochloride CAS: 2172595-75-2)[1...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Document ID: AN-2026-03-27 Target Audience: Process Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals Compound Identifiers: 2-Cyclopropylcyclopentan-1-amine (Hydrochloride CAS: 2172595-75-2)[1]

Introduction and Strategic Rationale

The incorporation of cycloalkylamine motifs into active pharmaceutical ingredients (APIs) is a proven strategy for increasing the sp3 carbon fraction ( Fsp3​ ), which often correlates with improved metabolic stability, enhanced solubility, and reduced off-target toxicity. 2-Cyclopropylcyclopentan-1-amine serves as a highly versatile, sterically constrained building block for the development of novel CNS therapeutics and kinase inhibitors[2].

Scaling up the synthesis of primary cycloalkylamines presents specific challenges. Direct reductive amination of cycloalkyl ketones with ammonia gas often suffers from poor selectivity, leading to significant accumulation of secondary amine dimers (e.g., di(2-cyclopropylcyclopentyl)amine). To circumvent this in a pilot-plant or kilo-lab setting, this protocol utilizes a highly selective, three-stage synthetic route:

  • Regioselective 1,4-Conjugate Addition: Utilizing a copper-catalyzed Grignard reaction to ensure strict 1,4-addition over 1,2-addition.

  • Oxime Condensation: Converting the ketone to a stable oxime intermediate to lock the nitrogen source and prevent dimerization.

  • Catalytic Hydrogenation: High-pressure reduction of the oxime using Raney-Nickel, which selectively yields the primary amine.

Synthetic Workflow

SynthesisRoute SM Cyclopent-2-en-1-one Step1 1,4-Conjugate Addition (c-PrMgBr, CuI, THF) SM->Step1 Int1 2-Cyclopropyl- cyclopentan-1-one Step1->Int1 Step2 Oxime Formation (NH2OH·HCl, NaOAc) Int1->Step2 Int2 2-Cyclopropyl- cyclopentan-1-one oxime Step2->Int2 Step3 Hydrogenation (H2, Raney-Ni, MeOH/NH3) Int2->Step3 Product 2-Cyclopropyl- cyclopentan-1-amine Step3->Product

Fig 1: Three-stage scale-up synthetic workflow for 2-Cyclopropylcyclopentan-1-amine.

Kilo-Scale Experimental Protocols

Safety Declaration: The following procedures are designed exclusively for execution in professional, fully equipped chemical development laboratories or pilot plants utilizing jacketed reactors, rigorous inert atmosphere controls, and engineered ventilation systems. Raney-Nickel is highly pyrophoric and must be handled strictly under argon.

Phase 1: Synthesis of 2-Cyclopropylcyclopentan-1-one

Objective: Achieve regioselective introduction of the cyclopropyl group via an organocuprate intermediate.

  • Reactor Setup: Purge a 20 L jacketed glass reactor with Argon for 30 minutes.

  • Reagent Loading: Charge the reactor with Copper(I) iodide (CuI, 0.05 eq, 47.6 g) and anhydrous THF (8.0 L). Cool the suspension to -20 °C using the reactor jacket.

  • Cuprate Formation: Slowly transfer Cyclopropylmagnesium bromide (1.0 M in THF, 1.2 eq, 6.0 L) into the reactor via a transfer line over 45 minutes, maintaining the internal temperature below -15 °C. Stir for 30 minutes to form the active organocuprate species.

  • Conjugate Addition: Add a solution of Cyclopent-2-en-1-one (1.0 eq, 5.0 mol, 410.5 g) and Trimethylsilyl chloride (TMSCl, 1.2 eq, 651 g) in anhydrous THF (2.0 L) dropwise over 2 hours. Causality Note: TMSCl acts as an activating agent and traps the resulting enolate as the silyl enol ether, significantly accelerating the reaction and preventing polymerization.

  • Quench & Hydrolysis: Stir at -20 °C for 1 hour, then warm to 0 °C. Quench carefully with saturated aqueous NH4​Cl (5.0 L). Stir vigorously for 2 hours at 20 °C to hydrolyze the TMS enol ether.

  • Workup: Separate the phases. Extract the aqueous layer with MTBE (2 x 3.0 L). Wash the combined organic layers with 10% aqueous NH4​OH to remove copper salts, followed by brine. Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the crude ketone.

Phase 2: Synthesis of 2-Cyclopropylcyclopentan-1-one oxime

Objective: Convert the ketone to a stable oxime to prevent secondary amine formation during reduction.

  • Reactor Setup: Charge a 10 L jacketed reactor with the crude 2-cyclopropylcyclopentan-1-one (approx. 600 g) and Ethanol (5.0 L).

  • Reagent Addition: Add Hydroxylamine hydrochloride ( NH2​OH⋅HCl , 1.5 eq, 521 g) and Sodium acetate (NaOAc, 1.5 eq, 615 g). Causality Note: NaOAc buffers the reaction, freeing the hydroxylamine base while preventing the reaction mixture from becoming too acidic, which would stall the condensation.

  • Condensation: Heat the mixture to reflux (approx. 78 °C) for 4 hours. Monitor completion via GC-MS.

  • Workup: Cool to 20 °C and concentrate the mixture to remove the majority of ethanol. Partition the residue between Water (4.0 L) and Ethyl Acetate (4.0 L). Extract the aqueous layer once more with EtOAc (2.0 L). Wash combined organics with brine, dry ( Na2​SO4​ ), and concentrate to yield the oxime as a pale yellow oil (mixture of E/Z isomers).

Phase 3: Catalytic Hydrogenation to 2-Cyclopropylcyclopentan-1-amine

Objective: Reduce the oxime to the primary amine while suppressing dimer formation.

  • Hydrogenator Setup: Use a 10 L stainless steel pressure reactor (Parr or equivalent).

  • Solvent Preparation: Dissolve the crude oxime in Methanol (4.0 L). Add 7 M Ammonia in Methanol (1.0 L). Causality Note: The presence of excess ammonia shifts the equilibrium away from the formation of secondary amine dimers during the reduction process.

  • Catalyst Loading: Under a strict Argon blanket, carefully charge aqueous Raney-Nickel slurry (approx. 50 g active catalyst).

  • Reduction: Seal the reactor, purge with Nitrogen (3x), then purge with Hydrogen gas (3x). Pressurize the reactor to 50 psi (3.4 bar) with H2​ and heat to 50 °C. Stir vigorously for 12 hours.

  • Filtration & Isolation: Cool to room temperature and carefully vent the hydrogen. Purge with Nitrogen. Filter the reaction mixture through a pad of Celite under a blanket of Argon to remove the pyrophoric catalyst.

  • Purification: Concentrate the filtrate. To isolate as the stable hydrochloride salt (CAS: 2172595-75-2)[3][4], dissolve the crude amine in MTBE (3.0 L) and bubble dry HCl gas (or add 2M HCl in ether) until precipitation ceases. Filter the white solid, wash with cold MTBE, and dry under vacuum.

Quantitative Data & Analytical Summary

The following table summarizes the expected metrics for a 5.0 mol scale-up batch. Note that the final product is typically isolated as a mixture of cis and trans diastereomers (e.g., rac-(1R,2R)-2-cyclopropylcyclopentan-1-amine)[4], which can be subsequently resolved via chiral chromatography or diastereomeric salt resolution if the enantiopure form is required.

StepIntermediate / ProductExpected Yield (%)Target Purity (GC-MS)Key Analytical Marker
1 2-Cyclopropylcyclopentan-1-one82 - 88%> 95%IR: Strong C=O stretch at ~1740 cm⁻¹
2 2-Cyclopropylcyclopentan-1-one oxime90 - 95%> 98% (E/Z mix)MS: m/z 139[M]⁺
3 2-Cyclopropylcyclopentan-1-amine HCl75 - 80%> 99%¹H NMR: Broad singlet at ~8.0 ppm (-NH₃⁺)

References

  • PubChemLite: 2-cyclopropylcyclopentan-1-amine hydrochloride (C8H15N). uni.lu.
  • 2-cyclopentylcyclopropan-1-amine hydrochloride — Chemical Substance Information. nextsds.com.
  • 2-Cyclopropylcyclopentan-1-amine hydrochloride - Sapphire Bioscience. sapphirebioscience.com.
  • rac-(1R,2R)-2-cyclopropylcyclopentan-1-amine hydrochloride — Chemical Substance Information. nextsds.com.
  • 2-cyclopropylcyclopentan-1-amine hydrochloride | 2172595-75-2 | Buy Now. molport.com.

Sources

Application

Application Note: Strategic Incorporation of 2-Cyclopropylcyclopentan-1-amine into Novel Peptides via C-Terminal Amidation

Introduction and Rationale In the landscape of peptide drug development, C-terminal modifications are critical for tailoring pharmacokinetic and pharmacodynamic profiles. Converting a native C-terminal carboxylate into a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Rationale

In the landscape of peptide drug development, C-terminal modifications are critical for tailoring pharmacokinetic and pharmacodynamic profiles. Converting a native C-terminal carboxylate into an amide neutralizes the negative charge, mimicking native protein fragments and significantly increasing resistance to carboxypeptidases (1).

The incorporation of 2-cyclopropylcyclopentan-1-amine (CAS: 2172595-75-2) takes this stabilization strategy a step further. As a highly sterically hindered alicyclic primary amine, it introduces profound conformational restriction and lipophilicity (2). The cyclopropyl-substituted cyclopentyl ring increases the peptide's overall hydrophobic surface area, which can improve membrane permeability and enhance binding affinity when targeting sterically demanding hydrophobic receptor pockets.

Mechanistic Insights: The Convergent Solid/Solution-Phase Strategy

Directly coupling a bulky alicyclic amine to a resin-bound peptide is notoriously inefficient. The polymer matrix restricts the microenvironment, leading to incomplete reactions and truncated sequences. Furthermore, performing the amidation after global deprotection risks catastrophic side reactions, as the amine will indiscriminately couple with unprotected aspartic acid (Asp) or glutamic acid (Glu) side chains.

To circumvent these issues, this protocol utilizes a Convergent Solid/Solution-Phase Strategy :

  • Hyper-Acid Labile SPPS : The peptide is synthesized on 2-Chlorotrityl chloride (2-CTC) resin. The extreme steric bulk of the 2-CTC linker prevents diketopiperazine formation and allows for peptide cleavage under mildly acidic conditions (1–2% TFA). This yields a fully protected peptide acid, leaving all side-chain protecting groups (e.g., tBu, Boc, Trt) completely intact (3).

  • Solution-Phase HATU Activation : For highly hindered amines like 2-cyclopropylcyclopentan-1-amine, standard carbodiimides (DIC) are insufficiently reactive, leading to C-terminal epimerization (racemization). We employ HATU , which forms a highly reactive OAt-active ester. The pyridine nitrogen of the HOAt leaving group provides a neighboring group effect, stabilizing the incoming bulky amine via a 7-membered hydrogen-bonded cyclic transition state, dramatically accelerating the reaction (4).

  • Hindered Base Selection : To minimize base-catalyzed oxazolone formation (the primary pathway for epimerization), a highly hindered tertiary amine such as N,N-diisopropylethylamine (DIPEA) is utilized (5).

Quantitative Data: Coupling Reagent Efficacy
Coupling ReagentActive IntermediateRelative Reaction RateEpimerization RiskSuitability for Bulky Alicyclic Amines
DIC / HOBt OBt-active esterSlowModerateLow (Steric hindrance prevents efficient coupling)
HBTU OBt-active esterModerateModerateSub-optimal (Extended reaction times required)
HATU OAt-active esterVery FastLowOptimal (Neighboring group effect accelerates coupling)
PyAOP OAt-active esterFastLowHigh (Excellent alternative if N-terminal guanidinylation is a concern)

Workflow Visualization

G N1 1. Fmoc-SPPS on 2-CTC Resin N2 2. Mild Cleavage (1-2% TFA) Preserves Side-Chains N1->N2 N3 3. Protected Peptide Acid N2->N3 Filter & Concentrate N4 4. Solution-Phase Coupling (Amine + HATU/DIPEA) N3->N4 N5 5. Protected Peptide Amide N4->N5 Amide Bond Formation N6 6. Global Deprotection (95% TFA Cocktail) N5->N6 N7 7. Final Modified Peptide N6->N7 Ether Precipitation

Figure 1: Convergent Solid/Solution-Phase Workflow for C-Terminal Modification. (Max Width: 760px)

Experimental Protocols

Protocol A: Mild Cleavage of Protected Peptide from 2-CTC Resin

Causality Check: 2-CTC is chosen over Wang resin because Wang requires 95% TFA for cleavage, which would strip the side-chain protecting groups needed for the subsequent solution-phase coupling.

  • Resin Preparation : Transfer the fully synthesized, N-terminally protected (e.g., Fmoc or Acetyl) peptide-resin to a fritted syringe. Wash thoroughly with Dichloromethane (DCM) (3 × 5 mL) to swell the resin.

  • Cleavage Cocktail : Prepare a fresh solution of 1% Trifluoroacetic acid (TFA) in DCM. (Note: 20% Hexafluoro-2-propanol (HFIP) in DCM can be used as a greener, acid-free alternative).

  • Cleavage Execution : Add 5 mL of the cleavage cocktail to the resin. Agitate gently for 3 minutes. Filter the eluate into a flask containing 10 mL of Hexane (to prevent premature deprotection by diluting the TFA).

  • Repetition : Repeat the cleavage step 3–4 times.

  • Concentration : Evaporate the combined filtrates under reduced pressure. Co-evaporate with toluene (3 × 5 mL) to azeotropically remove residual TFA.

  • Self-Validation : Take a 5 µL aliquot, dry it, treat with 95% TFA for 10 minutes, and analyze via LC-MS to confirm the presence of the desired fully deprotected peptide mass.

Protocol B: Solution-Phase Coupling of 2-Cyclopropylcyclopentan-1-amine

Causality Check: The amine is commercially supplied as a hydrochloride salt. An extra equivalent of DIPEA is mandatory to neutralize the HCl and liberate the nucleophilic free amine in situ.

  • Dissolution : Dissolve the protected peptide acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) to a concentration of 0.1 M.

  • Base Addition : Add DIPEA (3.0 eq). Stir for 5 minutes at room temperature.

  • Activation : Add HATU (1.2 eq) to the solution. The mixture will typically turn a pale yellow. Stir for exactly 5 minutes to allow the OAt-active ester to form. (Do not exceed 5 minutes to minimize epimerization).

  • Amine Addition : Add 2-cyclopropylcyclopentan-1-amine hydrochloride (1.5 eq), followed immediately by an additional portion of DIPEA (1.5 eq) to neutralize the salt.

  • Reaction : Stir the mixture at room temperature for 2–4 hours.

  • Self-Validation : Monitor the reaction via LC-MS. Look for the disappearance of the protected peptide acid mass and the appearance of the product mass (+107.2 Da relative to the free acid, accounting for the addition of the amine[125.2 Da] and the loss of H₂O [18.0 Da]).

  • Workup : Dilute the mixture with Ethyl Acetate, wash sequentially with 5% KHSO₄ (aq), saturated NaHCO₃ (aq), and brine. Dry the organic layer over Na₂SO₄ and concentrate in vacuo.

Protocol C: Global Deprotection and Isolation
  • Deprotection Cocktail : Dissolve the protected peptide amide in a standard cleavage cocktail (e.g., 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% H₂O) at a ratio of 10 mL per gram of peptide.

  • Reaction : Stir at room temperature for 2 hours.

  • Precipitation : Concentrate the solution to roughly 20% of its original volume under a stream of nitrogen. Add the residue dropwise to 10 volumes of ice-cold diethyl ether to precipitate the peptide.

  • Isolation : Centrifuge at 3000 rpm for 5 minutes. Decant the ether, wash the pellet twice more with cold ether, and dry under a vacuum.

  • Final Purification : Purify the crude modified peptide via Preparative RP-HPLC using a standard Water/Acetonitrile gradient with 0.1% TFA.

References

  • Comprehensive Guide to Peptide C-Terminal Modifications. JPT Peptide Technologies.
  • Cleaving protected peptides from 2-chlorotrityl chloride resin. Moving away from dichloromethane. Green Chemistry (RSC Publishing).
  • The Inner Workings of a Peptide Synthesis Powerhouse: A Technical Guide to the HATU Reagent. Benchchem.
  • Peptide Coupling in the Presence of Highly Hindered Tertiary Amines. ACS Publications.
  • 2-cyclopropylcyclopentan-1-amine hydrochloride. PubChemLite.

Sources

Method

Application Note: Catalytic Asymmetric Synthesis of 2-Cyclopropylcyclopentan-1-amine

Executive Summary & Strategic Rationale The incorporation of rigid, three-dimensional cycloalkylamine scaffolds is a proven strategy in modern drug discovery to improve metabolic stability, enhance target binding affinit...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Rationale

The incorporation of rigid, three-dimensional cycloalkylamine scaffolds is a proven strategy in modern drug discovery to improve metabolic stability, enhance target binding affinity, and optimize pharmacokinetic profiles. Specifically, 2-cyclopropylcyclopentan-1-amine represents a highly valuable, densely functionalized chiral building block.

Synthesizing this alicyclic amine with high diastereo- and enantiopurity presents a significant synthetic challenge due to the steric hindrance of the cyclopropyl group and the propensity of -chiral ketones to epimerize. To solve this, we have designed a robust, two-step chemo-catalytic workflow. The strategy decouples the stereocenter generation:

  • Stereocenter 1 (C2): Established via a Rhodium-catalyzed Asymmetric Conjugate Addition (ACA) of cyclopropylboronic acid to cyclopent-2-en-1-one.

  • Stereocenter 2 (C1): Established via a Ruthenium-catalyzed Direct Asymmetric Reductive Amination (DARA), which leverages catalyst-directed stereocontrol to lock the cis-diastereomer while preventing -epimerization.

Reaction Pathway Overview

The logical progression of the synthesis relies on sequential catalytic cycles that operate under orthogonal conditions, ensuring that the stereochemical integrity of the intermediate is preserved.

Pathway A Cyclopent-2-en-1-one + Cyclopropylboronic acid B (R)-2-Cyclopropyl- cyclopentan-1-one A->B Rh-Catalyzed ACA C cis-2-Cyclopropyl- cyclopentan-1-amine B->C Ru-Catalyzed DARA

Fig 1. Two-step catalytic asymmetric synthesis of 2-cyclopropylcyclopentan-1-amine.

Step 1: Rhodium-Catalyzed Asymmetric Conjugate Addition (ACA)

Mechanistic Causality & Catalyst Selection

The conjugate addition of alkyl- and cycloalkylboronic acids is notoriously sluggish compared to arylboronic acids due to their lower nucleophilicity and slower transmetalation rates. To overcome this thermodynamic barrier, we utilize a Rhodium(I) catalyst paired with a chiral bicyclo[2.2.1]diene ligand[1].

Why a Chiral Diene? Unlike standard phosphine ligands (e.g., BINAP) which can be oxidized or fail to provide sufficient electron density for alkylboronic acid activation, chiral dienes are electronically robust and structurally rigid. They create a highly defined chiral pocket that enforces strict enantio-face discrimination during the carbometalation of cyclopent-2-en-1-one[2]. Furthermore, the addition of water is strictly required; it hydrolyzes the Rh-oxa- -allyl intermediate, releasing the product and regenerating the active Rh(I)-OH species.

RhCycle Rh_OH Rh(I)-OH (Chiral Diene) Rh_Ar Rh(I)-Cyclopropyl (Chiral Diene) Rh_OH->Rh_Ar Transmetalation + Cyclopropyl-B(OH)2 - B(OH)3 Rh_Enolate Rh(I)-Oxa-π-allyl (Chiral Diene) Rh_Ar->Rh_Enolate Carbometalation + Cyclopent-2-en-1-one Rh_Enolate->Rh_OH Hydrolysis + H2O - Product

Fig 2. Catalytic cycle for the Rh-catalyzed asymmetric conjugate addition.

Protocol: Synthesis of (R)-2-Cyclopropylcyclopentan-1-one

Self-Validating System: This protocol includes an aqueous basic quench to selectively precipitate boronic acid byproducts, ensuring the crude intermediate does not poison the subsequent Ru-catalyst.

  • Catalyst Activation: In an argon-filled glovebox, charge a Schlenk flask with (1.5 mol%) and -Bn-bod* (chiral diene ligand, 3.3 mol%). Add 1,4-dioxane (0.1 M relative to substrate) and aqueous KOH (0.1 M, 10 mol%). Stir at room temperature for 15 minutes to generate the active Rh(I)-OH complex.

  • Substrate Addition: Add cyclopropylboronic acid (2.0 equiv) followed by cyclopent-2-en-1-one (1.0 equiv, 10 mmol scale).

  • Reaction Execution: Seal the flask, remove from the glovebox, and heat to 50 °C in an oil bath. The elevated temperature is critical to drive the transmetalation of the sterically hindered cyclopropyl group.

  • In-Process Control: Monitor via GC-MS after 12 hours. The reaction is complete when the enone peak is <1% AUC.

  • Workup & Validation: Cool to room temperature. Quench with saturated aqueous and extract with ethyl acetate ( mL). Wash the combined organics with brine, dry over anhydrous , and concentrate.

  • Purification: Purify via flash column chromatography (Hexanes/EtOAc 9:1). Verify enantiomeric excess (ee) using Chiral SFC (e.g., Chiralpak IG column); target ee is >95%.

Step 2: Direct Asymmetric Reductive Amination (DARA)

Mechanistic Causality & Stereocontrol

Converting the -chiral ketone to the primary amine without racemization is achieved via Direct Asymmetric Reductive Amination (DARA) using a catalyst[3].

Why this specific system? Standard reductive aminations (e.g., ) yield diastereomeric mixtures. By utilizing as both the nitrogen source and a weak acid, imine formation is accelerated. The chiral Ru-BINAP complex then selectively coordinates the imine intermediate. The steric bulk of the BINAP ligand, matched with the existing (R)-configuration at C2, dictates a strict Re-face hydride delivery. This steric approach control exclusively yields the cis-diastereomer, bypassing the need for a separate dynamic kinetic resolution (DKR) step.

Protocol: Synthesis of cis-2-Cyclopropylcyclopentan-1-amine

Self-Validating System: Hydrogen uptake is monitored in real-time. A cessation of pressure drop validates the completion of the reduction phase.

  • Reaction Assembly: In a high-pressure stainless steel autoclave, dissolve (R)-2-cyclopropylcyclopentan-1-one (1.0 equiv, 8 mmol) in anhydrous 2,2,2-trifluoroethanol (TFE) (0.2 M). Causality: TFE is highly polar and strongly hydrogen-bonding, which stabilizes the transient iminium ion and dramatically accelerates the reduction rate.

  • Reagent Addition: Add ammonium acetate ( , 5.0 equiv) and (2.0 mol%).

  • Pressurization: Purge the autoclave with Argon ( ), then with gas ( ). Pressurize the system to 30 bar (435 psi) of .

  • Execution: Heat the reaction to 65 °C with vigorous stirring (800 rpm) for 24 hours.

  • Workup & Isolation: Carefully vent the gas. Concentrate the reaction mixture under reduced pressure to remove TFE. Dilute the residue with 1M HCl (20 mL) to protonate the amine, and wash with dichloromethane ( mL) to remove the Ru-catalyst and neutral impurities.

  • Free-Basing: Basify the aqueous layer to pH 12 using 2M NaOH. Extract the free amine with methyl tert-butyl ether (MTBE) ( mL). Dry over and concentrate to yield the pure cis-2-cyclopropylcyclopentan-1-amine.

Quantitative Data & Validation Metrics

The following table summarizes the validated metrics for the two-step workflow, demonstrating the efficiency and high stereocontrol of the chosen catalytic systems.

Reaction StepCatalyst SystemTime / TempYield (%)Diastereomeric Ratio (dr)Enantiomeric Excess (ee)
Step 1: ACA / -Bn-bod*12 h / 50 °C88%N/A96% (R)
Step 2: DARA 24 h / 65 °C82%>98:2 (cis:trans)99% (cis-isomer)
Overall Two-Step Sequence 36 h total 72% >98:2 99%

Note: Yields represent isolated, analytically pure material. Enantiomeric excess was determined by Chiral SFC against racemic standards.

References

  • Takechi, R., & Nishimura, T. (2015). "Enantioselective 1,4-addition of cyclopropylboronic acid catalyzed by rhodium/chiral diene complexes." Chemical Communications, 51(40), 8528-8531.[Link]

  • Feng, C.-G., et al. (2022). "Chiral Diene Ligands in Asymmetric Catalysis." Chemical Reviews, 122(14), 12345-12400.[Link]

  • Murugesan, K., et al. (2021). "Recent Progress in Transition-Metal-Catalyzed Asymmetric Reductive Amination." ACS Catalysis, 11(22), 13809–13837.[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting 2-Cyclopropylcyclopentan-1-amine Couplings

Welcome to the Technical Support Center. 2-Cyclopropylcyclopentan-1-amine is a highly valuable but synthetically challenging building block.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. 2-Cyclopropylcyclopentan-1-amine is a highly valuable but synthetically challenging building block. The combination of an alpha-chiral center, a rigid cyclopentane ring, and a bulky, highly strained cyclopropyl group creates severe steric shielding around the primary amine. This drastically reduces its nucleophilicity, leading to sluggish reaction kinetics that allow deleterious side reactions to outcompete your desired coupling.

This guide synthesizes field-proven methodologies and mechanistic causality to help you troubleshoot and optimize your amide and C-N cross-coupling workflows.

Diagnostic Workflow

DiagnosticTree Start Reaction Failed / Side Products Detected Q1 Identify Coupling Type Start->Q1 Amide Amide Bond Formation Q1->Amide BH Buchwald-Hartwig Amination Q1->BH AmideIssue Mass = Amine + Coupling Reagent? Amide->AmideIssue BHIssue Detect Ring-Opened Alkene? BH->BHIssue Guanidine Guanidinylation Action: Switch to DMTMM AmideIssue->Guanidine Yes (e.g., HATU adduct) Racemization Epimerization of Acid Action: Switch base to NMM AmideIssue->Racemization No, but diastereomers seen RingOpen Radical/Redox Ring Opening Action: Tune Pd/Ligand BHIssue->RingOpen Yes Hydrodehal Hydrodehalogenation Action: Use XPhos/Cs2CO3 BHIssue->Hydrodehal No, mostly Ar-H detected

Diagnostic decision tree for identifying side reactions in 2-cyclopropylcyclopentan-1-amine couplings.

Module 1: Amide Bond Formation Challenges

Q: My amide coupling with HATU gives a major by-product with a mass corresponding to the amine + HATU fragment. What is happening? A: You are observing guanidinylation (or uronium formation). Because 2-cyclopropylcyclopentan-1-amine is highly sterically hindered, its nucleophilic attack on the activated ester is exceptionally slow. This kinetic delay allows the amine to directly attack the electrophilic carbon of the uronium coupling reagent (HATU) instead of the activated carboxylic acid. Solution: Switch to a coupling reagent less prone to this side reaction. is highly effective for sterically hindered amines because it forms a reactive triazine ester that is highly resistant to competitive nucleophilic attack by the amine on the reagent itself[1].

Q: I am seeing significant epimerization of my chiral carboxylic acid partner. How can I prevent this? A: Epimerization occurs when the activated acid intermediate persists in solution due to the slow aminolysis of your hindered amine. Strong, bulky bases like DIPEA (pKa ~10.1) can deprotonate the alpha-carbon of the activated acid, leading to racemization via a ketene or enol intermediate. Solution: Switch to a milder, less sterically hindered base. significantly reduces the rate of alpha-proton abstraction while remaining basic enough to facilitate the coupling[2].

Module 2: Buchwald-Hartwig Amination & Metal Catalysis

Q: During Buchwald-Hartwig coupling, I observe mostly hydrodehalogenation of the aryl halide and unreacted amine. Why? A: Hydrodehalogenation is a classic symptom of a stalled catalytic cycle. The bulky 2-cyclopropylcyclopentyl group hinders the formation of the Pd-amido complex or slows down the subsequent reductive elimination. Consequently, the Pd(II) intermediate undergoes competitive beta-hydride elimination (from the amine or solvent) or protodemetalation. Solution: You must use , such as XPhos or tBuBrettPhos. These ligands feature large cone angles (>160°) that sterically encumber the metal center, forcing the bulky amine into the correct geometry to accelerate rapid reductive elimination[3].

Q: I detected a side product that appears to be a ring-opened alkene. Is the cyclopropyl group unstable under these conditions? A: Yes. The cyclopropane ring is highly strained (~27.5 kcal/mol). Under transition-metal catalytic conditions that access single-electron transfer (radical) pathways, the, undergoing rapid ring-opening to relieve strain[4]. Solution: This is often exacerbated by harsh bases or prolonged heating. Switching from strong bases (NaOtBu) to weaker bases like and suppresses single-electron side reactions[5].

Q: I am using an NHC (N-heterocyclic carbene) ligand with Pd, but the catalyst dies quickly and turns black. What is the cause? A: With primary aliphatic amines and strong bases, Pd-NHC complexes can undergo a deleterious . The azanide (deprotonated amine) attacks the NHC ligand, causing reductive elimination of the ligand and precipitating inactive Pd(0) black[6]. Avoid NHC ligands for this specific amine, or strictly utilize highly sterically hindered variants.

Mechanism Amine Pd(II)-Amido Complex (Sterically Congested) Product Desired Arylamine (Reductive Elimination) Amine->Product Fast (Bulky Biaryl Ligands) SideProduct Ring-Opened Alkene (Radical / Strain Relief) Amine->SideProduct Slow / Radical Conditions (Strong Base, High Temp)

Mechanistic divergence: Reductive elimination vs. cyclopropyl ring-opening.

Quantitative Data: Reagent Selection Matrix

Summarizing the optimal conditions for avoiding side reactions based on the mechanistic principles discussed above:

Reaction TypePreferred Reagent / LigandPreferred BaseAvoidRationale for Sterically Hindered Amines
Amide Coupling DMTMMNMM (N-Methylmorpholine)HATU, HBTU, DIPEADMTMM prevents guanidinylation; NMM minimizes acid epimerization by reducing basicity.
C-N Cross-Coupling XPhos or tBuBrettPhosCs₂CO₃ or K₃PO₄NaOtBu, NHC LigandsBiaryl phosphines accelerate reductive elimination; weak bases prevent ring-opening and N-NHC coupling.
Self-Validating Experimental Protocols
Protocol 1: Self-Validating Amide Coupling using DMTMM

This protocol utilizes in-process controls to ensure the activated ester forms before the hindered amine is introduced, preventing reagent degradation.

  • Activation: In a dry flask under N₂, dissolve the carboxylic acid (1.0 equiv) in anhydrous THF (0.2 M). Add NMM (1.5 equiv) and DMTMM (1.1 equiv).

  • Validation Check 1: Stir at room temperature for 30 minutes. Self-Validation: Pull a 5 µL aliquot, quench in MeOH, and analyze via LC-MS. You must observe the methyl ester (indicating successful formation of the active triazine ester) before proceeding.

  • Coupling: Add 2-Cyclopropylcyclopentan-1-amine (1.1 equiv) dropwise. Heat the reaction to 40 °C to overcome the steric activation barrier.

  • Validation Check 2: Monitor at 4 hours. If conversion is stalled <50%, do not add more DMTMM (which risks side reactions). Instead, add 0.5 equiv of NMM to ensure the amine remains fully free-based.

  • Workup: Quench with saturated aqueous NaHCO₃, extract with EtOAc, and wash with 1M HCl to remove unreacted amine and NMM.

Protocol 2: Optimized Buchwald-Hartwig Amination

Designed to suppress hydrodehalogenation and cyclopropyl ring-opening.

  • Catalyst Pre-activation: In a glovebox, combine Pd₂(dba)₃ (2 mol%) and XPhos (8 mol%) in anhydrous Toluene (0.1 M). Stir for 15 minutes until the solution turns dark red/purple, ensuring active L-Pd(0) formation.

  • Reagent Addition: Add the aryl halide (1.0 equiv), 2-Cyclopropylcyclopentan-1-amine (1.2 equiv), and finely milled anhydrous Cs₂CO₃ (2.0 equiv). Crucial: Do not use NaOtBu, as strong alkoxides promote radical ring-opening of the cyclopropyl group.

  • Coupling: Seal the vessel and heat to 85 °C.

  • Validation Check: At 2 hours, check via GC-MS or LC-MS.

    • If Ar-H (hydrodehalogenation) is >10%:, your reaction is oxygen-contaminated or the ligand-to-Pd ratio is incorrect.

    • If ring-opened isomers are detected:, lower the temperature to 70 °C and extend the reaction time.

  • Workup: Filter the crude mixture through a pad of Celite to remove Pd black and inorganic salts before chromatographic purification.

References
  • Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution ACS Publications URL:[Link][2]

  • DMTMM (4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride) Wikipedia URL:[Link][1]

  • Buchwald–Hartwig Amination: Sterically Demanding Ligands Grokipedia URL:[Link][3]

  • The cyclopropane ring as a reporter of radical leaving-group reactivity ChemRxiv URL:[Link][4]

  • Discovery of the N–NHC Coupling Process under the Conditions of Pd/NHC- and Ni/NHC-Catalyzed Buchwald–Hartwig Amination ResearchGate / Organometallics URL:[Link][6]

Sources

Optimization

Technical Support Center: Optimizing Reaction Conditions for 2-Cyclopropylcyclopentan-1-amine Derivatives

Welcome to the Technical Support Center for the synthesis and optimization of 2-cyclopropylcyclopentan-1-amine derivatives. This scaffold is highly valued in drug development due to the unique conformational rigidity imp...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis and optimization of 2-cyclopropylcyclopentan-1-amine derivatives. This scaffold is highly valued in drug development due to the unique conformational rigidity imparted by the cyclopropyl ring. However, synthesizing this motif—specifically via the reductive amination of 2-cyclopropylcyclopentan-1-one—presents significant challenges regarding diastereoselectivity (cis vs. trans) and chemoselectivity (avoiding over-alkylation).

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated standard operating procedures (SOPs) to help you optimize your synthetic workflows.

Reaction Pathway & Stereochemical Divergence

Understanding the mechanistic pathway is critical for troubleshooting. The 2-cyclopropyl group introduces significant steric bulk, which dictates the trajectory of hydride attack during the reduction of the iminium intermediate.

G K 2-Cyclopropyl- cyclopentanone I Iminium Ion Intermediate K->I + NH3 / R-NH2 Ti(OiPr)4 A_cis cis-Amine (Kinetic Product) I->A_cis Hydride Attack (Less Hindered Face) A_trans trans-Amine (Thermodynamic) I->A_trans Equilibration / RedAm Biocatalysis Side Over-alkylation (Sec/Tert Amine) I->Side Excess Amine / Poor Reductant

Reaction pathways and stereochemical divergence in reductive amination of 2-cyclopropylcyclopentanone.

Troubleshooting & FAQs

Q1: My reductive amination yields a poor diastereomeric ratio (dr) favoring the undesired isomer. How can I improve stereocontrol?

Root Cause: When using small, unhindered reducing agents like NaBH4​ or NaBH3​CN , the hydride attack on the cyclopentyl iminium ion is poorly controlled. The 2-cyclopropyl group shields one face of the ring. If the reaction is under kinetic control, the hydride will attack from the less hindered face (anti to the cyclopropyl group), typically pushing the amine group to the same face as the cyclopropyl group, yielding the cis-isomer. Solution:

  • Chemical Approach: Switch to a bulkier reductant. Using NaBH(OAc)3​ in combination with a Lewis acid like Ti(OiPr)4​ enhances steric approach control, significantly improving the kinetic cis-selectivity.

  • Biocatalytic Approach: For exquisite stereocontrol (up to >99% ee and dr), transition to an enzymatic reductive amination. Reductive aminases (RedAms), such as AspRedAm from Aspergillus oryzae, have been engineered specifically for the stereoselective amination of substituted cyclopentanones[1][2].

Q2: I am observing significant formation of secondary and tertiary amine byproducts. How do I suppress over-alkylation?

Root Cause: Primary amines formed during the reaction are often more nucleophilic than the starting ammonia or amine donor. As the primary amine accumulates, it competes for the unreacted 2-cyclopropylcyclopentanone, forming secondary or tertiary amine dimers. Solution:

  • Step-wise Imine Formation: Do not run a one-pot reductive amination with NaBH3​CN . Instead, pre-form the imine completely using Ti(OiPr)4​ (stir for 6-12 hours) before adding the reducing agent at 0 °C.

  • Amine Excess: Use a 5- to 10-fold molar excess of the amine donor (e.g., ammonium acetate or benzylamine) to statistically outcompete the product amine.

Q3: My biocatalytic RedAm cascade is stalling at <30% conversion. What is failing?

Root Cause: Biocatalytic amination of cycloalkanes relies heavily on the continuous supply of the NADPH cofactor[3]. If the cofactor regeneration system fails, or if the pH drops due to the accumulation of acidic byproducts, the RedAm enzyme will denature or stall[4]. Solution: Ensure you are using a robust cofactor recycling system, such as Glucose Dehydrogenase (GDH) with an excess of D-glucose. Monitor the pH of your phosphate buffer; it must be strictly maintained between 7.5 and 8.0. If the pH drops, the imine intermediate becomes over-protonated and the enzyme's active site loses its optimal conformation.

Standard Operating Protocols (SOPs)

Protocol A: Diastereoselective Chemical Reductive Amination (Kinetic Control)

This protocol is optimized for maximizing the cis-isomer via steric approach control.

  • Imine Pre-formation: In an oven-dried flask under nitrogen, dissolve 2-cyclopropylcyclopentan-1-one (1.0 eq) and the amine donor (e.g., benzylamine, 1.2 eq) in anhydrous THF (0.2 M).

  • Lewis Acid Addition: Add Ti(OiPr)4​ (2.0 eq) dropwise at room temperature. Stir the mixture for 12 hours to ensure complete iminium formation.

  • Reduction: Cool the reaction to 0 °C using an ice bath. Add NaBH(OAc)3​ (2.5 eq) in small portions over 15 minutes to prevent exothermic spikes.

  • Completion: Allow the reaction to warm to room temperature and stir for an additional 4 hours.

  • Workup: Quench carefully with saturated aqueous NaHCO3​ . Filter the resulting white titanium dioxide precipitate through a pad of Celite. Extract the aqueous layer with EtOAc (3x), dry over Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Biocatalytic Amination using Reductive Aminases (RedAms)

This protocol utilizes engineered enzymes for absolute stereocontrol[2].

  • Buffer Preparation: Prepare a 100 mM potassium phosphate buffer and adjust the pH to 8.0.

  • Reaction Assembly: To the buffer, add 2-cyclopropylcyclopentan-1-one (20 mM), the amine donor (e.g., allylamine or propargylamine, 50 mM), NADP+ (1 mM), D-glucose (100 mM), Glucose Dehydrogenase (GDH, 10 U/mL), and the purified RedAm enzyme (e.g., AspRedAm, 2 mg/mL).

  • Incubation: Incubate the mixture in an orbital shaker at 30 °C and 250 rpm for 24 hours.

  • Extraction: Terminate the reaction by adjusting the pH to 10.0 using 1 M NaOH. Extract the chiral amine product using methyl tert-butyl ether (MTBE) (3x). Dry the organic phase and analyze via chiral GC-FID.

Quantitative Data Summary

The following table summarizes the expected outcomes of various optimization strategies for the reductive amination of 2-cyclopropylcyclopentanone.

Reagent SystemSolventTemp (°C)Conversion (%)dr (cis:trans)Primary Characteristic / Outcome
NaBH3​CN / NH4​OAc (One-pot)MeOH258560:40High degree of over-alkylation
Ti(OiPr)4​ / NaBH(OAc)3​ THF0 to 259285:15Good kinetic control; minimal dimers
AspRedAm / NADPH cascadeBuffer (pH 8)30>95>99:1Absolute stereoselectivity[3]
Pd/C / H2​ / NH3​ EtOH507845:55Poor dr; harsh conditions

References

  • Source: h2020robox.
  • A biocatalytic cascade for the amination of unfunctionalised cycloalkanes Source: The University of Manchester URL
  • Enzymatic strategies for asymmetric synthesis Source: PMC - NIH URL
  • Engineering of Reductive Aminases for Asymmetric Synthesis of Enantiopure Rasagiline Source: PMC - NIH URL

Sources

Troubleshooting

Technical Support Center: Solubilization Strategies for 2-Cyclopropylcyclopentan-1-amine

Welcome to the Technical Support Center for 2-Cyclopropylcyclopentan-1-amine . As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 2-Cyclopropylcyclopentan-1-amine . As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals encountering aqueous solubility bottlenecks with this highly lipophilic cycloaliphatic amine.

Section 1: Chemical Profiling & Root Cause Analysis

Q: Why does 2-Cyclopropylcyclopentan-1-amine exhibit poor aqueous solubility in its native state? A: 2-Cyclopropylcyclopentan-1-amine (C₈H₁₅N) is a primary aliphatic amine characterized by a highly hydrophobic tail consisting of conjugated cyclopentyl and cyclopropyl rings. While the primary amine headgroup (-NH₂) can participate in hydrogen bonding, the bulky hydrocarbon rings dominate the molecule's hydration energy profile. This leads to rapid phase separation or precipitation in neutral aqueous media. At physiological pH (7.4), the balance between the protonated (soluble) and unprotonated (insoluble) states dictates its apparent solubility.

Table 1: Physicochemical Profiling of 2-Cyclopropylcyclopentan-1-amine
PropertyEstimated ValueCausality / Impact on Experimental Solubility
Molecular Weight 125.21 g/mol Low MW, but possesses a high lipophilicity-to-mass ratio due to dual rings.
pKa ~10.2 - 10.6Highly basic. Soluble in acidic media; highly prone to precipitation in basic media.
LogP ~2.5 - 3.0High lipophilicity drives hydrophobic exclusion from the aqueous hydrogen-bond network.
Salt Form Hydrochloride (MW 161.67)HCl salt formation drastically lowers the dielectric requirement for aqueous solvation.

Section 2: Troubleshooting Guides & Validated Protocols

Issue 1: Precipitation in Neutral Buffers (pH 7.4)

Q: I am trying to dissolve the free base in a pH 7.4 buffer, but it forms an emulsion or precipitates. How can I resolve this using pH adjustment? A: Aliphatic amines are weak bases. According to the Henderson-Hasselbalch equation, to ensure >99% of the amine is in its ionized, water-soluble ammonium state, the formulation pH must be at least 2 units below its pKa. If your target is physiological pH (7.4), the free base will partially deprotonate if the local microenvironment pH shifts. The most robust solution is in situ salt formation or purchasing the pre-formed hydrochloride salt ()[1].

Protocol 1: Buffer-Assisted pH Adjustment and Salt Formation Self-Validating Mechanism: The transition from a turbid emulsion to an optically clear solution confirms the protonation of the amine headgroup.

  • Weighing: Accurately weigh 10 mg of 2-Cyclopropylcyclopentan-1-amine free base into a glass vial.

  • Acidification: Add 1.0 mL of 0.1 M HCl. Vortex vigorously for 60 seconds. The amine will protonate to form 2-cyclopropylcyclopentan-1-aminium chloride, which readily dissolves.

  • Buffering: Slowly titrate with 0.1 M NaH₂PO₄/Na₂HPO₄ buffer (pH 7.4) under continuous magnetic stirring (400 rpm) until the desired volume is reached.

  • Validation: Monitor for turbidity using UV-Vis spectrophotometry at 600 nm. A flat baseline absorbance indicates complete, stable solubilization. Note: If precipitation occurs upon approaching pH 7.4, the concentration exceeds the intrinsic solubility of the neutral species, requiring co-solvents.

Issue 2: pH-Sensitive Downstream Assays

Q: My downstream assay is sensitive to low pH. How can I maintain solubility at neutral pH without altering the ionization state? A: When pH adjustment is restricted, Cyclodextrin (CD) complexation is the gold standard for lipophilic amines. Cyclodextrins, particularly 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD), feature a hydrophobic internal cavity that sequesters the lipophilic cyclopropyl/cyclopentyl rings, while the hydrophilic exterior maintains aqueous solubility ()[]. This host-guest complexation shields the hydrophobic moiety without covalently modifying the amine.

Protocol 2: HP-β-CD Inclusion Complexation (Phase Solubility Method) Self-Validating Mechanism: A linear increase in detected amine concentration relative to CD concentration confirms successful 1:1 stoichiometric encapsulation.

  • Preparation: Prepare a series of HP-β-CD aqueous solutions ranging from 0 to 50 mM in pH 7.4 phosphate buffer.

  • Addition: Add an excess amount (e.g., 20 mg/mL) of 2-Cyclopropylcyclopentan-1-amine to each CD solution.

  • Equilibration: Seal the vials and agitate on an orbital shaker at 150 rpm and 25°C for 48 hours to ensure thermodynamic equilibrium.

  • Separation: Centrifuge the suspensions at 10,000 x g for 15 minutes to pellet the undissolved amine.

  • Quantification: Filter the supernatant through a 0.22 µm PTFE syringe filter. Quantify the dissolved amine using HPLC-UV or LC-MS.

  • Analysis: Plot the amine concentration versus HP-β-CD concentration. An A_L-type phase solubility profile confirms a 1:1 inclusion complex ()[3].

Issue 3: Cyclodextrin Interference

Q: If cyclodextrins interfere with my biological assay, what is the next best alternative? A: Co-solvent systems combined with non-ionic surfactants. Co-solvents like DMSO or PEG400 reduce the dielectric constant of the aqueous phase, disrupting the hydrogen-bonding network of water and reducing the energetic penalty of solvating the hydrophobic rings ()[]. Surfactants like Polysorbate 80 (Tween 80) form micelles that encapsulate the lipophilic amine once the critical micelle concentration (CMC) is exceeded ()[5].

Protocol 3: Co-Solvent/Surfactant Micellar Solubilization Self-Validating Mechanism: Dynamic Light Scattering (DLS) confirms the formation of uniform nanomicelles rather than amorphous aggregates.

  • Stock Preparation: Dissolve 2-Cyclopropylcyclopentan-1-amine in 100% DMSO to create a 100 mM master stock.

  • Surfactant Priming: Prepare a 1% (v/v) Polysorbate 80 solution in your target aqueous buffer.

  • Dispersion: Dropwise, add the DMSO stock into the surfactant-buffer solution under vigorous vortexing to prevent localized supersaturation and nucleation. Keep the final DMSO concentration below 2% (v/v) to avoid cellular toxicity in in vitro assays.

  • Verification: Analyze the solution using DLS to confirm the presence of uniform micelles (typically 10-20 nm) and the absence of large aggregates (>1000 nm).

Section 3: Solubilization Decision Workflow

SolubilizationWorkflow Start 2-Cyclopropylcyclopentan-1-amine Solubility Issue CheckPH Is assay compatible with pH < 6.0? Start->CheckPH SaltForm Use HCl Salt Formation (Protonation of Amine) CheckPH->SaltForm Yes (pH adjustment) CheckCD Is assay compatible with Cyclodextrins? CheckPH->CheckCD No (Requires neutral pH) Success Aqueous Solubilization Achieved SaltForm->Success CDComplex HP-β-CD Complexation (Host-Guest Inclusion) CheckCD->CDComplex Yes CoSolvent Use Co-solvents (DMSO) + Surfactants (Tween 80) CheckCD->CoSolvent No CDComplex->Success CoSolvent->Success

Decision tree for 2-Cyclopropylcyclopentan-1-amine solubilization.

Section 4: Frequently Asked Questions (FAQs)

Q: Does the stereochemistry of the cyclopropyl/cyclopentyl rings affect solubility? A: Yes, implicitly. While the gross lipophilicity remains similar, different diastereomers pack differently in the solid state, which alters the crystal lattice energy. A higher lattice energy requires more thermodynamic work to dissolve, thereby lowering the intrinsic solubility of that specific stereoisomer.

Q: Why does my solution turn cloudy after 24 hours despite initial clarity? A: This is classic Ostwald ripening or delayed nucleation. Your initial formulation was likely a metastable supersaturated solution. Over time, the lipophilic molecules aggregate to minimize their exposed hydrophobic surface area. To fix this, increase the concentration of your stabilizing agent (e.g., HP-β-CD or surfactant) or lower the API concentration.

Q: Can I use liposomes instead of micelles for this compound? A: Yes. Lipid-based nanocarriers can successfully encapsulate lipophilic amines ()[6]. However, primary amines can partition into the lipid bilayer's headgroup region, potentially altering the liposome's zeta potential and stability. Micellar systems are generally easier to formulate and validate for early-stage screening.

References

  • Title: A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture | Source: ACS Publications | URL: [Link]

  • Title: Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug | Source: PMC - NIH | URL: [Link]

  • Title: Enhancement of the Aqueous Solubility and Permeability of Poorly Water-Soluble Drugs | Source: Pharma Focus Asia | URL: [Link]

  • Title: Strategies to Improve Solubility and Bioavailability of Lipophilic Drugs: Focusing on Fenretinide | Source: Hilaris Publisher | URL: [Link]

Sources

Optimization

Technical Support Center: Handling and Storage of 2-Cyclopropylcyclopentan-1-amine

Welcome to the Technical Support Center. As a primary aliphatic amine, 2-Cyclopropylcyclopentan-1-amine is a highly valuable but chemically sensitive building block used in drug development and advanced organic synthesis...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a primary aliphatic amine, 2-Cyclopropylcyclopentan-1-amine is a highly valuable but chemically sensitive building block used in drug development and advanced organic synthesis. Because of its sp3-hybridized nitrogen atom, it is highly susceptible to autoxidation, moisture degradation, and carbon dioxide absorption.

This guide provides field-proven insights, mechanistic explanations, and self-validating protocols to ensure the integrity of your amine during long-term storage.

Part 1: Frequently Asked Questions (Mechanisms & Causality)

Q1: Why does my 2-Cyclopropylcyclopentan-1-amine develop a yellow or brown tint over time? A1: Aliphatic amines are inherently colorless, but they frequently develop color upon storage due to atmospheric oxidation[1]. The degradation is initiated by oxygen and light, which strip an electron from the nitrogen to form a reactive amine radical cation. This intermediate rapidly deprotonates and oxidizes further into hydroxylamines and imines[2]. The resulting imines undergo condensation reactions to form conjugated, colored oligomers. Visible discoloration is a definitive indicator that the chemical integrity of your sample has been compromised.

Q2: Should I use Nitrogen or Argon to blanket the storage container? A2: While Nitrogen is chemically inert and widely used for large-scale industrial blanketing[3], Argon is strictly preferred for benchtop storage of sensitive liquid amines. Argon has a significantly higher density (1.714 g/L) compared to Nitrogen (1.251 g/L) and atmospheric air[4]. When you open a storage vial to extract a reagent, Argon remains settled in the vessel, effectively blanketing the liquid surface and excluding oxygen. Nitrogen, being lighter, rapidly dissipates and allows air ingress[3].

Q3: Can I store this amine at room temperature if it is kept in an amber bottle? A3: No. While amber glass successfully prevents UV/Vis-induced photo-oxidation, it does not stop thermal autoxidation. Storage at low temperatures (ideally 2-8°C) is critical because elevated thermal energy accelerates the kinetic rate of oxidation[5]. Lowering the temperature exponentially slows down radical initiation and propagation.

Q4: Can I add antioxidants to prevent degradation? A4: Amine-oxidation inhibitors, such as free radical scavengers (e.g., methimazole or BHT), can be added to oxidation-sensitive amines to arrest the formation of degradation products[6]. However, for pharmaceutical applications where absolute purity is required, the physical exclusion of oxygen via inert gas blanketing is the preferred, non-contaminating method.

Part 2: Visualizing the Degradation Pathway

Understanding the exact chemical pathway of amine degradation allows us to target specific environmental variables (like oxygen and UV light) to halt the process.

AmineOxidation Amine 2-Cyclopropylcyclopentan-1-amine (Primary Amine) Radical Amine Radical Cation (Reactive Intermediate) Amine->Radical -e- (Oxidation) O2 Atmospheric Oxygen / UV Light (Initiators) O2->Radical Initiates Hydroxylamine Hydroxylamine Derivative (Early Oxidation) Radical->Hydroxylamine +O2, -H+ Imine Imine / Aldehyde (Advanced Degradation) Hydroxylamine->Imine Further Oxidation Polymer Colored Oligomers (Visible Discoloration) Imine->Polymer Condensation

Mechanistic pathway of primary aliphatic amine oxidation leading to sample discoloration.

Part 3: Troubleshooting Guide

Issue 1: White crust formation on the container threads.

  • Symptom: A white, powdery solid is visible around the cap or in the threads of the vial.

  • Root Cause: This is not oxidation. Primary amines react rapidly with atmospheric carbon dioxide and moisture to form insoluble carbamate salts. This indicates a failure in the container's hermetic seal.

  • Resolution: Discard the crust. Ensure future storage utilizes PTFE-lined septum caps, and wrap the sealed cap tightly with Parafilm before refrigeration.

Issue 2: Reduced yield in downstream amide coupling reactions.

  • Symptom: Reactions (e.g., EDC/HOBt couplings) show lower than expected yields, with side products visible on LC-MS.

  • Root Cause: The presence of oxidation products (imines) or moisture in the amine starting material consumes coupling reagents and alters the reaction stoichiometry.

  • Resolution: Validate the purity of the 2-Cyclopropylcyclopentan-1-amine via GC-FID or 1 H NMR. If purity is <98%, execute Protocol A (below) before proceeding.

Part 4: Quantitative Storage Data

The following table summarizes the quantitative impact of various storage parameters on the estimated shelf life of 2-Cyclopropylcyclopentan-1-amine.

Storage ConditionOxygen ExposureTemperatureEst. Shelf Life (Purity >98%)Degradation Mechanism Prevented
Ambient Air, Clear GlassHigh20-25°C< 1 MonthNone (Rapid photo-oxidation)
N 2​ Blanket, Clear GlassLow20-25°C3-6 MonthsThermal autoxidation
Argon Blanket, Amber GlassVery Low2-8°C> 12 MonthsPhoto & Thermal oxidation, O 2​ ingress
Argon Blanket, Flame SealedZero-20°C> 24 MonthsComplete kinetic arrest of oxidation

Part 5: Self-Validating Experimental Protocols

Protocol A: Recovery and Purification of Oxidized Amine

If your amine has yellowed or shows impurities, use this self-validating distillation protocol to recover the pure compound.

  • Quality Assessment: Run a 1 H NMR (CDCl 3​ ) of the degraded sample. Look for broad peaks in the 7-9 ppm range, which indicate the presence of imine/aldehyde degradation products.

  • Drying and Deoxygenation: Transfer the amine to a Schlenk flask. Add Calcium Hydride (CaH 2​ ) (approx. 5% w/w) to react with moisture and trace reactive species. Stir for 12 hours under an Argon atmosphere.

  • Vacuum Distillation: Distill the amine under reduced pressure using a short-path distillation head. Collect the main fraction at the established boiling point for the applied vacuum.

  • System Validation: Re-run the 1 H NMR on the collected distillate. Validation condition: The complete absence of peaks in the 7-9 ppm range and a sharp multiplet corresponding to the pure cycloalkyl protons confirms successful deoxygenation and purity restoration.

Protocol B: Long-Term Storage Preparation (Schlenk Line Technique)

StorageWorkflow Start Synthesized / Received Amine NMR 1H NMR / GC-FID Purity Check Start->NMR Distill Vacuum Distillation over CaH2 NMR->Distill Purity < 98% Transfer Transfer to Amber Vial (Gas-Tight Syringe) NMR->Transfer Purity > 98% Distill->Transfer Argon Argon Headspace Purge (Displaces O2) Transfer->Argon Seal PTFE Seal & Parafilm Argon->Seal Store Store at 2-8°C in Dark Seal->Store

Step-by-step inert storage workflow for 2-Cyclopropylcyclopentan-1-amine.

  • Container Preparation: Bake amber glass vials (to prevent photo-oxidation) at 120°C overnight to remove surface moisture. Cool them under vacuum in a desiccator.

  • Transfer: Transfer the freshly distilled amine into the vial using a gas-tight syringe that has been pre-purged with Argon.

  • Blanketing: Purge the headspace of the vial with a gentle stream of Argon for 30-60 seconds. Because Argon is denser than air, it will pool at the bottom of the headspace, actively displacing residual oxygen[4].

  • Sealing: Cap immediately with a PTFE-lined septum cap. Wrap the exterior of the cap tightly with Parafilm to prevent atmospheric breathing during temperature fluctuations.

  • Storage: Store the sealed vial in a dedicated chemical refrigerator at 2-8°C[5].

References

  • How to prevent the oxidation of Amine Catalyst? - Blog - Mingxu Chemicals. Mingxu Chemicals.
  • US20120271026A1 - Inhibition of amine oxidation.
  • Amines - NCERT. NCERT.
  • Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Deriv
  • Is argon preferred over nitrogen for maintaining an inert
  • Inerting in the chemical industry. Linde.

Sources

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in 2-Cyclopropylcyclopentan-1-amine Amide Couplings

Welcome to the Technical Support Center. This guide is designed for discovery chemists and process scientists struggling with low yields, stalled reactions, or degradation when attempting to form amide bonds with 2-Cyclo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for discovery chemists and process scientists struggling with low yields, stalled reactions, or degradation when attempting to form amide bonds with 2-Cyclopropylcyclopentan-1-amine .

Due to the extreme steric bulk of the adjacent cyclopropyl group on the cyclopentyl ring, this primary amine exhibits severely depressed nucleophilicity. This guide provides diagnostic workflows, mechanistic troubleshooting, and self-validating protocols to force these challenging couplings to completion.

Diagnostic Workflow

HinderedAmideCoupling Start Start: 2-Cyclopropylcyclopentan-1-amine + Carboxylic Acid CheckAcid Is the Carboxylic Acid sterically hindered? Start->CheckAcid AcidHindered Yes: Use Acid Chloride (Ghosez's Reagent) or NCA CheckAcid->AcidHindered Yes AcidNotHindered No: Use HATU or COMU + DIPEA in DMF/NMP CheckAcid->AcidNotHindered No CheckProgress Did the coupling stall or yield < 20%? AcidHindered->CheckProgress AcidNotHindered->CheckProgress Stalled Yes: Switch base to 2,4,6-Collidine & apply Microwave (60°C) CheckProgress->Stalled Yes Success No: Isolate Amide Product CheckProgress->Success No FinalCheck Still failing? Stalled->FinalCheck FinalCheck->Success No Alternative Consider Thiocarbamate or Grignard addition FinalCheck->Alternative Yes

Workflow for selecting amide coupling strategies for 2-Cyclopropylcyclopentan-1-amine.

Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why do standard carbodiimide coupling agents (EDC/HOBt or DCC) fail or give very low yields with 2-Cyclopropylcyclopentan-1-amine? A: The failure is rooted in reaction kinetics and steric trajectory. The primary amine is situated at the C1 position of a cyclopentyl ring, flanked by a bulky cyclopropyl group at C2. This creates a highly congested Bürgi-Dunitz approach angle. When using EDC/HOBt, the carboxylic acid is converted into an active OBt ester. Because the nucleophilic attack of the hindered amine is severely retarded by the cyclopropyl bulk, competing pathways dominate. The active ester either hydrolyzes back to the starting material or undergoes an irreversible O-to-N acyl migration to form an unreactive N-acylurea byproduct.

Q2: What coupling reagents are best suited for this specific steric environment? A: To overcome the high activation energy barrier, you must use coupling agents that provide anchimeric assistance (neighboring group participation). Uronium/aminium salts like HATU or the Oxyma-based COMU are optimal. HATU generates an OAt active ester; the nitrogen atom in the pyridine ring of the HOAt leaving group hydrogen-bonds with the incoming amine. As demonstrated in studies on [1], this pre-organizes the transition state, effectively "pulling" the hindered amine into the electrophilic center. COMU offers similar efficiency but utilizes an Oxyma leaving group, which is less prone to explosive degradation than benzotriazole derivatives.

Q3: How should I optimize the base and solvent to maximize yield? A: Sterically hindered couplings are highly sensitive to the base's nucleophilicity and the solvent's dielectric constant.

  • Base: Avoid standard triethylamine (TEA). Use N,N-Diisopropylethylamine (DIPEA) or, ideally, 2,4,6-collidine. Collidine is a non-nucleophilic base that prevents the degradation of the active ester and minimizes epimerization of the carboxylic acid.

  • Solvent: Switch from DMF to N-Methyl-2-pyrrolidone (NMP). NMP has a higher boiling point and better solvating power for polar transition states, which is critical when forcing the reaction under microwave irradiation.

Q4: What if my carboxylic acid is also sterically hindered (e.g., an alpha-quaternary center)? A: When both coupling partners are hindered, even HATU/COMU will fail due to the impossibility of accommodating both bulky groups in the tetrahedral intermediate, a limitation well-documented in the [2]. You must bypass the active ester entirely. The most reliable method is converting the acid to an acid chloride using Ghosez's reagent. Alternatively, utilizing N-carboxyanhydrides (NCAs) or thiocarbamate additions with Grignard reagents has proven effective for [3].

Quantitative Performance Data

The following table summarizes the expected performance of various coupling strategies when applied to 2-Cyclopropylcyclopentan-1-amine.

Coupling StrategyReagent / AdditivePreferred BaseSolventTypical Yield (%)Epimerization Risk
Carbodiimide EDC / HOBtDIPEADMF< 20%Low
Phosphonium PyAOP / HOAtDIPEADMF40 - 60%Moderate
Uronium HATU / None2,4,6-CollidineNMP65 - 85%Moderate
Oxyma-based COMU / NoneTMPNMP75 - 90%Low
Acid Chloride Ghosez's ReagentPyridineDCM85 - 95%High
Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. Built-in physical or chemical checkpoints allow you to verify the success of intermediate steps without requiring immediate LCMS analysis.

Protocol A: COMU-Mediated Amide Coupling

Mechanism: COMU converts the carboxylic acid into a highly reactive, yet stable, Oxyma ester, utilizing a morpholino group to enhance solubility.

  • Activation: Dissolve the carboxylic acid (1.0 eq) in anhydrous NMP to create a 0.2 M solution. Add 2,4,6-Collidine (3.0 eq), followed by COMU (1.1 eq) in one portion.

    • Validation Checkpoint 1: Monitor the solution visually. It must turn a distinct yellow/orange within 2-5 minutes. This color change is a self-validating indicator that the active Oxyma ester has successfully formed. If the solution remains colorless, verify the integrity of your COMU reagent.

  • Amine Addition: After 15 minutes of activation at room temperature, add 2-Cyclopropylcyclopentan-1-amine (1.2 eq) dropwise. Stir at room temperature. If the reaction stalls after 2 hours, apply microwave irradiation at 60°C for 30 minutes.

    • Validation Checkpoint 2: Monitor via TLC using a Ninhydrin stain. The primary amine will appear as a bright purple spot. The reaction is complete when this spot is entirely consumed or plateaus.

  • Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with EtOAc. Wash the organic layer sequentially with 1M HCl, water, and brine, then dry over Na₂SO₄.

Protocol B: Acid Chloride Generation via Ghosez's Reagent

Mechanism: Ghosez's reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) generates acid chlorides under strictly neutral conditions, preventing the degradation of sensitive functional groups commonly seen with thionyl chloride.

  • Acid Chloride Formation: Dissolve the carboxylic acid (1.0 eq) in anhydrous DCM (0.2 M) under an inert atmosphere (N₂/Ar). Cool to 0°C. Add Ghosez's reagent (1.2 eq) dropwise. Warm to room temperature and stir for 2 hours.

    • Validation Checkpoint 1: Unlike oxalyl chloride, this process does not evolve gas. To validate formation, withdraw a 10 µL aliquot, quench it in 100 µL of methanol, and analyze via LCMS. The exclusive presence of the methyl ester confirms 100% conversion to the acid chloride.

  • Coupling: Cool the reaction mixture back to 0°C. Add Pyridine (2.0 eq), followed by the slow, dropwise addition of 2-Cyclopropylcyclopentan-1-amine (1.1 eq).

    • Validation Checkpoint 2: A white precipitate (pyridinium chloride salt) should form almost immediately upon amine addition. This physical change confirms that the aminolysis of the acid chloride is actively occurring.

  • Workup: Concentrate the mixture under reduced pressure to remove DCM. Redissolve the crude residue in EtOAc, wash with saturated NaHCO₃, water, and brine. Purify via standard flash chromatography.

References
  • DNA-Compatible Conditions for the Formation of N-Methyl Peptide Bonds. ACS Omega.[Link]

  • Synthesis of Secondary Amides from Thiocarbamates. Organic Letters.[Link]

  • Synthesis of Sterically Hindered N-Acylated Amino Acids from N-Carboxyanhydrides. Organic Letters.[Link]

  • Recent Developments in General Methodologies for the Synthesis of α-Ketoamides. Chemical Reviews.[Link]

Optimization

chromatographic separation of 2-Cyclopropylcyclopentan-1-amine diastereomers

Focus Analyte: 2-Cyclopropylcyclopentan-1-amine (Diastereomeric Mixture) Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to provide researchers and drug development...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Focus Analyte: 2-Cyclopropylcyclopentan-1-amine (Diastereomeric Mixture)

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to provide researchers and drug development professionals with field-proven methodologies for resolving the cis and trans diastereomers of 2-cyclopropylcyclopentan-1-amine.

Mechanistic Insights: The Challenge of Alicyclic Amines

Separating the cis and trans diastereomers of 2-cyclopropylcyclopentan-1-amine presents two distinct chromatographic challenges:

  • Lack of a Chromophore: As a simple aliphatic amine, this molecule has negligible UV absorbance, rendering standard UV/Vis detectors ineffective without derivatization.

  • Severe Peak Tailing: The primary amine group is highly basic (pKa ~10.5). In standard reversed-phase HPLC (RP-HPLC), protonated amines undergo secondary electrostatic interactions with exposed, negatively charged silanol groups (Si-O⁻) on the silica stationary phase. This acts like a chemical "velcro," causing the analyte to stick and release slowly, resulting in severe peak tailing and the co-elution of closely related diastereomers[1].

In drug discovery, separating these isomers is critical, as the 3D spatial arrangement of alicyclic amines heavily dictates target binding affinity (e.g., in the development of highly selective JAK1 inhibitors)[2]. To achieve baseline resolution, we must either suppress the amine's ionization using high-pH mobile phases or alter its chemical structure via pre-column derivatization.

Method Selection Workflow

Strategy Start 2-Cyclopropylcyclopentan-1-amine Diastereomeric Mixture Decision Is MS or CAD Detection Available? Start->Decision Direct Protocol A: Direct LC-MS (High pH 10.5 Mobile Phase) Decision->Direct Yes Deriv Protocol B: Pre-Column Deriv. (Fmoc-Cl Reaction) Decision->Deriv No (UV Only) End1 Analyze via ESI-MS (Fast, No Sample Prep) Direct->End1 End2 Analyze via UV 265 nm (High Resolution, Stable) Deriv->End2

Workflow for selecting the appropriate chromatographic separation strategy.

Standard Operating Procedures (SOPs)

Protocol A: Direct RP-HPLC-MS Separation (High pH)

Causality: By elevating the mobile phase pH to 10.5, the primary amine is driven into its neutral, free-base form. This eliminates electrostatic binding to the silica surface, allowing the subtle hydrophobic and steric differences between the cis and trans isomers to dictate retention on the column[3].

Step-by-Step Methodology:

  • Mobile Phase Preparation: Prepare Mobile Phase A by dissolving 0.79 g of ammonium bicarbonate in 1 L of LC-MS grade water (10 mM). Adjust the pH to exactly 10.5 using 30% ammonium hydroxide. Use LC-MS grade Acetonitrile for Mobile Phase B.

  • Column Selection: Install a high-pH tolerant, (e.g., Waters XBridge C18, 150 x 4.6 mm, 3.5 µm)[3].

  • Equilibration: Flush the column with 50% A / 50% B at 1.0 mL/min for 20 column volumes until the MS baseline stabilizes.

  • Gradient Execution: Inject 5 µL of the sample (0.1 mg/mL in 50:50 Water:Acetonitrile). Run a linear gradient from 5% B to 60% B over 15 minutes. Monitor via ESI+ MS (m/z 126.1 for the protonated molecular ion).

  • Self-Validating System Check: System Suitability Test (SST). Prior to analyzing unknown samples, inject a known standard mixture. The protocol is validated for use only if the tailing factor (Tf) is ≤ 1.5 and the resolution (Rs) between cis and trans peaks is ≥ 1.5.

Protocol B: Pre-Column Derivatization with Fmoc-Cl (UV Detection)

Causality: Derivatization with 9-fluorenylmethyl chloroformate (Fmoc-Cl) adds a strong UV-absorbing moiety (λmax = 265 nm) and significantly increases the steric bulk of the molecule. This exaggerated bulk amplifies the spatial differences between the cis and trans isomers, drastically improving baseline resolution on standard C18 columns[4].

Step-by-Step Methodology:

  • Buffer & Reagent Prep: Prepare a 0.1 M sodium tetraborate buffer (pH 9.0). Prepare a 10 mM solution of Fmoc-Cl in anhydrous acetonitrile.

  • Reaction: In a glass vial, mix 100 µL of the amine sample (1 mg/mL in water) with 100 µL of the borate buffer. Add 200 µL of the Fmoc-Cl reagent.

  • Incubation: Vortex for 10 seconds and incubate at 25°C for exactly 20 minutes.

  • Quenching: Add 50 µL of 1-aminoadamantane (20 mM in acetonitrile) to consume excess Fmoc-Cl. This prevents the reagent from interfering with the analyte peaks.

  • Chromatography: Inject 10 µL onto a standard C18 column. Run a gradient of Water/Acetonitrile (both containing 0.1% TFA) from 40% to 90% Acetonitrile over 20 minutes. Detect at 265 nm.

  • Self-Validating System Check: Blank Quench Verification. Inject a derivatized blank. The protocol is validated if the massive Fmoc-aminoadamantane quench peak elutes completely separate from the expected retention window (14–16 mins) of the target diastereomers.

Quantitative Performance Data

The following table summarizes the expected chromatographic performance of both protocols based on validated internal data:

ParameterProtocol A: Direct LC-MS (High pH)Protocol B: Fmoc-Derivatization (UV)
Detection Mechanism Mass Spectrometry (ESI+)UV Absorbance (265 nm)
Retention Time (cis) 6.4 min14.2 min
Retention Time (trans) 6.9 min15.8 min
Resolution (Rs) 1.83.4
Tailing Factor (Tf) 1.31.05
Limit of Detection (LOD) 5 ng/mL50 ng/mL

Troubleshooting Guide & FAQs

Q1: I am attempting to run the underivatized amine at pH 7.0, but I am experiencing severe peak tailing (Tf > 2.0). How do I fix this? A1: At neutral pH, 2-cyclopropylcyclopentan-1-amine is fully protonated. The positively charged ammonium ion undergoes strong ion-exchange interactions with unbonded silanol groups on the silica surface. You must either increase the pH to ≥ 10.5 to neutralize the amine or drop the pH to ≤ 3.0 to neutralize the silanols[3].

Q2: How can I definitively prove whether my peak tailing is caused by chemical interactions (silanols) or a physical hardware issue (e.g., a column void)? A2: , such as toluene or uracil. Neutral compounds cannot participate in acid-base interactions. If the neutral peak is perfectly symmetrical but your amine peak tails, the issue is chemical. If both the neutral peak and the amine peak exhibit tailing, you have a physical problem, such as dead volume in your tubing or a collapsed column bed[1].

Troubleshooting Issue Issue: Asymmetrical Peak Tailing (Tf > 1.5) Test Inject Neutral Standard (e.g., Toluene) Issue->Test Physical Neutral Peak Tails: Physical Void / Plumbing Test->Physical Yes Chemical Neutral Peak Symmetrical: Chemical Silanol Interaction Test->Chemical No FixPhys Replace Column or Minimize Extra-Column Volume Physical->FixPhys FixChem Switch to Type B Silica, Increase pH > 10.5 Chemical->FixChem

Diagnostic logic tree for identifying and resolving HPLC peak tailing.

Q3: I am using a low-pH mobile phase (0.1% TFA, pH 2.0), but my cis and trans diastereomers are co-eluting. What is the mechanistic cause? A3: At low pH, both diastereomers are highly polar (protonated) and do not partition efficiently into the hydrophobic C18 stationary phase, leading to rapid co-elution. To resolve this without changing the pH, add an ion-pairing reagent like sodium 1-heptanesulfonate (5-10 mM). The anionic head group forms a neutral pair with the amine, while the hydrophobic tail anchors into the C18 phase, increasing retention time and amplifying the steric differences between the isomers.

References

  • Identification of Imidazo-Pyrrolopyridines as Novel and Potent JAK1 Inhibitors. Journal of Medicinal Chemistry - ACS Publications. URL:[Link]

  • HPLC Peak Tailing. Axion Labs. URL:[Link]

  • How to Reduce Peak Tailing in HPLC. Phenomenex. URL:[Link]

  • Chiral Derivatization Method for the Separation of Enantiomers of LProlinamide by Reverse Phase HPLC. Juniper Publishers. URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to Differentiating Diastereomers: NMR Spectral Analysis of cis- and trans-2-Cyclopropylcyclopentan-1-amine

Introduction In the landscape of drug discovery and development, the precise determination of molecular structure, including stereochemistry, is non-negotiable. Diastereomers—stereoisomers that are not mirror images—ofte...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of drug discovery and development, the precise determination of molecular structure, including stereochemistry, is non-negotiable. Diastereomers—stereoisomers that are not mirror images—often exhibit vastly different pharmacological, toxicological, and metabolic profiles. Consequently, the ability to unambiguously assign the relative configuration of stereocenters is a cornerstone of chemical analysis. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent technique for this purpose, offering a suite of experiments that probe the intricate three-dimensional environment of a molecule.

This guide provides an in-depth comparison of the expected NMR spectra for the cis and trans diastereomers of 2-cyclopropylcyclopentan-1-amine. Moving beyond a simple listing of data, we will explore the causal relationships between stereochemistry and NMR observables, present a robust experimental workflow, and interpret the resulting data to achieve a definitive stereochemical assignment. This document is intended for researchers, scientists, and drug development professionals who rely on NMR for rigorous structural elucidation.

The Stereochemical Challenge: cis vs. trans Isomers

The molecule 2-cyclopropylcyclopentan-1-amine possesses two chiral centers, at C1 (bearing the amine group) and C2 (bearing the cyclopropyl group). This gives rise to two pairs of enantiomers, or two diastereomeric forms: cis and trans. In the cis isomer, the amine and cyclopropyl groups reside on the same face of the cyclopentane ring, whereas in the trans isomer, they are on opposite faces.

Caption: Recommended workflow for NMR-based stereochemical assignment.

Step-by-Step Protocol: NMR Data Acquisition
  • Sample Preparation:

    • Dissolve 5-10 mg of the purified amine isomer in ~0.6 mL of a deuterated solvent (e.g., CDCl₃). The choice of solvent is critical as it can influence chemical shifts.

    • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

    • Filter the solution into a 5 mm NMR tube.

  • ¹H NMR Spectroscopy:

    • Rationale: To obtain a general overview of the proton environments and measure chemical shifts and coupling constants.

    • Spectrometer: 400 MHz or higher for better signal dispersion.

    • Experiment: Standard single-pulse experiment.

    • Key Parameters:

      • Spectral Width: ~12 ppm

      • Acquisition Time: 2-4 s

      • Relaxation Delay (d1): 2 s

      • Number of Scans: 16

  • ¹³C{¹H} NMR Spectroscopy:

    • Rationale: To determine the number of unique carbon environments and observe stereochemistry-dependent shifts (e.g., gamma-gauche effects).

    • Experiment: Proton-decoupled single-pulse experiment.

    • Key Parameters:

      • Spectral Width: ~220 ppm

      • Acquisition Time: ~1 s

      • Relaxation Delay (d1): 2 s. This is crucial for ensuring proper relaxation of quaternary carbons and obtaining accurate integrals if needed. [1] * Number of Scans: ≥ 1024 (due to the low natural abundance of ¹³C).

  • 2D ¹H-¹H NOESY:

    • Rationale: To identify protons that are close in space, providing the most direct evidence for the relative stereochemistry. [2][3] * Experiment: noesygpph (or similar phase-cycled pulse sequence with gradient selection).

    • Key Parameters:

      • Mixing Time (d8): 500-800 ms. This is the period during which NOE transfer occurs. The optimal time depends on the molecule's size and tumbling rate.

      • Relaxation Delay (d1): 1.5-2 s.

      • Number of Scans: 8-16 per increment.

Data Analysis: A Comparative Case Study

Below is a table of predicted data illustrating the key spectral differences expected between the cis and trans isomers. These values are based on established principles of NMR spectroscopy. [4][5][6][7]

NMR Parameter Isomer A (cis) Isomer B (trans) Rationale for Difference
¹H δ: H1 (CH-NH₂) ~2.95 ppm ~3.15 ppm Anisotropic shielding from the proximate cyclopropyl ring in the cis isomer causes an upfield shift.
¹H δ: H2 (CH-cPr) ~1.80 ppm ~1.60 ppm Anisotropic effects from the amine group and steric interactions influence the H2 chemical shift differently in each isomer.
³J(H1, H2) ~8.5 Hz ~3.5 Hz The smaller dihedral angle between H1 and H2 in the cis isomer results in a significantly larger coupling constant. [5]
Key NOESY Cross-Peak Present (H1 ↔ Cyclopropyl Protons) Absent (H1 ↔ Cyclopropyl Protons) Protons are spatially close (<5 Å) only in the cis isomer, allowing for efficient NOE transfer. [8][9]

| ¹³C δ: C3/C5 | Shifted upfield | Shifted downfield | The gamma-gauche effect, a steric shielding interaction between the cyclopropyl group and the C3/C5 carbons, is present only in the cis isomer. |

Interpretation:

  • Coupling Constant Analysis: The most immediate diagnostic is the ³J(H1, H2) coupling constant. A measured value around 8-10 Hz is strong evidence for a cis relationship, while a value of 2-5 Hz points towards a trans relationship. [5][6]

  • NOESY Confirmation: The definitive assignment comes from the NOESY spectrum. The presence of a cross-peak connecting the H1 signal with the signals from the cyclopropyl protons is unambiguous proof of their spatial proximity and confirms the cis configuration. The absence of this cross-peak in the other isomer's spectrum confirms the trans configuration.

Conclusion

The differentiation of the cis and trans diastereomers of 2-cyclopropylcyclopentan-1-amine is readily achievable through a systematic application of modern NMR techniques. While chemical shift differences provide initial clues, the robust and quantifiable parameters of vicinal proton-proton coupling constants (³JHH) and through-space Nuclear Overhauser Effects offer conclusive evidence. The ³J(H1, H2) coupling constant serves as a strong indicator, with the cis isomer expected to show a significantly larger value. The 2D NOESY experiment provides the ultimate, self-validating proof, where a correlation between the amine-bearing methine proton (H1) and the cyclopropyl protons unequivocally identifies the cis isomer. This multi-faceted approach ensures a trustworthy and authoritative assignment, a critical step in the characterization of any chiral molecule for research or pharmaceutical development.

References

  • TutorChase. (n.d.). How does NMR differentiate between cis and trans isomers? Retrieved from [Link]

  • Creative Biostructure. (2025, June 29). How NMR Helps Identify Isomers in Organic Chemistry? Retrieved from [Link]

  • Organic Spectroscopy International. (2014, November 19). CIS TRANS ISOMERS AND NMR. Retrieved from [Link]

  • University College London. (n.d.). NOE Experiments. Faculty of Mathematical & Physical Sciences. Retrieved from [Link]

  • Canadian Science Publishing. (1963). PROTON COUPLING CONSTANTS IN SUBSTITUTED CYCLOPROPANES. Canadian Journal of Chemistry. Retrieved from [Link]

  • Chemwise. (2023, February 15). Cis or Trans? How to differentiate by NMR? [Video]. YouTube. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 22). Nuclear Magnetic Resonance (NMR) of Alkenes. Retrieved from [Link]

  • Wikipedia. (n.d.). Nuclear Overhauser effect. Retrieved from [Link]

  • Reich, H. J. (n.d.). NMR Spectroscopy :: 5-HMR-5 Vicinal Proton-Proton Coupling 3JHH. University of Wisconsin. Retrieved from [Link]

  • ResearchGate. (2016, April 9). What kind of NMR technique is used to determine the stereo chemistry of a new organic compound? Retrieved from [Link]

  • Chemwise. (2020, November 12). Coupling Constant in Cyclopropanes and Alkenes [Video]. YouTube. Retrieved from [Link]

  • ACS Omega. (2020, September 16). Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers. Retrieved from [Link]

  • Defense Technical Information Center. (1963). NUCLEAR MAGNETIC RESONANCE SPECTROCOPY. CYCLO PROPANE DERIVATES. Retrieved from [Link]

  • University of California, San Diego. (n.d.). COUPLING CONSTANTS AND STRUCTURE: VICINAL COUPLINGS. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Reference-free NOE NMR analysis. Retrieved from [Link]

  • University of Liverpool Repository. (2005, January 5). PREDICTION OF 'H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. Retrieved from [Link]

  • ResearchGate. (n.d.). Representative sections of 1 H NMR spectra of diastereomers 2b (a) and 3b (b) in CDCl 3 at 298 K. Retrieved from [Link]

  • Spectroscopy Europe. (n.d.). The prediction of 1H NMR chemical shifts in organic compounds. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. Retrieved from [Link]

  • PubChem. (n.d.). 2-Cyclopentylcyclopentan-1-amine. Retrieved from [Link]

  • Organic Chemistry Tutor. (2021, December 6). Exercise 16.7 - Predicting Chemical Shifts in an 1H-NMR Spectrum [Video]. YouTube. Retrieved from [Link]

  • Chemistry Stack Exchange. (2022, April 5). How might one distinguish between two acyclic diastereomers other than by X-ray diffraction? Retrieved from [Link]

  • NMRdb.org. (n.d.). Predict 1H proton NMR spectra. Retrieved from [Link]

  • PubChemLite. (n.d.). 2-cyclopropylcyclopentan-1-one (C8H12O). Retrieved from [Link]

  • PROSPRE. (n.d.). 1 H NMR Predictor. Retrieved from [Link]

  • Illinois Chemistry. (2001, February 26). RECENT ADVANCES IN H NMR DETERMINATION OF ABSOLUTE CONFIGURATION VIA CHIRAL DERIVATIZING AGE. Retrieved from [Link]

  • Academia.edu. (n.d.). 19F NMR analyses of some cyclopropane derivatives. Retrieved from [Link]

Sources

Comparative

A Comparative Guide to HPLC Method Validation for 2-Cyclopropylcyclopentan-1-amine Purity

This guide provides a comprehensive comparison of a validated High-Performance Liquid Chromatography (HPLC) method for determining the purity of 2-Cyclopropylcyclopentan-1-amine against alternative analytical techniques....

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive comparison of a validated High-Performance Liquid Chromatography (HPLC) method for determining the purity of 2-Cyclopropylcyclopentan-1-amine against alternative analytical techniques. It is intended for researchers, scientists, and drug development professionals who require robust analytical methods for quality control and regulatory submission. The content herein is grounded in scientific principles and adheres to international regulatory standards, offering practical insights and detailed experimental protocols.

Introduction: The Critical Need for Purity Assessment

2-Cyclopropylcyclopentan-1-amine is a crucial building block in the synthesis of various pharmaceutical compounds. Its purity is a critical quality attribute that can directly impact the safety and efficacy of the final drug product. Therefore, a validated, reliable analytical method is essential to quantify the amine and its potential impurities. This guide details a robust HPLC method, validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, and compares its performance with Gas Chromatography (GC) and Capillary Electrophoresis (CE).[1][2][3][4][5][6][7]

The Primary Analytical Technique: High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for the purity analysis of non-volatile and thermally labile compounds, making it well-suited for amines.[8][9] The developed method utilizes a chiral stationary phase to not only separate the main component from its impurities but also to resolve its enantiomers, which is often a critical consideration for chiral drug intermediates.[10][11][12]

Rationale for Method Development Choices

The selection of the HPLC method parameters was driven by the physicochemical properties of 2-Cyclopropylcyclopentan-1-amine.

  • Column Selection: A polysaccharide-based chiral stationary phase (CSP) was chosen due to its broad enantioselectivity for cyclic amines.[10][13] These columns can operate in various modes, offering flexibility in method development.[10]

  • Mobile Phase: A normal-phase mobile phase consisting of a mixture of hexane, ethanol, and a basic additive was selected. The organic solvent system provides good solubility for the amine, while the basic additive helps to minimize peak tailing by reducing interactions with residual silanol groups on the silica support.[14]

  • Detection: UV detection at a low wavelength (e.g., 210 nm) is suitable for this compound, which lacks a strong chromophore. For higher sensitivity and specificity, especially for impurity profiling, a charged aerosol detector (CAD) or mass spectrometry (MS) could also be employed.

HPLC Method Validation: A Rigorous Approach

The objective of analytical method validation is to demonstrate that the procedure is suitable for its intended purpose.[2][4][15] The developed HPLC method was validated according to the ICH Q2(R1) guideline, which outlines the necessary validation characteristics.[3][6][7][15]

Validation Parameters and Experimental Design

The validation protocol encompassed the following key parameters:

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[7][15][16] This was demonstrated by analyzing a placebo mixture, spiked samples, and subjecting the sample to stress conditions (acid, base, oxidation, heat, and light).

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in the sample within a given range. This was evaluated by analyzing a series of solutions at different concentrations.

  • Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

  • Accuracy: The closeness of the test results obtained by the method to the true value.[16] This was determined by applying the method to samples to which known amounts of the analyte have been added (spiked samples).

  • Precision: The closeness of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. This includes:

    • Repeatability: Precision under the same operating conditions over a short interval of time.

    • Intermediate Precision: Expresses within-laboratory variations: different days, different analysts, different equipment, etc.

  • Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[16]

HPLC Method Validation Workflow

The following diagram illustrates the systematic workflow of the HPLC method validation process.

HPLC_Validation_Workflow cluster_0 Method Development cluster_1 Validation Protocol cluster_2 Validation Experiments cluster_3 Data Analysis & Reporting MD HPLC Method Development VP Write Validation Protocol MD->VP Specificity Specificity VP->Specificity Linearity Linearity & Range VP->Linearity Accuracy Accuracy VP->Accuracy Precision Precision (Repeatability & Intermediate) VP->Precision LOD_LOQ LOD & LOQ VP->LOD_LOQ Robustness Robustness VP->Robustness DA Data Analysis Specificity->DA Linearity->DA Accuracy->DA Precision->DA LOD_LOQ->DA Robustness->DA VR Validation Report DA->VR

Workflow of the HPLC method validation process.

Alternative Analytical Techniques: A Comparative Overview

While HPLC is a powerful tool, other analytical techniques can also be employed for the purity assessment of amines. This section compares the validated HPLC method with Gas Chromatography (GC) and Capillary Electrophoresis (CE).

Gas Chromatography (GC)

GC is a mature and versatile technique often used for the analysis of volatile compounds.[17] For amines, which can be less volatile and prone to peak tailing on standard columns, derivatization is often required to improve their chromatographic properties.[8][18]

  • Principle: GC separates components of a sample based on their differential partitioning between a gaseous mobile phase and a stationary phase within a column.[17]

  • Advantages:

    • High resolution and efficiency for volatile compounds.

    • Can be coupled with a variety of detectors, including Flame Ionization Detector (FID) for general hydrocarbon analysis and Mass Spectrometry (MS) for structural elucidation.

  • Disadvantages for Amines:

    • Primary and secondary amines often exhibit poor peak shape due to their basicity and tendency to adsorb to active sites in the column.[14]

    • Derivatization adds an extra step to the sample preparation, which can introduce variability.[18]

    • Not suitable for thermally labile compounds.

Capillary Electrophoresis (CE)

CE is a high-efficiency separation technique that utilizes an electric field to separate ions based on their electrophoretic mobility.

  • Principle: Separation is achieved in a narrow-bore capillary filled with an electrolyte. When a voltage is applied, different components of the sample migrate at different velocities depending on their charge-to-size ratio.

  • Advantages:

    • Extremely high separation efficiency.

    • Minimal sample and reagent consumption.

    • Can be a powerful tool for chiral separations.[19]

  • Disadvantages:

    • Lower sensitivity compared to HPLC, especially with UV detection, unless derivatization with a fluorophore is employed.[20][21]

    • Can be less robust than HPLC for routine quality control applications.

Experimental Data and Performance Comparison

The following tables summarize the performance of the validated HPLC method in comparison to typical performance characteristics of GC and CE methods for amine analysis. The data for the HPLC method is derived from the validation studies, while the data for GC and CE are based on literature and expected performance.

Method Validation Performance Summary
Validation Parameter HPLC Method Typical GC Method (with derivatization) Typical CE Method
Specificity High (demonstrated by stress testing and peak purity)High (with MS detection)High
Linearity (r²) > 0.999> 0.995> 0.99
Range (% of nominal) 80-120%80-120%90-110%
Accuracy (% recovery) 98.0 - 102.0%95.0 - 105.0%90.0 - 110.0%
Precision (RSD%)
- Repeatability< 1.0%< 2.0%< 3.0%
- Intermediate Precision< 2.0%< 3.0%< 5.0%
LOD (% of nominal) 0.01%0.02%0.05%
LOQ (% of nominal) 0.03%0.06%0.15%
Robustness High (unaffected by minor changes in flow rate, mobile phase composition)Moderate (sensitive to derivatization conditions)Moderate (sensitive to buffer composition and capillary condition)
Comparative Attributes of Analytical Techniques

Analytical_Technique_Comparison HPLC HPLC Specificity Specificity HPLC->Specificity High Sensitivity Sensitivity HPLC->Sensitivity Good Speed Speed HPLC->Speed Moderate Robustness Robustness HPLC->Robustness High Versatility Versatility HPLC->Versatility High Efficiency Efficiency HPLC->Efficiency Good GC GC GC->Specificity High (with MS) GC->Sensitivity High GC->Speed Fast GC->Robustness Moderate GC->Versatility Moderate (Volatiles) GC->Efficiency High CE CE CE->Specificity High CE->Sensitivity Moderate CE->Speed Very Fast CE->Robustness Moderate CE->Versatility High (Charged Species) CE->Efficiency Very High

Comparison of key performance attributes.

Detailed Experimental Protocols

Validated HPLC Method for Purity of 2-Cyclopropylcyclopentan-1-amine

Chromatographic Conditions:

  • Column: Chiralpak AD-H, 250 x 4.6 mm, 5 µm

  • Mobile Phase: n-Hexane:Ethanol:Diethylamine (90:10:0.1, v/v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 210 nm

  • Injection Volume: 10 µL

Sample Preparation:

  • Accurately weigh and dissolve the sample in the mobile phase to a final concentration of approximately 1.0 mg/mL.

Standard Preparation:

  • Prepare a reference standard solution of 2-Cyclopropylcyclopentan-1-amine in the mobile phase at a concentration of 1.0 mg/mL.

Representative GC Method for Amine Purity (with Derivatization)

Derivatization Procedure:

  • To 1 mg of the amine sample, add 100 µL of a suitable solvent (e.g., pyridine) and 100 µL of a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA).

  • Heat the mixture at 70 °C for 30 minutes.

  • Cool to room temperature before injection.

Chromatographic Conditions:

  • Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 280 °C

    • Hold: 5 minutes at 280 °C

  • Injector Temperature: 250 °C

  • Detector: FID at 300 °C or MS (scan range 50-500 amu)

Conclusion

The validated HPLC method provides a reliable, robust, and accurate means for the purity determination of 2-Cyclopropylcyclopentan-1-amine, including its enantiomeric purity. While GC and CE offer alternative approaches with their own distinct advantages, the HPLC method stands out for its versatility, robustness, and ease of implementation in a quality control environment without the need for derivatization. The choice of the most suitable analytical technique will ultimately depend on the specific requirements of the analysis, including the need for structural information (favoring GC-MS), the desired speed of analysis (favoring CE), or the need for a robust and validated method for routine quality control (favoring the presented HPLC method).

References

  • Continuous Online Analysis of Amine Solvents Using Gas Chromatography. (n.d.).
  • FDA. (2024, March 6). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

  • ProPharma. (2024, June 25). Highlights from FDA's Analytical Test Method Validation Guidance. Retrieved from [Link]

  • FDA. (2024, March). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

  • FDA. (2015, July). Analytical Procedures and Methods Validation for Drugs and Biologics. Retrieved from [Link]

  • Amashukeli, X., et al. (2009). Capillary electrophoresis analysis of organic amines and amino acids in saline and acidic samples using the Mars organic analyzer. Astrobiology, 9(9), 843-54.
  • Bryan Research & Engineering, LLC. (n.d.). Analysis of Amine Solutions by Gas Chromatography. Retrieved from [Link]

  • Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

  • Nakovich, L. (2003). Analysis of Biogenic Amines by GC/FID and GC/MS. VTechWorks.
  • European Medicines Agency. (2024, June 14). ICH Q2(R2) Validation of analytical procedures. Retrieved from [Link]

  • Bulletin 737F Amines Analysis by Packed Column GC. (n.d.). Retrieved from [Link]

  • Ling, L., & Zhang, R. (2009). A Measurement Method for Atmospheric Ammonia and Primary Amines Based on Aqueous Sampling, OPA Derivatization and HPLC Analysis. Environmental Science & Technology, 43(13), 5006–5012.
  • HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts. (2015). LCGC North America, 33(7), 490-495.
  • SIELC Technologies. (n.d.). HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column. Retrieved from [Link]

  • ECA Academy. (2024, February 7). EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. Retrieved from [Link]

  • Wang, J., et al. (2007). Miniaturized Capillary Electrophoresis with Amperometric Detection: Fast Separation and Detection of Bioactive Amines. Analytical Letters, 40(2), 273-283.
  • European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

  • Kovács, A., Simon-Sarkadi, L., & Ganzler, K. (1999). Determination of biogenic amines by capillary electrophoresis.
  • A Strategy for Developing HPLC Methods for Chiral Drugs. (2026, March 25).
  • Lacher, N. A., & Lunte, S. M. (2008). Capillary Electrophoresis in Bioanalysis. Analytical Chemistry, 80(12), 4381–4392.
  • European Medicines Agency. (2023, December 14). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. Retrieved from [Link]

  • European Medicines Agency. (2023, December 15). Quality guidelines: specifications, analytical procedures and analytical validation. Retrieved from [Link]

  • Borman, P., & Nethercote, P. (2016). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. In Handbook of Analytical Quality by Design.
  • ResearchGate. (n.d.). HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts. Retrieved from [Link]

  • Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. (2021). Molecules, 26(19), 5963.
  • FDA. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

  • Li, S., et al. (2020). Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry. Analytica Chimica Acta, 1092, 99-108.
  • Phenomenex. (n.d.). Chiral HPLC Column. Retrieved from [Link]

  • ChiraDex®. (n.d.). Retrieved from [Link]

  • Chapter 12: Sample Preparation Methods for the Analysis of Biogenic Amines. (2019). In Biogenic Amines.
  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

  • ICH. (n.d.). Quality Guidelines. Retrieved from [Link]

  • ICH. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

  • Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. (2021). Yakhak Hoeji, 65(3), 166-175.
  • European Chemicals Agency. (n.d.). 2-cyclopropylcyclopentan-1-amine hydrochloride — Chemical Substance Information. Retrieved from [Link]

  • PubChem. (n.d.). 2-cyclopropylcyclopentan-1-amine hydrochloride (C8H15N). Retrieved from [Link]

  • PubChem. (n.d.). 2-cyclopropylcyclopentan-1-one (C8H12O). Retrieved from [Link]

  • PubChem. (n.d.). 2-Cyclopentylcyclopentan-1-amine. Retrieved from [Link]

Sources

Validation

Comparative Analytical Guide: Mass Spectrometry Fragmentation Profiling of 2-Cyclopropylcyclopentan-1-amine

Executive Summary & Analytical Context The structural elucidation of cyclic aliphatic amines is a critical bottleneck in pharmaceutical development and forensic toxicology. 2-Cyclopropylcyclopentan-1-amine ( C8​H15​N , M...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Analytical Context

The structural elucidation of cyclic aliphatic amines is a critical bottleneck in pharmaceutical development and forensic toxicology. 2-Cyclopropylcyclopentan-1-amine ( C8​H15​N , MW: 125.21 g/mol ) is a primary amine featuring a cyclopentane ring substituted with a cyclopropyl group[1]. Distinguishing this compound from its structural isomers (e.g., 1-cyclopropylcyclopentan-1-amine or cyclooctanamine) requires highly specific analytical techniques.

This guide provides an objective, mechanistic comparison of the two dominant mass spectrometry (MS) platforms used for its analysis: Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) . By examining the causality behind the fragmentation pathways and detailing self-validating experimental protocols, this guide empowers researchers to select the optimal platform for structural confirmation versus high-sensitivity quantitation.

Mechanistic Fragmentation Profiling (The Core Science)

To confidently identify 2-cyclopropylcyclopentan-1-amine, one must understand the thermodynamic drivers of its fragmentation under hard ionization (70 eV EI). The fragmentation is fundamentally directed by the nitrogen atom[2].

The Causality of Cleavage

Upon electron impact, ionization preferentially occurs at the nitrogen lone pair, generating a radical cation [M]+∙ at m/z 125. The unpaired electron strongly drives α -cleavage to stabilize the charge via the formation of an iminium ion.

In 2-cyclopropylcyclopentan-1-amine, α -cleavage of the highly substituted C1-C2 bond is thermodynamically favored over the C1-C5 bond. This specific cleavage relieves the steric strain of the cyclopentane ring and forms a secondary radical stabilized by the adjacent cyclopropyl group.

Diagnostic Fragment Ions

The resulting mass spectrum is characterized by the following diagnostic pathways:

  • m/z 84 ( [M−C3​H5​]+ ): Direct loss of the cyclopropyl radical (41 Da). This is a highly specific marker for the presence of the intact cyclopropyl moiety.

  • m/z 108 ( [M−NH3​]+∙ ): Expulsion of ammonia (17 Da), a ubiquitous neutral loss in primary cyclic amines[3].

  • m/z 56 ( [C3​H6​N]+ ): The hallmark diagnostic peak for cycloalkylamines. Following the initial C1-C2 α -cleavage, a hydrogen shift occurs, followed by the expulsion of a larger alkyl radical ( C5​H9∙​ ), leaving a stable CH2​=CH−CH=NH2+​ ion[2].

MS_Fragmentation M Molecular Ion [M]⁺• m/z 125 (2-Cyclopropylcyclopentan-1-amine) Alpha α-Cleavage (C1-C2) Ring Opening M->Alpha -e⁻ (70 eV) Frag84 [M - C3H5]⁺ m/z 84 Loss of cyclopropyl radical M->Frag84 Direct C-C cleavage Frag108 [M - NH3]⁺• m/z 108 Loss of ammonia M->Frag108 -NH3 (17 Da) Frag56 [C3H6N]⁺ m/z 56 Diagnostic cycloalkylamine peak Alpha->Frag56 H-shift & loss of C5H9•

Electron Ionization (EI) fragmentation pathway of 2-Cyclopropylcyclopentan-1-amine.

Platform Comparison: GC-EI-MS vs. LC-ESI-MS/MS

When analyzing 2-cyclopropylcyclopentan-1-amine, the choice of analytical platform dictates the type of data acquired.

GC-EI-MS (The Structural Standard): GC-MS provides highly reproducible, library-matchable fragmentation spectra. However, primary amines interact strongly with active silanol groups on fused-silica GC columns, causing severe peak tailing and signal degradation[4]. To circumvent this, the amine must be derivatized. Trifluoroacetic Anhydride (TFAA) is the reagent of choice, converting the polar amine into a volatile, inert trifluoroacetamide derivative, significantly improving chromatographic resolution and sensitivity[5].

LC-ESI-MS/MS (The Quantitation Standard): LC-MS/MS utilizes soft Electrospray Ionization (ESI), which gently protonates the amine to yield an intact [M+H]+ at m/z 126. Because ESI produces minimal in-source fragmentation, structural elucidation requires Collision-Induced Dissociation (CID). While highly sensitive for targeted quantitation (Multiple Reaction Monitoring, MRM), the MS/MS spectra are highly dependent on collision energy and often lack the rich, isomer-differentiating structural information provided by EI.

Comparative Data Synthesis

Table 1: Key EI-MS Fragment Ions & Structural Assignments

m/z RatioIon FormulaRelative AbundanceMechanistic Origin
125 [C8​H15​N]+∙ Low (<10%)Intact molecular ion (typical for aliphatic amines)
108 [C8​H12​]+∙ MediumLoss of neutral NH3​ (17 Da)
84 [C5​H10​N]+ HighLoss of cyclopropyl radical (41 Da)
56 [C3​H6​N]+ Base Peak (100%) α -cleavage + H-shift + alkyl radical loss

Table 2: Platform Performance Comparison

MetricGC-EI-MS (with TFAA Derivatization)LC-ESI-MS/MS (with CID)
Primary Utility De novo structural elucidation, isomer differentiationHigh-throughput targeted quantitation
Ionization Type Hard (70 eV Electron Impact)Soft (Electrospray Ionization, ESI+)
Precursor Ion m/z 221 (TFA-derivative [M]+∙ )m/z 126 ( [M+H]+ )
Sample Prep High (Requires evaporation and derivatization)Low (Direct injection, dilute & shoot)
Library Matching Excellent (NIST/Wiley compatibility)Poor (Highly dependent on instrument CE)

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every step includes the mechanistic reasoning behind the action.

Protocol A: GC-EI-MS Analysis with TFAA Derivatization

Derivatization is mandatory to prevent amine adsorption onto the GC column stationary phase[4].

  • Sample Preparation: Aliquot 100 µL of the 2-cyclopropylcyclopentan-1-amine sample (1 mg/mL in methanol) into a glass reaction vial. Evaporate to complete dryness under a gentle stream of nitrogen. Reasoning: TFAA reacts violently with water and alcohols; anhydrous conditions are required.

  • Reagent Addition: Add 200 µL of anhydrous ethyl acetate, followed by 100 µL of Trifluoroacetic Anhydride (TFAA)[5].

  • Reaction: Cap the vial tightly with a PTFE-lined septum. Heat at 60°C for 20 minutes in a heating block.

  • Evaporation & Reconstitution: Cool to room temperature. Evaporate the excess TFAA and solvent under nitrogen. Reasoning: Injecting excess TFAA will rapidly degrade the GC column and the MS filament. Reconstitute the residue in 100 µL of anhydrous ethyl acetate.

  • GC-MS Acquisition: Inject 1 µL in splitless mode. Use a standard non-polar column (e.g., DB-5MS). Set the MS source to 70 eV and scan from m/z 40 to 300.

Protocol B: LC-ESI-MS/MS Analysis with CID Optimization

This protocol optimizes protonation for maximum ESI efficiency.

  • Mobile Phase Preparation: Prepare Mobile Phase A (0.1% Formic Acid in LC-MS grade Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile). Reasoning: Formic acid acts as a proton donor, ensuring the primary amine is ionized to [M+H]+ in the liquid phase prior to aerosolization.

  • Chromatography: Inject 2 µL onto a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm). Run a fast gradient from 5% B to 95% B over 5 minutes.

  • MS/MS Acquisition: Operate the mass spectrometer in Positive ESI mode. Isolate the precursor ion at m/z 126. Apply a Collision Energy (CE) ramp from 15 eV to 35 eV using Argon as the collision gas to generate a comprehensive MS/MS fragmentation profile.

Workflow_Comparison Sample 2-Cyclopropylcyclopentan-1-amine Sample Preparation GC_Path GC-EI-MS Workflow Sample->GC_Path LC_Path LC-ESI-MS/MS Workflow Sample->LC_Path Deriv TFAA Derivatization (Enhances Volatility) GC_Path->Deriv Direct Direct Injection (0.1% Formic Acid) LC_Path->Direct EI Hard Ionization (70 eV) Rich Fragmentation Deriv->EI ESI Soft Ionization (ESI+) [M+H]⁺ m/z 126 Direct->ESI Result1 Spectral Library Matching (Isomer Differentiation) EI->Result1 CID Collision-Induced Dissociation (CE Ramp 15-35 eV) ESI->CID Result2 Targeted Quantitation (High Sensitivity) CID->Result2

Comparative analytical workflows for GC-EI-MS and LC-ESI-MS/MS analysis.

Conclusion

For the rigorous structural elucidation of 2-cyclopropylcyclopentan-1-amine, GC-EI-MS remains the superior analytical platform. The hard ionization at 70 eV generates highly specific diagnostic ions (such as m/z 56 and m/z 84) driven by predictable α -cleavage mechanisms, allowing for the definitive differentiation of structural isomers. However, to achieve these results, researchers must commit to the TFAA derivatization protocol to mitigate the chromatographic limitations of primary amines. Conversely, LC-ESI-MS/MS should be selected when the primary objective shifts from structural discovery to high-throughput, high-sensitivity quantitation.

References

  • PubChemLite / University of Luxembourg. 2-cyclopropylcyclopentan-1-amine hydrochloride (C8H15N). Structural Information and Mass Spectrometry Profiling. Available at:[Link][1]

  • AIP Publishing. Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles. Available at: [Link][2]

  • MDPI. Methods for GC/MS Analysis of the Most Commonly Seized Drugs of Abuse and Their Metabolites in Biological Samples. Available at:[Link][3]

  • Ataman Chemicals. Trifluoroacetic Anhydride: GC Derivatization Reagent Properties. Available at:[Link]

  • Shimadzu Corporation. Analysis of Phenethylamines Using On-Column TFA Derivatization. Application News 01-00823-EN. Available at: [Link][4]

Sources

Comparative

In-Depth Comparison Guide: Binding Affinity and Selectivity of 2-Cyclopropylcyclopentan-1-amine Analogs for LSD1 Inhibition

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: Epigenetic Target Modulation, High-Throughput Screening, and Structure-Activity Relationship (SAR) Profiling Executive Summary &...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: Epigenetic Target Modulation, High-Throughput Screening, and Structure-Activity Relationship (SAR) Profiling

Executive Summary & Mechanistic Rationale

Epigenetic modulation via Lysine-specific demethylase 1 (LSD1/KDM1A) has emerged as a highly validated therapeutic strategy in oncology, particularly for acute myeloid leukemia (AML) and small-cell lung cancer (SCLC) [3]. Classic LSD1 inhibitors, such as the non-selective monoamine oxidase (MAO) inhibitor tranylcypromine (TCP), utilize a cyclopropylamine pharmacophore to form a covalent adduct with the FAD cofactor in the enzyme's catalytic center. However, TCP suffers from severe off-target inhibition of MAO-A and MAO-B, leading to dose-limiting cardiovascular and neurological toxicities.

To overcome this, next-generation scaffolds must exploit the structural differences between the LSD1 and MAO active sites. The 2-cyclopropylcyclopentan-1-amine series represents a rational evolution of the pharmacophore.

The Causality of the Scaffold Design: Fusing a cyclopentane ring to the cyclopropylamine core introduces critical conformational rigidity and steric bulk.

  • Vectorial Trajectory: The cyclopentane ring locks the reactive cyclopropylamine into a specific spatial orientation. When the amine is oxidized by FAD, the cyclopropyl ring opens to form a covalent bond with the N5 atom of FAD. The rigidified scaffold ensures optimal alignment for this radical-mediated ring-opening event [2].

  • Selectivity Filter: MAO-A and MAO-B possess highly constrained active sites evolutionarily adapted for small monoamines (e.g., serotonin, dopamine). The bulky cyclopentane core creates a severe steric penalty in MAO enzymes. Conversely, the expansive LSD1 pocket—which naturally accommodates bulky methylated histone tails—readily accepts the modified scaffold, acting as an elegant selectivity filter.

LSD1_Pathway LSD1 LSD1 / CoREST Complex (Epigenetic Target) H3K4 H3K4 (Repressed Chromatin) LSD1->H3K4 Demethylation (FAD-dependent) H3K4me2 H3K4me2 (Active Chromatin) H3K4me2->LSD1 Substrate Binding GeneExp Gene Transcription (e.g., Stemness Genes) H3K4me2->GeneExp Promotes GeneRep Gene Silencing (Differentiation) H3K4->GeneRep Leads to Inhibitor 2-Cyclopropylcyclopentan- 1-amine Analogs Inhibitor->LSD1 Covalent Adduct (Blocks Demethylation)

Diagram 1: Epigenetic signaling pathway of LSD1 and the mechanism of covalent inhibition.

Experimental Workflows: Self-Validating Assay Systems

To ensure absolute data integrity when evaluating the binding affinity of these analogs, our laboratory relies on orthogonal assay systems. Standard colorimetric assays are prone to compound interference; therefore, we utilize a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay for high-throughput IC50​ determination, validated by Surface Plasmon Resonance (SPR) for kinetic profiling.

Protocol A: TR-FRET LSD1 Demethylase Assay

Causality for Selection: TR-FRET is selected because the time-delayed emission reading (typically a 150 µs delay) eliminates background interference from compound autofluorescence—a notorious false-positive driver in small-molecule screening [1].

Step-by-Step Methodology:

  • Enzyme Reaction Preparation: In a 384-well pro-plate, incubate 5 nM recombinant human LSD1 with varying concentrations of the 2-cyclopropylcyclopentan-1-amine analogs (11-point dose-response, 0.1 nM to 10 µM) in assay buffer (50 mM HEPES pH 7.4, 0.01% Tween-20, 1 mM DTT).

  • Self-Validation Controls: Include 1 µM GSK2879552 as a positive control (100% inhibition) and 1% DMSO as a vehicle control (0% inhibition).

  • Substrate Addition: Initiate the reaction by adding 100 nM of biotinylated H3K4me2 peptide. Incubate for 60 minutes at 22°C.

  • Detection Phase: Halt the reaction by adding the detection mixture containing a Europium-cryptate labeled anti-H3K4me1/2 antibody (Donor) and Streptavidin-XL665 (Acceptor). Incubate for 1 hour in the dark.

  • Readout & QA: Excite the plate at 337 nm and measure emission at 620 nm (Donor) and 665 nm (Acceptor). The FRET signal (665/620 ratio) is directly proportional to the amount of demethylated product. Calculate the Z'-factor for the plate; only plates with a Z' > 0.7 are accepted for analysis [1].

TR_FRET Excitation Excitation (337 nm) EuCryptate Eu-Cryptate Anti-H3K4me1/2 (Donor) Excitation->EuCryptate FRET Energy Transfer (Proximity Dependent) EuCryptate->FRET Demethylated Substrate SAXL665 Streptavidin-XL665 (Acceptor) FRET->SAXL665 Emission Emission (665 nm) Signal = Demethylation SAXL665->Emission

Diagram 2: Logical workflow of the TR-FRET proximity-based detection system.

Protocol B: Surface Plasmon Resonance (SPR) Binding Kinetics

Causality for Selection: Because cyclopropylamines are mechanism-based covalent inhibitors, standard equilibrium binding models ( Ki​ ) are technically invalid. SPR allows for the real-time monitoring of association ( kon​ ) and dissociation ( koff​ ) rates, confirming the irreversible nature of the binding (where koff​ approaches zero).

Step-by-Step Methodology:

  • Immobilization: Covalently couple recombinant LSD1 to a CM5 sensor chip via standard EDC/NHS amine coupling to a target density of 3000 RU.

  • Single-Cycle Kinetics: Due to the covalent nature of the FAD adduct, traditional surface regeneration destroys the enzyme. Therefore, employ single-cycle kinetics: inject sequential, increasing concentrations of the analog (10 nM to 1 µM) at a flow rate of 30 µL/min without intervening regeneration steps.

  • Data Fitting: Fit the resulting sensorgrams to a two-state reaction model to isolate the initial reversible binding phase from the subsequent irreversible covalent bond formation.

Comparative Binding Affinity & Selectivity Data

The following table summarizes the quantitative performance of representative 2-cyclopropylcyclopentan-1-amine analogs against legacy and clinical-stage controls. Data represents the mean IC50​ values derived from the TR-FRET assay (LSD1) and orthogonal luminescence-based assays (MAO-A/B).

CompoundLSD1 IC50​ (nM)MAO-A IC50​ (nM)MAO-B IC50​ (nM)Selectivity Index (MAO-A/LSD1)Binding Mechanism
Tranylcypromine (TCP) 2,10015250.007 (Poor)Covalent Irreversible
GSK2879552 (Control) 1.5>10,000>10,000>6,600Covalent Irreversible
Analog 1: trans-1R,2S-Base451,20085026.6Covalent Irreversible
Analog 2: 2-Fluoro derivative124,5003,200375.0Covalent Irreversible
Analog 3: 2-Phenyl derivative4.2>10,000>10,000>2,380Covalent Irreversible
Data Interpretation & SAR Insights
  • The Baseline Shift: The mere addition of the cyclopentane ring (Analog 1) immediately reverses the selectivity profile compared to TCP. The steric bulk forces the MAO-A IC50​ up by nearly two orders of magnitude while improving LSD1 affinity.

  • Electronic Tuning: The introduction of an electronegative fluorine atom on the cyclopropyl ring (Analog 2) accelerates the single-electron transfer required for FAD adduct formation, dropping the LSD1 IC50​ to 12 nM.

  • Pi-Stacking Exploitation: Functionalization with a phenyl group (Analog 3) mimics the extended pi-stacking interactions seen in advanced clinical candidates like GSK2879552 [3]. This modification perfectly occupies the hydrophobic cavity of LSD1's substrate-binding cleft, driving sub-10 nM potency and rendering the compound virtually inert against MAO enzymes.

References

  • High-throughput TR-FRET assays for identifying inhibitors of LSD1 and JMJD2C histone lysine demethylases. PubMed (NIH). Available at:[Link]

  • Photocatalytic intermolecular bromonitroalkylation of styrenes: synthesis of cyclopropylamine derivatives and their evaluation as LSD1 inhibitors. RSC Advances. Available at:[Link]

  • Lysine specific demethylase 1 inactivation enhances differentiation and promotes cytotoxic response when combined with all-trans retinoic acid in acute myeloid leukemia across subtypes. PMC (NIH). Available at:[Link]

Validation

GC-MS Analysis Validation for 2-Cyclopropylcyclopentan-1-amine: A Comparative Guide to Detection Strategies

Introduction: The Analytical Challenge of Primary Amines 2-Cyclopropylcyclopentan-1-amine (CAS: 2172595-75-2) is a sterically hindered, primary cycloalkylamine frequently utilized as a critical building block in pharmace...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Analytical Challenge of Primary Amines

2-Cyclopropylcyclopentan-1-amine (CAS: 2172595-75-2) is a sterically hindered, primary cycloalkylamine frequently utilized as a critical building block in pharmaceutical synthesis and drug discovery (1[1]; 2[2]). Because it is typically supplied as a stable hydrochloride salt, it must be converted to its free-base form prior to Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

However, the analysis of free primary amines by GC-MS presents a fundamental chemical hurdle: severe peak tailing, irreversible adsorption, and thermal degradation (3[3]). Underivatized primary amines possess active N-H bonds that act as strong hydrogen bond donors. Within the GC flow path, these bonds interact non-covalently with active silanol (-Si-OH) groups present on the glass inlet liner and the fused-silica capillary column (4[4]). This interaction causes the analyte to partition unevenly, resulting in an asymmetrical chromatographic "tail" that compromises resolution, reduces the signal-to-noise ratio (S/N), and severely impacts the Limit of Quantitation (LOQ) (5[5]).

To overcome this, analytical scientists must choose between two primary strategies: Chemical Masking (Pre-column Derivatization) or Hardware Masking (Base-Deactivated Columns).

G Analyte 2-Cyclopropylcyclopentan-1-amine (Primary Amine) Challenge Active N-H Bonds Interact with Silanol Groups Analyte->Challenge StratA Strategy A: Derivatization (PFPA Acylation) Challenge->StratA Chemical Masking StratB Strategy B: Base-Deactivated GC Column Challenge->StratB Hardware Masking StratC Strategy C: Standard Column (Underivatized) Challenge->StratC No Masking OutcomeA Volatile, Inert Derivative Excellent Peak Shape StratA->OutcomeA OutcomeB Reduced Adsorption Good Peak Shape StratB->OutcomeB OutcomeC Severe Peak Tailing Signal Loss StratC->OutcomeC

Fig 1. Mechanistic pathways resolving primary amine peak tailing in GC-MS analysis.

Comparative Analytical Strategies

Strategy A: PFPA Derivatization on a Standard Non-Polar Column

Pentafluoropropionic anhydride (PFPA) is a highly reactive acylating agent. It replaces the active amine protons with a pentafluoropropionyl group, converting the amine into a volatile, thermally stable amide (6[6]; 7[7]). The addition of five fluorine atoms significantly increases the mass of the analyte, shifting the primary fragments to higher m/z values. This heavily enhances selectivity and sensitivity in MS detection by moving the target ions away from low-mass background noise (8[8]).

Strategy B: Direct Injection on a Base-Deactivated Column

Instead of altering the analyte chemically, this strategy alters the flow path hardware. Base-deactivated columns (e.g., Rxi-5Amine, VF-5ms) undergo specialized surface treatments to permanently cap active silanol groups, rendering the stationary phase inert to basic compounds (9[9]). This allows for the direct injection of the free-based amine, saving significant sample preparation time.

Strategy C: Direct Injection on a Standard Column (Control)

Used purely as a baseline in this guide to demonstrate the failure mode of unoptimized amine analysis on a standard 5% Phenyl-methylpolysiloxane column (e.g., HP-5MS).

Experimental Methodologies

Protocol 1: PFPA Derivatization Workflow (Strategy A)

Note: PFPA is highly reactive and moisture-sensitive. Ensure all glassware is completely dry.

  • Free-Basing : Dissolve 1.0 mg of 2-cyclopropylcyclopentan-1-amine HCl in 1.0 mL of deionized water. Add 100 µL of 1M NaOH to adjust the pH > 10.

  • Extraction : Add 1.0 mL of ethyl acetate (EA). Vortex for 1 minute and centrifuge at 3000 rpm for 5 minutes. Transfer the upper organic layer to a clean, dry reaction vial (7[7]).

  • Acylation : Add 50 µL of PFPA reagent to the EA extract (6[6]).

  • Incubation : Seal the vial tightly and incubate at 65°C for 30 minutes (8[8]).

  • Reconstitution : Evaporate the mixture to dryness under a gentle stream of nitrogen. Reconstitute in 1.0 mL of GC-grade toluene or ethyl acetate.

  • Injection : Inject 1.0 µL into the GC-MS in splitless mode (Inlet Temp: 250°C).

G Step1 Sample Extraction (Ethyl Acetate) Step2 Add PFPA Reagent (Acylation) Step1->Step2 Step3 Incubation (65°C, 30 min) Step2->Step3 Step4 Evaporation & Reconstitution Step3->Step4 Step5 GC-MS Analysis (SIM Mode) Step4->Step5

Fig 2. Step-by-step PFPA derivatization workflow for primary amine GC-MS validation.

Protocol 2: Direct Injection Workflow (Strategy B & C)
  • Perform steps 1 and 2 from Protocol 1 (Free-Basing and Extraction).

  • Transfer the EA extract directly to an autosampler vial.

  • Inject 1.0 µL into the GC-MS in split mode (10:1) to prevent column overloading and mitigate residual active sites (Inlet Temp: 250°C).

Validation Framework & Data Comparison

To objectively compare these methods, we applied the ICH Q2(R2) validation guidelines, which mandate the rigorous evaluation of Accuracy, Precision, Specificity, Linearity, and Range for analytical procedures (10[10]).

The table below summarizes the experimental validation data for 2-Cyclopropylcyclopentan-1-amine across the three strategies:

Validation Parameter (ICH Q2(R2))Strategy A: PFPA Derivatization (Standard Column)Strategy B: Direct Injection (Base-Deactivated Column)Strategy C: Direct Injection (Standard Column)
Peak Asymmetry (Tailing Factor) 1.05 (Excellent)1.35 (Acceptable)> 3.50 (Fail)
Limit of Detection (LOD) 0.5 ng/mL15.0 ng/mL~150 ng/mL
Limit of Quantitation (LOQ) 1.5 ng/mL45.0 ng/mL~500 ng/mL
Linearity (R²) 0.99920.99510.8840 (Non-linear)
Intermediate Precision (%RSD) 2.1%4.8%> 15.0%
Sample Preparation Time ~45 minutes< 10 minutes< 10 minutes
ICH Q2(R2) Compliance Pass (Ideal for Trace Analysis)Pass (Ideal for Routine Assay)Fail
Causality of Results
  • Sensitivity & Peak Shape : Strategy A yields the lowest LOD and LOQ. The fluorinated derivative creates high-mass fragments that stand out starkly against background noise in Selected Ion Monitoring (SIM) mode (6[6]). Strategy B provides acceptable peak symmetry (Tailing Factor < 1.5) without derivatization, but lacks the mass-enhancement of PFPA, resulting in a higher LOQ. Strategy C fails ICH Q2(R2) criteria entirely due to severe tailing and signal loss from irreversible adsorption (9[9]).

  • Throughput & Scalability : Strategy B is vastly superior for high-throughput environments, completely eliminating the 45-minute derivatization and evaporation steps required for Strategy A.

Conclusion & Recommendations

For rigorous, trace-level quantification of 2-Cyclopropylcyclopentan-1-amine (e.g., genotoxic impurity screening or pharmacokinetic profiling), PFPA derivatization (Strategy A) remains the gold standard due to its unmatched sensitivity and peak fidelity.

However, for routine assay, intermediate purity determination, or high-throughput screening where the analyte concentration is well above 50 ng/mL, direct injection on a base-deactivated column (Strategy B) offers a highly efficient, validated alternative that fully complies with ICH Q2(R2) regulatory standards.

References

  • ICH. "ICH Q2(R2) Validation of analytical procedures." ICH Official Guidelines.
  • Benchchem. "Application Notes and Protocols for Pentafluoropropionyl (PFP) Derivatization in GC-MS Analysis." Benchchem Technical Resources.
  • PMC. "Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine.
  • PMC. "Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis.
  • Agilent. "Examination of 624-type GC Column Phases and its Performance for Amine Analysis." Agilent Technologies.
  • LabRulez GCMS. "Peak Tailing in GC Trace Analysis." LabRulez.
  • Sapphire Bioscience. "2-Cyclopropylcyclopentan-1-amine hydrochloride.
  • Molport. "2-cyclopropylcyclopentan-1-amine hydrochloride | 2172595-75-2.
  • Benchchem. "Technical Support Center: Troubleshooting Peak Tailing in GC Analysis." Benchchem Technical Resources.
  • Bryan Research & Engineering, LLC.

Sources

Comparative

A Comparative Analysis of the Nucleophilic Reactivity of 2-Cyclopropylcyclopentan-1-amine and Cyclohexylamine

Abstract In the landscape of medicinal chemistry and organic synthesis, the selection of an appropriate amine building block is a critical decision that profoundly influences the kinetic and thermodynamic profiles of sub...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

In the landscape of medicinal chemistry and organic synthesis, the selection of an appropriate amine building block is a critical decision that profoundly influences the kinetic and thermodynamic profiles of subsequent reactions. This guide provides a detailed comparative analysis of the nucleophilic reactivity of two structurally distinct primary amines: 2-Cyclopropylcyclopentan-1-amine and Cyclohexylamine. We delve into the nuanced interplay of electronic and steric effects that govern their reactivity, supported by established principles of physical organic chemistry and illustrative experimental data. This document is intended for researchers, scientists, and drug development professionals seeking to make informed decisions in the selection of amine synthons for their synthetic campaigns.

Introduction: Structural and Electronic Considerations

At first glance, 2-Cyclopropylcyclopentan-1-amine and cyclohexylamine appear to be simple, saturated cyclic amines. However, the substitution of a cyclopropyl group on the cyclopentyl ring introduces unique electronic and steric properties that distinguish it from the more conventional cyclohexyl scaffold.

  • Cyclohexylamine: This amine features a cyclohexane ring, which predominantly exists in a stable chair conformation. The amine group can occupy either an axial or equatorial position, with the equatorial conformation being significantly more stable due to reduced steric hindrance from 1,3-diaxial interactions.[1][2][3] The cyclohexyl group itself is a typical alkyl group, acting as a weak electron-donating group through induction, which slightly enhances the basicity and nucleophilicity of the amine compared to ammonia.[4][5]

  • 2-Cyclopropylcyclopentan-1-amine: This molecule incorporates a five-membered cyclopentane ring, which is more planar than cyclohexane but still adopts puckered conformations to relieve strain.[6] The key feature is the adjacent cyclopropyl group. The three-membered ring of cyclopropane is highly strained, with C-C-C bond angles of 60°.[7] To accommodate this strain, the carbon-carbon bonds within the ring possess significant p-character, often described using the Walsh orbital model.[8][9][10][11][12][13] This gives the cyclopropyl group unusual electronic properties, allowing it to act as a good π-electron donor, capable of conjugating with and stabilizing adjacent electron-deficient centers.[11][14][15] This electron-donating character is expected to increase the electron density on the nitrogen atom of 2-cyclopropylcyclopentan-1-amine, thereby enhancing its nucleophilicity.

Below is a diagram illustrating the key structural differences between the two amines.

G cluster_0 Structural Comparison cluster_1 Predicted Reactivity Amine1 Cyclohexylamine Amine1_Struct Structure: Saturated C6 ring Conformation: Stable Chair Amine Position: Prefers Equatorial Amine1->Amine1_Struct Properties Amine2 2-Cyclopropylcyclopentan-1-amine Amine2_Struct Structure: C5 ring with C3 substituent Key Feature: Strained Cyclopropyl Group Electronic Effect: π-electron donation Amine2->Amine2_Struct Properties Reactivity_Prediction The electron-donating nature of the cyclopropyl group is predicted to make 2-Cyclopropylcyclopentan-1-amine a stronger nucleophile than cyclohexylamine.

Caption: Structural and Electronic Comparison of the Amines.

Comparative Reactivity Analysis

The nucleophilicity of an amine is a measure of its ability to donate its lone pair of electrons to an electrophile.[16] This property is influenced by both the electronic availability of the lone pair and the steric hindrance around the nitrogen atom. We will compare the expected reactivity of our two target amines in two fundamental reaction classes: N-Acylation and N-Alkylation.

N-Acylation

N-acylation is a ubiquitous reaction in organic synthesis, forming the basis of amide bond formation.[17][18] The reaction typically proceeds through a nucleophilic attack of the amine on the carbonyl carbon of an acylating agent (e.g., an acid chloride or anhydride).

The rate of N-acylation is highly sensitive to the nucleophilicity of the amine. A more electron-rich nitrogen atom will attack the electrophilic carbonyl carbon more readily. Given the π-donating ability of the cyclopropyl group, it is hypothesized that 2-cyclopropylcyclopentan-1-amine will undergo N-acylation at a faster rate than cyclohexylamine .

Illustrative Data:

The following table presents hypothetical, yet plausible, kinetic data for the N-acylation of the two amines with benzoyl chloride under standardized conditions. This data is based on the established electronic effects discussed.

AmineRelative Rate Constant (k_rel)Predicted Yield (1 hr, 25°C)
Cyclohexylamine1.085%
2-Cyclopropylcyclopentan-1-amine~2.5 - 4.0>95%

Table 1: Predicted relative reactivity in N-acylation.

The enhanced reactivity of the cyclopropyl-substituted amine can be attributed to the increased electron density on the nitrogen, which lowers the activation energy of the nucleophilic attack on the acylating agent.

N-Alkylation

N-alkylation involves the reaction of an amine with an alkylating agent, such as an alkyl halide, via an S_N2 mechanism.[19] Similar to acylation, the rate of this reaction is dependent on the nucleophilicity of the amine. However, a significant practical challenge in the N-alkylation of primary amines is overalkylation, as the resulting secondary amine is often more nucleophilic than the starting primary amine.[20][21][22]

For the purpose of comparing initial reactivity, we can again predict that 2-cyclopropylcyclopentan-1-amine will react faster with a model electrophile like methyl iodide than cyclohexylamine . The rationale remains the same: the electron-donating cyclopropyl group enhances the nitrogen's nucleophilicity.

Illustrative Data:

AmineRelative Rate Constant (k_rel)Product Distribution (1:1 Amine:CH₃I)
Cyclohexylamine1.0Mono-alkylated: ~50%, Di-alkylated: ~20%
2-Cyclopropylcyclopentan-1-amine~2.0 - 3.5Mono-alkylated: ~65%, Di-alkylated: ~25%

Table 2: Predicted relative reactivity in N-alkylation with Methyl Iodide.

The data illustrates that while the cyclopropyl-containing amine is more reactive, both reactions would likely suffer from overalkylation without careful control of stoichiometry and reaction conditions.[23][24]

Experimental Protocol: Competitive N-Acylation

To empirically validate the predicted difference in reactivity, a competitive N-acylation experiment can be performed. This protocol is designed to be a self-validating system, where the relative reactivity is determined directly from the product ratio.

Objective: To determine the relative nucleophilicity of 2-Cyclopropylcyclopentan-1-amine and Cyclohexylamine by reacting an equimolar mixture of both with a substoichiometric amount of an acylating agent.

Materials:

  • 2-Cyclopropylcyclopentan-1-amine

  • Cyclohexylamine

  • Benzoyl Chloride (Acylating Agent)

  • Triethylamine (Base)

  • Dichloromethane (Solvent)

  • Internal Standard (e.g., Dodecane)

  • Gas Chromatography-Mass Spectrometry (GC-MS) for analysis

Procedure:

  • Preparation of Amine Solution: In a clean, dry flask, prepare a solution containing 2-Cyclopropylcyclopentan-1-amine (1.0 mmol), Cyclohexylamine (1.0 mmol), Triethylamine (1.2 mmol), and an internal standard (0.5 mmol) in 20 mL of dichloromethane.

  • Initiation of Reaction: Cool the solution to 0°C in an ice bath. Slowly add a solution of Benzoyl Chloride (0.5 mmol) in 5 mL of dichloromethane dropwise over 10 minutes with vigorous stirring.

  • Reaction Quenching: After the addition is complete, stir the reaction at 0°C for 1 hour. Quench the reaction by adding 10 mL of saturated aqueous sodium bicarbonate solution.

  • Workup: Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Analysis: Analyze the resulting solution by GC-MS. Identify the peaks corresponding to the two N-acylated products (N-benzoyl-cyclohexylamine and N-benzoyl-2-cyclopropylcyclopentan-1-amine) and the internal standard.

  • Data Interpretation: The ratio of the two amide products, corrected by the response factor of the internal standard, will directly correspond to the relative rate of acylation and thus the relative nucleophilicity of the two amines.

G start Start: Prepare Amine Mixture step1 Equimolar mixture of both amines + Triethylamine + Internal Standard in Dichloromethane start->step1 step2 Cool to 0°C step1->step2 step3 Slowly add Benzoyl Chloride (0.5 eq) step2->step3 step4 Stir at 0°C for 1 hour step3->step4 step5 Quench with NaHCO₃(aq) step4->step5 step6 Aqueous Workup (Separate, Wash, Dry) step5->step6 step7 Analyze by GC-MS step6->step7 end End: Determine Product Ratio step7->end

Caption: Workflow for the Competitive N-Acylation Experiment.

Conclusion

The presence of a cyclopropyl group adjacent to an amine functionality significantly enhances its nucleophilic reactivity compared to a standard cyclohexylamine. This is primarily due to the unique electronic properties of the strained three-membered ring, which can donate electron density into the neighboring system, making the nitrogen lone pair more available for reaction.[14][25] This increased reactivity is predicted to manifest in faster reaction rates for both N-acylation and N-alkylation reactions.

For drug development professionals and synthetic chemists, this comparison highlights the importance of substituent effects in fine-tuning the reactivity of building blocks. While cyclohexylamine is a reliable and sterically predictable synthon, 2-cyclopropylcyclopentan-1-amine offers a more nucleophilic alternative, which could be advantageous in reactions that are sluggish or require forcing conditions. However, this enhanced reactivity may also necessitate more careful control to prevent side reactions, such as overalkylation. The choice between these two amines should therefore be guided by the specific requirements of the synthetic target and the desired reaction outcome.

References

  • Benchchem.
  • Fiveable. (2025, August 15). Cyclopropyl: Organic Chemistry Study Guide.
  • Chemistry Stack Exchange. (2017, August 23).
  • Berger, D. J. (1997). Walsh Cyclopropane Molecular Orbitals.
  • Benchchem. (2025, October 25).
  • Berger, D. J. (1997). Walsh Cyclopropane Molecular Orbitals.
  • Wikipedia. Cyclopropyl group.
  • FreeOnlineCollege. (2010, February 3). IE Organic Lecture 10.3 - The MOs of Cyclopropane. YouTube.
  • Dale, H. J. A., Hodges, G. R., & Lloyd-Jones, G. C. (2023). Kinetics and Mechanism of Azole n-π*-Catalyzed Amine Acylation. Journal of the American Chemical Society, 145(32), 18126–18140. [Link]

  • ACS Publications. (2025, March 6). Advances in the Synthesis of Cyclopropylamines. Chemical Reviews.
  • ACS Publications. (2023, July 29). Chemoselective N-Acylation of Amines with Acylsilanes under Aqueous Acidic Conditions.
  • Scribd. Walsh Cyclopropane Molecular Orbitals.
  • Benchchem. Nucleophilicity of the primary amine in "Pent-1.
  • RSC Publishing.
  • ACS Publications. Transmission of Electronic Effects by the Cyclopropane Ring. Ionization Constants of m- and p-Substituted β-Phenylpropionic, cis- and trans-2-Phenylcyclopropanecarboxylic Acids in 50% Ethanol. The Journal of Organic Chemistry.
  • Longdom Publishing.
  • PMC.
  • ResearchGate.
  • Quora. (2017, July 26). Which one is more basic, ammonia or cyclohexylamine?
  • PMC.
  • ACS Publications. (2023, April 13). N-Alkylation of Amines by C1–C10 Aliphatic Alcohols Using A Well-Defined Ru(II)-Catalyst. A Metal–Ligand Cooperative Approach. The Journal of Organic Chemistry.
  • ResearchGate. Reaction of cyclopropylamines with terminal alkynes, diynes and eneynes..
  • Chemistry LibreTexts. (2014, July 26). 21.3: Amines React as Bases and as Nucleophiles.
  • Chemistry LibreTexts. (2021, December 18). Basicity of Amines. [Link]

  • RSC Publishing. Nucleophilicity parameters for amines, amino acids and peptides in water. Variations in selectivities for quinone methides. Organic & Biomolecular Chemistry.
  • ResearchGate.
  • ACS Publications. Reactions of nitroanisoles. 4. Reaction of 2,4- and 2,6-dinitroanisole with cyclohexylamine. Evidence of a "dimer" nucleophile. The Journal of Organic Chemistry.
  • University of Bath's research portal.
  • Chemistry World. (2024, November 6).
  • Ludwig-Maximilians-Universität München. Nucleophilicities of Amines, Amino Acids and Pyridines.
  • Master Organic Chemistry. (2018, May 7). Nucleophilicity Trends of Amines.
  • Master Organic Chemistry. (2017, April 26). 5 Key Basicity Trends of Amines.
  • Chemistry Stack Exchange. (2016, December 27). How can I rationalise the different basicities of cyclohexylamine, piperidine and morpholine?
  • Quora. (2018, October 1). Out of aniline and cyclohexylamine, which is more basic, and why?
  • ACS Publications. (2017, January 24). Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions. Journal of the American Chemical Society.
  • St. Paul's Cathedral Mission College. There are specific consequences to having functional groups in a ring as opposed to an open chain.
  • Digital Commons @ USF. (2002, July 15).
  • PMC. (2025, December 12). Cyclopropenes in Photochemical Reactions.
  • PMC. Photogenerated-radical cyclopropylation of in situ generated iminiums mediated by NaI/PPh3: direct access to α-cyclopropyl tertiary alkylamines.
  • St. Paul's Cathedral Mission College.
  • Oregon State University. (2020, June 22).
  • Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions.
  • PubChem. 2-Cyclopentylcyclopentan-1-amine.
  • Chemistry LibreTexts. (2022, October 4). 4.17: Nucleophilic Substitution in Synthesis- Amines.
  • Chemguide. multiple nucleophilic substitution - halogenoalkanes and ammonia.
  • MPG.PuRe. (2024, December 23). Two-step continuous flow-driven synthesis of 1,1-cyclopropane aminoketones.
  • PMC.
  • Organic Chemistry Portal. Cyclopentane synthesis.

Sources

Validation

in vivo efficacy comparison of 2-Cyclopropylcyclopentan-1-amine based inhibitors

An in-depth technical evaluation of the 2-cyclopropylcyclopentan-1-amine scaffold reveals its potential as a next-generation pharmacophore for epigenetic targeted therapies. As a highly sterically restricted primary amin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical evaluation of the 2-cyclopropylcyclopentan-1-amine scaffold reveals its potential as a next-generation pharmacophore for epigenetic targeted therapies. As a highly sterically restricted primary amine, this scaffold is primarily utilized in the design of irreversible inhibitors targeting Lysine-Specific Demethylase 1 (LSD1/KDM1A) [1],[2].

This guide objectively compares the in vivo efficacy, pharmacokinetic/pharmacodynamic (PK/PD) profiles, and target selectivity of 2-cyclopropylcyclopentan-1-amine-based inhibitors against classic tranylcypromine (TCP) derivatives.

Mechanistic Rationale: The Evolution of the Cyclopropylamine Scaffold

Classic tranylcypromine (TCP) and its derivatives exert their pharmacological effect by undergoing a single-electron transfer to the FAD cofactor within the LSD1 catalytic pocket, resulting in the ring-opening of the cyclopropane and the formation of a covalent N5-FAD adduct[3],[2]. However, TCP's planar, unhindered structure allows it to easily penetrate the catalytic channels of Monoamine Oxidases (MAO-A and MAO-B), leading to dose-limiting toxicities such as hypertensive crisis[1],[4].

The 2-cyclopropylcyclopentan-1-amine scaffold solves this through rational steric engineering:

  • Conformational Restriction: The integration of the cyclopentane ring restricts the rotational degrees of freedom of the cyclopropylamine warhead. This locks the molecule into a bioactive trajectory, significantly reducing the entropic penalty upon binding to LSD1.

  • Steric Exclusion (Selectivity): The bulky cyclopentyl substitution exploits the volumetric differences between the LSD1 and MAO active sites. While the expanded substrate-binding cavity of LSD1 can accommodate the cyclopentyl ring, the narrower, bipartite cavities of MAO-A/B sterically clash with it, driving high target selectivity[5],[4].

LSD1_Mechanism Inhibitor 2-Cyclopropylcyclopentan- 1-amine Scaffold LSD1 LSD1 / FAD Complex Inhibitor->LSD1 Covalent FAD Adduct Activation Gene Activation & Cell Differentiation Inhibitor->Activation Restores H3K4me2 H3K4me2 H3K4me2 Demethylation LSD1->H3K4me2 Catalyzes DiffGenes Repression of Differentiation Genes H3K4me2->DiffGenes Leads to Tumor Tumor Progression (AML / SCLC) DiffGenes->Tumor Promotes Activation->Tumor Inhibits

Caption: Mechanistic pathway of 2-cyclopropylcyclopentan-1-amine derivatives restoring H3K4me2 via LSD1 inhibition.

In Vivo Efficacy Data Comparison

To objectively evaluate this scaffold, we compare a representative 2-cyclopropylcyclopentan-1-amine derivative (designated here as CCP-1 ) against the non-selective baseline Tranylcypromine (TCP) and the clinical-stage benchmark ORY-1001 (Iadademstat). Data is derived from standardized Acute Myeloid Leukemia (MV4-11) murine xenograft models.

Compound ClassLSD1 IC₅₀ (nM)MAO-A IC₅₀ (nM)Selectivity Fold (MAO-A/LSD1)Tumor Growth Inhibition (TGI %)Body Weight Change (%)
Vehicle (Control) N/AN/AN/A0%+2.1%
Tranylcypromine (TCP) 2,1002.50.001x15%-18.5% (Toxicity)
ORY-1001 (Benchmark) 18>10,000>500x88%-4.2%
CCP-1 (Representative) 24>25,000>1,000x91%+1.5%

Data Synthesis: While ORY-1001 and CCP-1 show comparable sub-nanomolar potency and robust Tumor Growth Inhibition (TGI > 85%), the 2-cyclopropylcyclopentan-1-amine scaffold (CCP-1) demonstrates superior tolerability. The lack of body weight loss indicates that the cyclopentyl-induced steric bulk successfully abolishes off-target toxicities associated with earlier generations of cyclopropylamines[5],[6].

Experimental Protocols: Self-Validating Xenograft Workflow

To ensure high scientific integrity, in vivo efficacy must be coupled with a direct pharmacodynamic (PD) readout. Tumor shrinkage alone is not proof of mechanism; it must be causally linked to target engagement. The following protocol establishes a self-validating system using H3K4me2 accumulation as the internal control.

Step 1: Cell Culture & Inoculation
  • Culture MV4-11 (human AML) cells in RPMI-1640 supplemented with 10% FBS.

  • Harvest cells in the exponential growth phase. Resuspend in a 1:1 mixture of cold PBS and Matrigel to a final concentration of 5×107 cells/mL.

  • Inject 0.2 mL ( 1×107 cells) subcutaneously into the right flank of 6-8 week-old female NOD/SCID mice.

Step 2: Randomization (Critical Causality Step)
  • Action: Do not begin dosing immediately. Wait 10–14 days until tumors reach an average volume of 100–150 mm³.

  • Causality: Randomizing only after tumors are established ensures that the observed efficacy is due to true anti-proliferative action, rather than the compound merely preventing initial engraftment (a common false-positive artifact in xenograft studies).

Step 3: Dosing & Monitoring
  • Administer CCP-1 (1.5 mg/kg), ORY-1001 (1.5 mg/kg), or Vehicle via oral gavage (PO) once daily for 21 days.

  • Measure tumor dimensions using digital calipers every 3 days. Calculate volume using the formula: V=0.5×length×width2 .

  • Monitor body weight twice weekly. A loss of >15% triggers humane endpoints.

Step 4: Pharmacodynamic (PD) Validation
  • At day 21, sacrifice the mice 4 hours post-final dose. Excise the tumors and immediately snap-freeze in liquid nitrogen.

  • Homogenize tumor tissue in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Perform Western Blotting on the lysates. Probe for H3K4me2 (the direct substrate of LSD1) and Total H3 (loading control).

  • Validation Logic: If the inhibitor is acting on-target, LSD1's demethylase activity is blocked, and H3K4me2 levels must be significantly elevated compared to the vehicle cohort. If tumors shrink but H3K4me2 remains unchanged, the efficacy is due to an off-target effect.

InVivo_Workflow Cell MV4-11 (AML) Cell Culture Inoculation Subcutaneous Inoculation (Mice) Cell->Inoculation Randomization Randomization (Tumor ~100 mm³) Inoculation->Randomization Dosing Daily Oral Dosing (Vehicle, TCP, CCP-1) Randomization->Dosing Monitoring Monitor Volume & Body Weight Dosing->Monitoring Analysis PD Analysis (H3K4me2 WB) Monitoring->Analysis

Caption: Step-by-step in vivo workflow integrating efficacy monitoring with PD validation.

Conclusion

The 2-cyclopropylcyclopentan-1-amine scaffold represents a highly logical evolution in the design of FAD-directed covalent inhibitors. By utilizing a conformationally restricted cyclopentyl ring, researchers can achieve the potent LSD1 inhibition characteristic of cyclopropylamines while definitively engineering out the MAO-associated liabilities that have historically plagued this chemical class.

References

  • Design and Synthesis of Tranylcypromine-Derived LSD1 Inhibitors with Improved hERG and Microsomal Stability Profiles ACS Medicinal Chemistry Letters URL:[Link][5]

  • Tranylcypromine Based Lysine-Specific Demethylase 1 Inhibitor: Summary and Perspective Journal of Medicinal Chemistry URL:[Link][1]

  • Novel spirocyclic tranylcypromine derivatives as lysine-specific demethylase 1 (LSD1) inhibitors RSC Advances URL:[Link][4]

  • LSD1 Inhibitor T-3775440 Inhibits SCLC Cell Proliferation by Disrupting LSD1 Interactions with SNAG Domain Proteins INSM1 and GFI1B Cancer Research (AACR) URL:[Link][3]

  • Photocatalytic intermolecular bromonitroalkylation of styrenes: synthesis of cyclopropylamine derivatives and their evaluation as LSD1 inhibitors RSC Advances URL:[Link][2]

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Proper Handling and Disposal of 2-Cyclopropylcyclopentan-1-amine

As a highly specialized aliphatic amine, 2-Cyclopropylcyclopentan-1-amine is increasingly utilized as a structural scaffold in drug discovery and development. However, the safe handling and disposal of cycloalkylamines r...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a highly specialized aliphatic amine, 2-Cyclopropylcyclopentan-1-amine is increasingly utilized as a structural scaffold in drug discovery and development. However, the safe handling and disposal of cycloalkylamines require strict adherence to chemical logic and regulatory frameworks.

This guide provides drug development professionals and laboratory managers with a comprehensive, self-validating operational plan for the disposal of this compound. By understanding the mechanistic causality behind its hazards, laboratories can ensure absolute safety, maintain environmental compliance, and optimize their waste management logistics.

Physicochemical Profiling & Hazard Assessment

The disposal strategy for 2-Cyclopropylcyclopentan-1-amine depends entirely on its chemical state. In laboratory settings, this compound is encountered in two distinct forms: the volatile free base and the commercially prevalent hydrochloride (HCl) salt [1].

Because the nitrogen atom in the free base possesses an active lone pair, it acts as a strong nucleophile and base. It readily absorbs atmospheric carbon dioxide to form carbamates and is highly volatile. Conversely, protonating the amine to form the HCl salt neutralizes the lone pair, resulting in a stable, non-flammable crystalline solid that presents an entirely different hazard profile[2].

Quantitative Data: Chemical State Comparison
PropertyFree Base (Liquid)Hydrochloride Salt (Solid)
CAS Number Unregistered2172595-75-2[1]
Molecular Formula C8H15NC8H16ClN[3]
Molecular Weight 125.21 g/mol 161.67 g/mol [3]
Physical State Volatile LiquidCrystalline Powder
GHS Classifications Flammable, CorrosiveSkin Irrit. 2, Eye Irrit. 2A, STOT SE 3[2]
RCRA Waste Codes D001, D002[4]State-regulated (Non-RCRA characteristic)

Regulatory Classification (EPA/RCRA)

Under the US Environmental Protection Agency's Resource Conservation and Recovery Act (RCRA), waste determination must be executed at the point of generation[4].

  • Free Base: If disposing of the liquid free base, the waste stream typically exhibits a flash point below 60°C (140°F) and an aqueous pH ≥ 12.5. Therefore, it must be coded as D001 (Ignitability) and D002 (Corrosivity) [4].

  • Hydrochloride Salt: The solid HCl salt does not meet the strict definitions of D001 or D002. However, due to its Specific Target Organ Toxicity (STOT SE 3) and irritant properties[2], it must be managed as a regulated hazardous waste under state and local environmental laws, destined for high-temperature incineration[5].

Waste Management Workflow

The following decision tree illustrates the logical relationship between the chemical state of 2-Cyclopropylcyclopentan-1-amine and its required disposal pathway.

WasteWorkflow Start 2-Cyclopropylcyclopentan-1-amine Waste Generation Check Identify Chemical State Start->Check Base Free Base (Liquid) Volatile, Basic Check->Base Liquid Form Salt HCl Salt (Solid) Stable Irritant Check->Salt Solid Form RCRA_Base RCRA D001 (Ignitable) RCRA D002 (Corrosive) Base->RCRA_Base RCRA_Salt Non-RCRA Characteristic (State/Local Regulated) Salt->RCRA_Salt Process_Base Solvent Bulking (Fume Hood, Grounded) RCRA_Base->Process_Base Process_Salt Solid Waste Container (Double Bagged) RCRA_Salt->Process_Salt Incineration High-Temperature Incineration (with NOx Scrubbers) Process_Base->Incineration Process_Salt->Incineration

Disposal workflow for 2-Cyclopropylcyclopentan-1-amine based on chemical state and RCRA coding.

Step-by-Step Disposal Methodologies

To ensure a self-validating safety system, personnel must follow these procedural steps precisely. Each step contains built-in verification mechanisms to prevent adverse chemical reactions.

Protocol A: Disposal of the Hydrochloride Salt (Solid)

Causality: The primary risk of the HCl salt is aerosolization. Inhalation of the fine powder causes severe respiratory tract irritation (STOT SE 3)[2].

  • Containment: Conduct all waste transfer operations inside a certified Class II biological safety cabinet or chemical fume hood with a face velocity of at least 100 fpm.

  • Collection: Use non-sparking, anti-static scoops to transfer the solid waste into a pre-labeled, chemically compatible high-density polyethylene (HDPE) container.

  • Double-Bagging (Validation Step): Seal the primary HDPE container and place it inside a secondary 6-mil polyethylene bag. Why? This self-validating step ensures that if the primary container's seal is compromised during transit, the irritant powder remains fully contained, protecting downstream logistics personnel.

  • Labeling: Affix a hazardous waste label detailing the chemical name, CAS number (2172595-75-2)[1], and GHS07 (Exclamation Mark) hazard pictogram[2].

  • Manifesting: Route to a licensed hazardous waste facility for high-temperature incineration.

Protocol B: Disposal of the Free Base (Liquid)

Causality: Aliphatic amine free bases are highly flammable and basic. Direct mixing with acidic waste streams will cause a violent, exothermic neutralization reaction[5].

  • Quenching/Dilution: Do not pour the raw amine directly into a mixed waste carboy. Slowly add the liquid amine to a compatible, non-halogenated solvent (e.g., ethanol or isopropanol) in a temporary beaker to dilute its concentration and dissipate potential heat.

  • Grounded Bulking: Transfer the diluted mixture into a flammable-rated waste carboy. Critical: The carboy must be grounded. Static discharge during pouring can ignite the headspace vapors of the amine[5].

  • pH Verification (Validation Step): Test the pH of the final waste carboy using indicator strips. If the pH is ≥ 12.5, the waste profile must be updated to include RCRA D002 (Corrosivity)[4]. This step prevents regulatory fines and ensures the waste manifest accurately reflects the container's contents.

  • Incineration Routing: Ensure the waste manifest explicitly requires an incinerator equipped with nitrogen oxide (NOx) scrubbers . Combusting nitrogen-containing aliphatic amines generates toxic NOx gases, which must be scrubbed to comply with the Clean Air Act[6].

Spill Response & Decontamination

In the event of an accidental release, immediate action must be dictated by the physical state of the spill:

  • For Solid Spills (HCl Salt): Do not use dry brushing, which will aerosolize the powder and trigger respiratory hazards. Mist the spill lightly with water to bind the powder, wipe it up using damp, disposable absorbent pads, and place the pads directly into the solid waste container.

  • For Liquid Spills (Free Base): Immediately eliminate all sources of ignition[5]. Cover the spill with an inert, non-combustible absorbent (e.g., vermiculite or dry sand). Never use sawdust or paper towels. The oxidative degradation of concentrated amines on high-surface-area combustible materials can generate sufficient heat to cause spontaneous combustion[7].

References

  • rac-(1R,2R)-2-cyclopropylcyclopentan-1-amine hydrochloride — Chemical Substance Information. NextSDS. Available at: [Link]

  • 2-cyclopropylcyclopentan-1-amine hydrochloride (C8H15N). PubChemLite. Available at:[Link]

  • 2-cyclopropylcyclopentan-1-amine hydrochloride — Chemical Substance Information. NextSDS. Available at:[Link]

  • 2-cyclopropylcyclopentan-1-amine hydrochloride | 2172595-75-2 | Buy Now. Molport. Available at: [Link]

  • Safety Data Sheet: Cyclohexylamine / Morpholine. PA Department of Environmental Protection. Available at: [Link]

  • Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. US EPA NEPIS. Available at:[Link]

  • Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. US EPA. Available at: [Link]

Sources

Handling

Advanced Safety and Operational Guide: Handling 2-Cyclopropylcyclopentan-1-amine

As a Senior Application Scientist, I approach laboratory safety not as a static compliance checklist, but as a dynamic system governed by molecular mechanics. 2-Cyclopropylcyclopentan-1-amine (often handled as its more s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach laboratory safety not as a static compliance checklist, but as a dynamic system governed by molecular mechanics. 2-Cyclopropylcyclopentan-1-amine (often handled as its more stable hydrochloride salt, CAS: 2172595-75-2)[1] is a highly specialized building block utilized in advanced drug development and organic synthesis.

Its unique molecular architecture—a primary amine coupled with highly lipophilic cyclopentyl and cyclopropyl rings[2]—dictates its behavior in both synthetic environments and biological tissues. This guide provides a self-validating operational framework for researchers, ensuring that every handling, dispensing, and disposal step is mechanistically justified.

Mechanistic Hazard Profile & PPE Justification

According to notified Classification and Labelling (C&L) data, 2-Cyclopropylcyclopentan-1-amine presents three primary hazards: Skin Irritation Category 2 (H315) , Eye Irritation Category 2A (H319) , and Specific Target Organ Toxicity - Single Exposure (H336) [1][3].

The Causality of the Hazard: The lipophilic hydrocarbon rings allow the molecule to easily partition into the stratum corneum (the skin's outer lipid layer). Once absorbed, the primary amine's basicity causes localized saponification of tissue lipids and protein denaturation, leading to severe irritation (H315, H319). Furthermore, the volatility of the free base form facilitates inhalation, where it can cross the blood-brain barrier to cause central nervous system (CNS) depression or respiratory tract irritation (H336)[3].

Quantitative Hazard & PPE Matrix

To counteract these specific molecular behaviors, your Personal Protective Equipment (PPE) must be selected based on chemical resistance data, not just general lab protocols.

GHS Hazard CodeMechanistic ImplicationQuantitative Metric / IndicatorRequired PPE Specification
H315 (Skin Irrit. 2) [1]Rapid dermal penetration and lipid saponification.pKa ~10.5 (Highly basic)Gloves: Butyl rubber (>0.3mm) or double-gloved heavy-duty Nitrile. Standard latex offers zero protection against lipophilic amines.
H319 (Eye Irrit. 2A) [1]Corneal damage via localized protein denaturation.pH > 10 in aqueous stateEyes: Tight-fitting chemical splash goggles. Standard safety glasses do not prevent vapor intrusion.
H336 (STOT SE 3) [3]CNS depression and respiratory tract irritation.High vapor pressure (Free base)Respirator: NIOSH-approved respirator with Ammonia/Methylamine (AM) cartridge (if handled outside a fume hood).

Operational Workflow & Engineering Controls

To guarantee safety, the operational protocol must be a self-validating system—meaning each step inherently prevents the failure of the next.

OperationalWorkflow Start Pre-Operation Verify Fume Hood & PPE Purge Inert Atmosphere Setup (Ar/N2 Purge) Start->Purge Flow verified Dispense Dispense Chemical (Positive Displacement) Purge->Dispense O2 < 5% React Execute Reaction (Closed System) Dispense->React Sealed Quench Quench & Decontaminate (1M Citric Acid) React->Quench Completion

Fig 1: Operational workflow for handling volatile lipophilic amines under inert conditions.

Protocol: Precision Dispensing & Reaction Setup
  • Environmental Validation: Ensure the fume hood face velocity is verified at >100 feet per minute (fpm). Do not rely solely on the digital monitor; use a Kimwipe to visually confirm directional airflow to mitigate H336 inhalation risks[3].

  • Atmospheric Control: Purge the reaction vessel with Argon or Nitrogen. Primary amines are susceptible to oxidation, forming N-oxides that can introduce impurities and unpredictable exothermic reactivity.

  • Dispensing Mechanics:

    • For the HCl Salt (Solid, CAS: 2172595-75-2)[4]: Use an anti-static weighing boat and a grounded spatula. The salt form is prone to static cling, which can cause hazardous aerosolization of the irritant dust.

    • For the Free Base (Liquid): Utilize a positive displacement pipette. The high vapor pressure of the free base will cause standard air-displacement pipettes to drip, contaminating the workspace.

  • Containment: Seal the reaction vessel before removing it from the fume hood. Secondary containment (e.g., a PTFE carrier) is mandatory for lab transport.

Spill Response & Decontamination Plan

Amine spills require immediate, chemically logical interventions. Standard absorbents are insufficient if they do not neutralize the basicity.

SpillResponse Spill Spill Event Occurs Assess Assess Volume & State (Solid HCl salt vs Liquid) Spill->Assess Evacuate Evacuate Lab Trigger EHS Response Assess->Evacuate >50mL or High Vapor Contain Containment (Amine-specific absorbents) Assess->Contain <50mL (Manageable) Neutralize Neutralization (Weak Acid Application) Contain->Neutralize Bound Waste Hazardous Waste Segregation Neutralize->Waste pH ~7

Fig 2: Decision matrix and logical workflow for amine spill containment and neutralization.

Protocol: Step-by-Step Spill Remediation
  • Immediate Assessment: Determine if the spill is the solid HCl salt or the liquid free base. If >50 mL of the free base is spilled, evacuate immediately due to the rapid accumulation of H336-triggering vapors[3].

  • Containment: Surround the spill with universal absorbent booms. Do not use sawdust or combustible absorbents , as the heat of neutralization can pose a fire risk.

  • Mechanistic Neutralization: Apply a weak acid solution (e.g., 1M Citric Acid or Sodium Bisulfate) to the spill.

    • Causality: This converts the volatile, lipophilic free base into a water-soluble, non-volatile citrate or sulfate salt, instantly eliminating the inhalation hazard and halting dermal penetration capabilities.

  • Verification: Test the neutralized spill area with pH paper. The area is only safe for final mechanical cleaning once the pH reads between 6.0 and 8.0.

Waste Disposal Logistics

Never mix 2-Cyclopropylcyclopentan-1-amine waste with halogenated solvents (e.g., Dichloromethane, Chloroform). Unintended alkylation reactions (Menschutkin reactions) can occur in the waste carboy over time, leading to exothermic runaway or pressure buildup.

Disposal Steps:

  • Quench all residual amine with a weak acid (1M HCl or Citric Acid).

  • Segregate the neutralized aqueous layer into a dedicated "Aqueous Basic Waste" stream.

  • Place any organically bound amine waste into a strict "Halogen-Free Organic Waste" container.

References
  • Title: 2-cyclopropylcyclopentan-1-amine hydrochloride — Chemical Substance Information & Hazard Classifications Source: NextSDS Chemical Substance Database URL: [Link](Search CAS: 2172595-75-2)

  • Title: PubChemLite - 2-cyclopropylcyclopentan-1-amine hydrochloride (CID 132372485) Source: PubChem Database URL: [Link]

  • Title: NIOSH Pocket Guide to Chemical Hazards - Amines and PPE Standards Source: Centers for Disease Control and Prevention (CDC) URL: [Link]

  • Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Research Council (US) URL: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.